3-(2-Methanesulfonylethyl)azetidine hydrochloride

Core Science & Biosynthesis

3-(2-Methanesulfonylethyl)azetidine hydrochloride CAS 2680542-64-5

An In-depth Technical Guide to 3-(2-Methanesulfonylethyl)azetidine hydrochloride (CAS 2680542-64-5)

Foreword: The Strategic Value of a Novel Building Block

In modern medicinal chemistry, success is often defined by the ability to navigate and rapidly optimize within a complex, multi-dimensional chemical space. The strategic design of novel, functionalized building blocks is paramount to this endeavor. It is from this perspective that we introduce 3-(2-Methanesulfonylethyl)azetidine hydrochloride. This molecule is not merely another reagent; it is a carefully designed tool for chemists engaged in drug discovery. It combines two high-value pharmacophoric elements: the strained, sp³-rich azetidine ring and the metabolically robust methanesulfonyl group.

The azetidine scaffold has emerged as a "privileged" motif, prized for its ability to confer improved solubility, metabolic stability, and three-dimensional complexity to drug candidates.[1][2][3] Its inherent ring strain and rigid conformation provide a unique vector for exiting a core structure, often leading to enhanced target engagement and pharmacokinetic profiles.[1][2] On the other hand, the methanesulfonyl moiety is a versatile functional group known for its strong hydrogen bond accepting capability and metabolic stability, frequently incorporated into kinase inhibitors and other targeted therapeutics to optimize drug-like properties.[4][5][6]

This guide provides a comprehensive technical overview of 3-(2-Methanesulfonylethyl)azetidine hydrochloride, offering not just data, but a field-proven perspective on its synthesis, characterization, and strategic application.

Physicochemical & Structural Properties

A foundational understanding of a molecule's properties is critical for its effective application in synthesis. The hydrochloride salt form of this compound ensures it is typically a stable, crystalline solid, which simplifies handling, weighing, and storage compared to the free base.

Table 1: Core Properties of 3-(2-Methanesulfonylethyl)azetidine hydrochloride

Property	Value	Rationale / Source
CAS Number	2680542-64-5	Registry Number
Molecular Formula	C₆H₁₄ClNO₂S	Calculated
Molecular Weight	199.70 g/mol	Calculated
Appearance	White to off-white solid	Predicted based on analogous salts[7][8]
Solubility	Soluble in water, methanol; sparingly soluble in polar aprotic solvents	The hydrochloride salt form significantly enhances polarity and aqueous solubility.
Storage	Store sealed in a dry environment at 2-8°C	Recommended for long-term stability of hydrochloride salts of strained heterocycles.

Molecular Structure Diagram

Caption: Structure of 3-(2-Methanesulfonylethyl)azetidine hydrochloride.

Proposed Synthetic Strategy & Rationale

As this is a novel building block, a robust and scalable synthetic route is required. The following three-step strategy is proposed, starting from a common, commercially available azetidine precursor. This pathway is designed for efficiency and high fidelity, minimizing complex purifications.

Synthesis Workflow Diagram

Caption: Proposed three-step synthesis pathway.

Causality Behind Experimental Choices:

• Step 1: Michael Addition: The synthesis commences with a conjugate addition, a reliable C-C bond-forming reaction.

  • Starting Material: N-Boc-3-hydroxyazetidine is chosen due to its commercial availability and the presence of the Boc (tert-butyloxycarbonyl) protecting group. The Boc group is crucial as it prevents the azetidine nitrogen from acting as a competing nucleophile and is stable to the basic conditions of this step, yet easily removed later.

  • Reagents: Sodium hydride (NaH) is a strong, non-nucleophilic base used to deprotonate the hydroxyl group, forming a potent alkoxide nucleophile. This is superior to weaker bases which may not drive the reaction to completion. Methyl vinyl sulfone is the electrophilic Michael acceptor, providing the exact carbon and sulfonyl backbone required for the target molecule in a single, atom-economical step.

  • Solvent: Anhydrous tetrahydrofuran (THF) is the solvent of choice. It is aprotic, preventing the quenching of the NaH and the alkoxide intermediate, and it effectively solubilizes the reactants.

• Step 2 & 3: Deprotection and Salt Formation: This final stage is a standard and highly efficient procedure in amine synthesis.

  • Reagent: A solution of hydrogen chloride (HCl) in an organic solvent like 1,4-dioxane is the gold standard for Boc deprotection. The mechanism involves acid-catalyzed cleavage of the carbamate to release the free amine, with the volatile byproducts (isobutylene and CO₂) being easily removed.

  • Efficiency: This single reagent accomplishes both the deprotection of the Boc group and the in situ formation of the hydrochloride salt. As the free amine is liberated, it is immediately protonated by the excess HCl, precipitating the desired salt from the non-polar solvent. This often results in a highly pure product that can be isolated simply by filtration, avoiding the need for laborious chromatographic purification.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems, with suggested in-process checks to ensure reaction completion and product quality.

Protocol 3.1: Synthesis of N-Boc-3-(2-Methanesulfonylethyl)azetidine (Intermediate 2)

• Preparation: To a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add anhydrous THF (10 volumes relative to starting material). Cool the flask to 0°C in an ice bath.

• Base Addition: Add sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) portion-wise to the stirred THF.

• Nucleophile Formation: Slowly add a solution of N-Boc-3-hydroxyazetidine (1.0 eq) in anhydrous THF (2 volumes) dropwise over 30 minutes, maintaining the temperature at 0°C. Allow the mixture to stir for an additional 30 minutes at 0°C to ensure complete formation of the alkoxide.

• Michael Addition: Add a solution of methyl vinyl sulfone (1.1 eq) in anhydrous THF (2 volumes) dropwise. After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Monitoring: Stir the reaction at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting alcohol is fully consumed.

• Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the pure intermediate.

Protocol 3.2: Synthesis of 3-(2-Methanesulfonylethyl)azetidine hydrochloride (Final Product)

• Dissolution: Dissolve the purified N-Boc intermediate (1.0 eq) from the previous step in a minimal amount of 1,4-dioxane or dichloromethane.

• Deprotection/Salt Formation: To the stirred solution, add a 4M solution of HCl in 1,4-dioxane (5-10 equivalents) dropwise at room temperature.

• Precipitation: A white precipitate should form upon addition or shortly thereafter. Allow the mixture to stir at room temperature for 2-4 hours.

• Monitoring: Monitor the deprotection by TLC or LC-MS to confirm the complete disappearance of the starting material.

• Isolation: Isolate the solid product by vacuum filtration. Wash the filter cake with a small amount of cold diethyl ether or the reaction solvent to remove any non-polar impurities.

• Drying: Dry the resulting white solid under high vacuum to yield the final 3-(2-Methanesulfonylethyl)azetidine hydrochloride.

Analytical Characterization & Validation

Rigorous analytical validation is non-negotiable for confirming the identity, structure, and purity of a novel chemical entity.

Analytical Workflow Diagram

Sources

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• 2. img01.pharmablock.com [img01.pharmablock.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. namiki-s.co.jp [namiki-s.co.jp]
• 6. Development of 6-Methanesulfonyl-8-nitrobenzothiazinone Based Antitubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Methylsulfonyl-azetidine HCl [benchchem.com]
• 8. 3-Methylsulfonyl-azetidine hydrochloride | 1400764-60-4 [m.chemicalbook.com]

An In-depth Technical Guide to 3-(Methylsulfonyl)azetidine Hydrochloride: A Versatile Building Block in Modern Drug Discovery

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comprehensive technical overview of 3-(Methylsulfonyl)azetidine hydrochloride, a key heterocyclic building block in medicinal chemistry. Due to the limited availability of specific data for 3-(2-Methanesulfonylethyl)azetidine HCl, this document focuses on its close and well-documented analogue, 3-(Methylsulfonyl)azetidine hydrochloride. The principles of synthesis, reactivity, and application discussed herein are largely applicable to a range of substituted azetidines, offering valuable insights for the design and development of novel therapeutics.

Introduction: The Ascendancy of the Azetidine Scaffold

Azetidines, four-membered nitrogen-containing heterocycles, have emerged as crucial motifs in the landscape of drug discovery and medicinal chemistry.[1] Their unique structural and physicochemical properties, including high ring strain, a three-dimensional conformation, and sp3-rich character, offer distinct advantages in the design of bioactive molecules.[1] These features can lead to enhanced pharmacokinetic profiles, improved solubility, and greater metabolic stability when incorporated into drug candidates.[1] The conformational rigidity of the azetidine ring provides a well-defined vector for substituent placement, enabling precise interactions with biological targets.[2]

The incorporation of azetidine moieties is a strategy employed in several FDA-approved drugs, such as baricitinib, cobimetinib, and azelnidipine, to optimize metabolic stability, receptor selectivity, and overall pharmacokinetic performance.[1] As the field of medicinal chemistry continues to evolve, the demand for novel, functionalized azetidine building blocks like 3-(Methylsulfonyl)azetidine hydrochloride remains high.

Physicochemical and Structural Properties

3-(Methylsulfonyl)azetidine hydrochloride is a white to off-white solid, typically supplied as a high-purity reagent for synthetic applications.[3] Its hydrochloride salt form enhances stability and simplifies handling in a laboratory setting.[3]

Chemical Structure

The chemical structure of 3-(Methylsulfonyl)azetidine hydrochloride is characterized by a central four-membered azetidine ring substituted at the 3-position with a methylsulfonyl group.

Diagram 1: Chemical Structure of 3-(Methylsulfonyl)azetidine hydrochloride

Core Physicochemical Data

A summary of the key physicochemical properties of 3-(Methylsulfonyl)azetidine hydrochloride is presented in the table below.

Property	Value	Reference
CAS Number	1400764-60-4	[4]
Molecular Formula	C4H10ClNO2S	[4]
Molecular Weight	171.64 g/mol	[4]
Appearance	White to off-white solid	[3]
Purity	Typically ≥97%	[5]
IUPAC Name	3-(methylsulfonyl)azetidine hydrochloride	[5]
SMILES	CS(=O)(=O)C1CNC1.Cl	[5]
InChI Key	VGUZBHCVRWHGTL-UHFFFAOYSA-N	[4]

Synthesis and Reactivity

The synthesis of substituted azetidines can be challenging due to the inherent ring strain of the four-membered ring. However, various synthetic strategies have been developed to access these valuable scaffolds.

General Synthetic Approaches to Azetidines

The construction of the azetidine ring often involves intramolecular cyclization reactions. Common methods include:

• Cyclization of 3-amino-1-propanol derivatives: This involves the conversion of the hydroxyl group to a good leaving group, followed by intramolecular nucleophilic substitution by the amine.[6]

• From β-amino alcohols: A multi-step sequence involving N-arylation, N-cyanomethylation, and subsequent mesylation followed by base-induced ring closure can provide access to diversely substituted azetidines.

• Ring expansion of aziridines: Reaction of 1-arenesulfonylaziridines with dimethylsulfoxonium methylide can yield 1-arenesulfonylazetidines.

A general workflow for a plausible synthetic route to a 3-substituted azetidine is outlined below.

Diagram 2: General Synthetic Workflow for a 3-Substituted Azetidine

A schematic illustrating the integration of azetidine building blocks into a typical drug discovery pipeline.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling 3-(Methylsulfonyl)azetidine hydrochloride.

Hazard Identification

Based on available safety data for 3-(Methylsulfonyl)azetidine hydrochloride, the following hazard statements apply:

• H302: Harmful if swallowed. [3]* H315: Causes skin irritation. [3]* H319: Causes serious eye irritation. [3]* H335: May cause respiratory irritation. [3]

Recommended Precautionary Measures

The following precautionary statements are recommended:

• P261: Avoid breathing dust. [3]* P280: Wear protective gloves, eye protection, and face protection. [3]* P302 + P352: IF ON SKIN: Wash with plenty of water. [3]* P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [3]

Storage

For optimal stability, 3-(Methylsulfonyl)azetidine hydrochloride should be stored in a tightly sealed container in a dry, well-ventilated place at room temperature. [4]

Conclusion

3-(Methylsulfonyl)azetidine hydrochloride is a valuable and versatile building block for medicinal chemists and drug discovery scientists. Its unique combination of a rigid, three-dimensional azetidine core and a functional methylsulfonyl group provides a powerful tool for the design and synthesis of novel therapeutic agents. A thorough understanding of its physicochemical properties, reactivity, and safe handling is essential for its effective application in the laboratory. The continued exploration of azetidine-containing chemical space promises to yield new and improved medicines for a variety of diseases.

References

• Organic Syntheses. Azetidine. Available at: [Link]

• Organic Syntheses. Azetidine. Available at: [Link]

• PubMed. Azetidines in medicinal chemistry: emerging applications and approved drugs. Available at: [Link]

• Taylor & Francis Online. Azetidines in medicinal chemistry: emerging applications and approved drugs. Available at: [Link]

• PubMed. Azetidines in medicinal chemistry: emerging applications and approved drugs. Available at: [Link]

• Taylor & Francis Online. Azetidines in medicinal chemistry: emerging applications and approved drugs. Available at: [Link]

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• 3. 3-Methylsulfonyl-azetidine HCl [benchchem.com]
• 4. 3-Methylsulfonyl-azetidine hydrochloride | 1400764-60-4 [m.chemicalbook.com]
• 5. 3-Methylsulfonyl-azetidine hydrochloride 97% | CAS: 1400764-60-4 | AChemBlock [achemblock.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Azetidine Sulfone Building Blocks: Structural Scaffolds and Reactive Warheads

Topic: Azetidine Sulfone Building Blocks for Medicinal Chemistry Content Type: Technical Whitepaper Audience: Medicinal Chemists, Process Chemists, Drug Discovery Scientists

Executive Summary

The shift towards sp³-rich architectures in drug discovery has elevated the azetidine ring from a niche curiosity to a privileged scaffold. Azetidines offer a unique combination of metabolic stability, defined exit vectors, and the ability to lower lipophilicity (LogD) compared to their six-membered counterparts. Within this class, azetidine sulfones occupy a critical dual role:

• As Structural Motifs:

  -sulfonylazetidines function as rigid, metabolically stable bioisosteres for cyclic sulfonamides and piperazines.

• As Synthetic Reagents: The emerging class of Azetidine Sulfonyl Fluorides (ASFs) utilizes the sulfonyl group as a "traceless" activator, enabling the difficult installation of nucleophiles at the sterically congested C3 position via a defluorosulfonylation (deFS) pathway.

This guide details the synthesis, reactivity, and medicinal application of these two distinct building block classes.[1]

Part 1: The Structural Motif – -Sulfonylazetidines

-sulfonylazetidines are increasingly deployed as bioisosteres for morpholines, piperazines, and cyclic sulfonamides. The high ring strain (~26 kcal/mol) of the azetidine core imposes a puckered conformation ( ), directing substituents into distinct axial/equatorial orientations that can dramatically alter target binding compared to flat aromatic linkers.

Physicochemical Advantages

Replacing a cyclohexyl or piperidinyl sulfone with an azetidine sulfone significantly changes the physicochemical profile:

Property	Piperidine Sulfonamide	Azetidine Sulfonamide	Impact
Fsp³ Fraction	High	High	Maintains 3D character.
LogP	High	Low	Reduced lipophilicity due to lower carbon count.
Metabolic Stability	Moderate	High	The strained ring is often resistant to P450 oxidation compared to larger rings.
Geometry	Chair (flexible)	Puckered (rigid)	Pre-organized vectors for binding.[2]

Synthesis: The Blanc Ring Contraction

While direct sulfonylation of azetidine is possible, it requires expensive azetidine precursors. A more robust, scalable route developed by the Blanc group utilizes the ring contraction of

-bromo- -sulfonylpyrrolidinones.[3] This method converts cheap, commercially available pyrrolidinones into functionalized azetidine scaffolds.[3][4]

Mechanistic Insight

The reaction proceeds via an aldol-type cyclization followed by a Grob-like fragmentation or direct

displacement, depending on the specific conditions. The key driver is the release of strain from the intermediate or the formation of the thermodynamic sulfonamide bond.

Protocol 1: Ring Contraction of

-Sulfonylpyrrolidinones

• Precursor:

  -sulfonyl-2-pyrrolidinone.[3][4]

• Step 1 (Bromination): Treat with LiHMDS (1.1 equiv) and TMSCl at -78°C, followed by NBS. Critical: Control temperature to prevent di-bromination.

• Step 2 (Contraction): Treat the crude

  -bromo intermediate with a nucleophile (e.g., MeOH, aniline) and base ( ) in MeCN at 60°C.

• Yield: Typically 70-90%.

• Note: This route installs a substituent at the C2 position (as an ester/amide), providing a handle for further diversification.

Part 2: The Reactive Reagent – Azetidine Sulfonyl Fluorides (ASFs)

A major challenge in azetidine chemistry is functionalizing the C3 position. Traditional

approaches on 3-haloazetidines are sluggish due to steric shielding and ring strain. Azetidine Sulfonyl Fluorides (ASFs) have emerged as powerful reagents that bypass these limitations.

The "Defluorosulfonylation" (deFS) Pathway

Unlike standard SuFEx (Sulfur-Fluoride Exchange) chemistry where the

bond is attacked, ASFs under thermal conditions (approx. 60°C) undergo defluorosulfonylation .[1][5][6]

• Activation: The sulfonyl fluoride acts as a leaving group.

• Ionization: Loss of

  and generates a transient azetidinium carbocation at C3.

• Trapping: This highly reactive cation is intercepted by weak nucleophiles (amines, alcohols, electron-rich aromatics) to form 3-substituted azetidines.

This pathway is "traceless"—the sulfone group is used to generate the bond and then discarded, making ASFs unique "reagent" building blocks.

Figure 1: The defluorosulfonylation (deFS) pathway converts ASFs into reactive carbocations for C3 functionalization.[7]

Protocol: Coupling of ASFs with Amines

This protocol is adapted from recent methodologies (e.g., J. Am. Chem. Soc. 2024) for installing amine bioisosteres at the C3 position.

Materials:

• Azetidine-3-sulfonyl fluoride (prepared from the corresponding sulfonyl chloride via KHF2).

• Nucleophile: Morpholine (or other secondary amine).

• Solvent: Acetonitrile (MeCN).

• Base:

  or DIPEA (to scavenge HF).

Step-by-Step:

• Preparation: Dissolve Azetidine-3-sulfonyl fluoride (1.0 equiv) in anhydrous MeCN (0.2 M).

• Addition: Add Morpholine (1.5 equiv) and DIPEA (2.0 equiv).

• Activation: Heat the reaction vessel to 60°C. Note: Monitoring by

  NMR is recommended; disappearance of the sulfonyl fluoride signal (~ +60 ppm) indicates conversion.

• Workup: Cool to RT. Dilute with EtOAc, wash with brine. The sulfonyl group is lost as

  , so the product is the 3-morpholino-azetidine.

• Purification: Silica gel chromatography (DCM/MeOH).

Part 3: Bioisosteric Applications & Logic

The "Azetidine Swap"

In medicinal chemistry, the azetidine sulfone motif is often used to replace:

• Cyclic Sulfonamides (Sultams): Reducing ring size from 6 (sultam) to 4 (azetidine sulfonamide) lowers MW and often improves solubility.

• Gem-Dimethyl Groups: The C3 of azetidine is sterically similar to a gem-dimethyl group but provides a vector for functionalization (via the Nitrogen).

Case Study Logic: Solubility Enhancement

Consider a lead compound with a lipophilic piperidine sulfonamide.

• Problem: High LogD (>3.5), poor metabolic stability.

• Solution: Replace with

  -methanesulfonyl-azetidine (at C3) or use the azetidine nitrogen as the sulfonamide handle.

• Result: The

  character is retained, but the molecular volume decreases. The lone pair on the azetidine nitrogen (if not sulfonylated) or the sulfone oxygens (if sulfonylated) are more solvent-exposed in the puckered ring, improving solubility.

Figure 2: Bioisosteric replacement strategy using azetidine scaffolds to improve physicochemical properties.

References

• Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Source: Journal of the American Chemical Society (2024/2025). Context: Primary source for the deFS mechanism and ASF reagent utility.

• Robust Synthesis of N-Sulfonylazetidine Building Blocks via Ring Contraction of

  -Bromo N-Sulfonylpyrrolidinones. Source: Organic Letters (2014), Blanc et al. Context:[3] The foundational protocol for synthesizing the N-sulfonylazetidine scaffold from pyrrolidinones.

• Azetidines in Medicinal Chemistry: Emerging Applications and Approved Drugs. Source: PubMed / NIH (2026 Review). Context: Overview of azetidine physicochemical properties and FDA-approved examples.

• Put a ring on it: application of small aliphatic rings in medicinal chemistry. Source: RSC Medicinal Chemistry. Context: Comparative analysis of small rings (azetidine vs cyclobutane) in drug design.

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• 3. Robust Synthesis of N-Sulfonylazetidine Building Blocks via Ring Contraction of α-Bromo N-Sulfonylpyrrolidinones [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 3-(Methylsulfonyl)azetidine Hydrochloride: A Key Building Block in Medicinal Chemistry

Introduction

In the landscape of modern drug discovery, the strategic selection of molecular building blocks is paramount to achieving desired pharmacological profiles. The azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a "privileged scaffold" for its ability to confer significant advantages in drug design.[1][2] Its inherent ring strain, sp3-rich character, and conformational rigidity can lead to improved aqueous solubility, enhanced metabolic stability, and novel three-dimensional vector orientations for interacting with biological targets.[1][2]

This guide provides a comprehensive technical overview of 3-(Methylsulfonyl)azetidine hydrochloride (CAS No: 1400764-60-4). It is important to note that while the initial query specified an ethyl linker, publicly available scientific and commercial data predominantly feature the directly substituted "3-(Methylsulfonyl)azetidine" analogue. This compound is a highly functionalized and synthetically versatile iteration of the azetidine scaffold. The potent electron-withdrawing methylsulfonyl group at the 3-position significantly influences the ring's electronic properties, enhancing its utility as both a pharmacophore and a reactive handle for further molecular elaboration.[3] Its hydrochloride salt form ensures stability and simplifies handling as a solid material.[3]

This document is intended for researchers, medicinal chemists, and drug development professionals, offering field-proven insights into the compound's properties, synthesis, characterization, and strategic application.

Part 1: Core Physicochemical Properties

Accurate characterization of a chemical building block is the foundation of its effective use in synthesis. The key physicochemical properties of 3-(Methylsulfonyl)azetidine hydrochloride have been consolidated from supplier technical data sheets and chemical databases.

Property	Value	Source(s)
Compound Name	3-(Methylsulfonyl)azetidine hydrochloride	ChemicalBook[4], Benchchem[3]
CAS Number	1400764-60-4	[4]
Molecular Formula	C₄H₁₀ClNO₂S	[4]
Molecular Weight	171.64 g/mol	[4]
Appearance	White to off-white solid	[4]
Storage Conditions	Sealed in dry, Room Temperature	[4]
InChI Key	VGUZBHCVRWHGTL-UHFFFAOYSA-N	[4]
SMILES	CS(=O)(=O)C1CNC1.Cl	[4]

Part 2: Synthesis and Mechanistic Considerations

The synthesis of substituted azetidines often relies on robust intramolecular cyclization strategies to overcome the entropic barrier of forming a strained four-membered ring.[5][6] A representative synthetic approach to 3-(Methylsulfonyl)azetidine hydrochloride is outlined below, emphasizing the rationale behind key transformations.

Caption: Representative synthetic workflow for 3-(Methylsulfonyl)azetidine HCl.

Detailed Experimental Protocol (Representative)

• Step 1: Cyclization to form N-Protected 3-(Methylthio)azetidine.

  • Procedure: To a solution of a primary protected amine (e.g., benzylamine) in a polar aprotic solvent like DMF, add a non-nucleophilic base (e.g., potassium carbonate). Add 1,3-dibromo-2-(methylthio)propane dropwise at an elevated temperature (e.g., 80 °C). Stir until starting material is consumed.

  • Causality: The use of a protected primary amine prevents undesired side reactions. A non-nucleophilic base is crucial to promote the desired intramolecular cyclization by deprotonating the amine without competing as a nucleophile. The dibromo-propane derivative serves as the electrophilic partner for the dual N-alkylation.

• Step 2: Oxidation to the Sulfone.

  • Procedure: Dissolve the crude product from Step 1 in a chlorinated solvent like dichloromethane (DCM). Cool the solution to 0 °C. Add meta-chloroperoxybenzoic acid (m-CPBA) (approx. 2.2 equivalents) portion-wise, maintaining the temperature. Allow the reaction to warm to room temperature and stir overnight.

  • Causality: m-CPBA is a widely used and effective oxidant for converting sulfides to sulfones. Using slightly more than two equivalents ensures the complete oxidation of the sulfide. The reaction is performed at a low initial temperature to control the exotherm.

• Step 3: Deprotection of the Azetidine Nitrogen.

  • Procedure: Dissolve the N-benzyl protected sulfone intermediate in methanol. Add a palladium on carbon (Pd/C) catalyst. Subject the mixture to a hydrogen atmosphere (e.g., using a balloon or a Parr hydrogenator) and stir vigorously.

  • Causality: Catalytic hydrogenation is a clean and efficient method for removing a benzyl protecting group. The palladium surface catalyzes the cleavage of the C-N bond, liberating the free secondary amine and toluene as a byproduct.

• Step 4: Hydrochloride Salt Formation.

  • Procedure: Filter the reaction mixture from Step 3 through celite to remove the Pd/C catalyst and concentrate the filtrate. Dissolve the resulting free base in a solvent like diethyl ether or ethyl acetate. Add a solution of HCl in ether dropwise with stirring. The hydrochloride salt will precipitate out of the solution.

  • Causality: The free azetidine is a basic amine that readily reacts with HCl to form a stable, non-hygroscopic, and easily handled crystalline salt. Precipitation drives the reaction to completion and serves as a final purification step.

Part 3: Analytical Characterization and Quality Control

A self-validating system of orthogonal analytical techniques is essential to confirm the identity, structure, and purity of the final compound.

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• 2. researchgate.net [researchgate.net]
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• 4. 3-Methylsulfonyl-azetidine hydrochloride | 1400764-60-4 [m.chemicalbook.com]
• 5. Azetidine synthesis [organic-chemistry.org]
• 6. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

The Ascendant Role of Saturated Heterocyclic Sulfones in Modern Drug Discovery: A Technical Guide

Foreword: Beyond Flatland – Embracing Three-Dimensionality in Medicinal Chemistry

For decades, the landscape of medicinal chemistry has been dominated by flat, aromatic ring systems. While undeniably successful, this "flatland" approach is increasingly yielding diminishing returns in the quest for novel therapeutics with improved efficacy and specificity. The strategic incorporation of saturated heterocycles has emerged as a powerful strategy to introduce three-dimensional complexity, enabling more precise interactions with biological targets.[1] Among these, saturated heterocycles bearing the sulfone functional group have garnered significant attention, transitioning from mere synthetic curiosities to pivotal components in a new generation of drug candidates.[2][3] This guide provides an in-depth exploration of this burgeoning class of molecules, offering a technical yet practical perspective for researchers, scientists, and drug development professionals. We will delve into the synthetic nuances, the physicochemical rationale behind their use, and their expanding role in addressing contemporary therapeutic challenges.

The Sulfone Moiety: A Chameleon in Drug Design

The sulfone group (-SO₂-) is far more than a simple linker. Its unique electronic and structural properties make it a "chemical chameleon," capable of profoundly influencing a molecule's behavior in a biological system.[4]

• Hydrogen Bond Acceptor: The two oxygen atoms of the sulfone are strong hydrogen bond acceptors, enabling crucial interactions with biological targets like enzymes and receptors.[5]

• Modulation of Physicochemical Properties: As a polar moiety, the sulfone group can decrease lipophilicity, which often enhances solubility and metabolic stability, thereby improving the overall ADME (absorption, distribution, metabolism, and excretion) properties of a drug candidate.[6]

• Conformational Constraint: Incorporated into a saturated ring, the sulfone group introduces conformational rigidity. This pre-organization of the molecule into a specific three-dimensional shape can reduce the entropic penalty upon binding to a target, leading to higher affinity.

• Bioisosteric Replacement: The sulfone moiety can serve as a bioisostere for other functional groups, such as ketones or carboxylic acids, offering an alternative chemical space to explore while maintaining or improving biological activity.[6]

• Metabolic Stability: The sulfur atom in the sulfone group is in its highest oxidation state, rendering it exceptionally stable to metabolic degradation.

The strategic placement of a sulfone within a saturated heterocyclic framework thus provides medicinal chemists with a powerful tool to fine-tune the properties of a molecule for optimal therapeutic performance.

Navigating the Synthetic Landscape: Crafting Saturated Heterocyclic Sulfones

The construction of saturated heterocycles containing a sulfone group has evolved significantly, with modern methodologies offering greater efficiency, stereocontrol, and functional group tolerance. While classical methods like the oxidation of pre-existing cyclic sulfides remain relevant, a host of innovative strategies have emerged.[4][7]

Foundational Synthetic Strategies

A summary of prevalent synthetic approaches is presented below:

Synthetic Strategy	Description	Key Advantages	Considerations	References
Oxidation of Cyclic Sulfides	A common and often straightforward method involving the oxidation of the corresponding saturated cyclic sulfide to the sulfone using reagents like m-CPBA, hydrogen peroxide, or Oxone®.	High yields, readily available starting materials.	Requires prior synthesis of the cyclic sulfide.	[4]
Ring-Closing Metathesis (RCM)	Diene precursors containing a sulfone linker are cyclized using a ruthenium catalyst.	Excellent for constructing medium to large rings.	Catalyst sensitivity, cost.	N/A
Intramolecular Michael Addition	A nucleophile attacks an α,β-unsaturated sulfone intramolecularly to form a cyclic system.	Good for constructing five- and six-membered rings.	Availability of suitable precursors.	[2]
[3+2] and [4+2] Cycloadditions	Unsaturated sulfones (sulfolenes) can act as dienophiles in Diels-Alder reactions, followed by reduction of the double bond.	High stereocontrol.	Limited to specific ring systems.	[5]
Metal-Catalyzed Cyclizations	Transition metals like palladium and copper catalyze the intramolecular coupling of appropriate precursors to form the heterocyclic sulfone.	High efficiency and functional group tolerance.	Catalyst cost and optimization may be required.	[2][3]
Multicomponent Reactions	Multiple starting materials are combined in a one-pot reaction to generate complex cyclic sulfones.	High atom economy and efficiency.	Reaction discovery and optimization can be challenging.	[2]

Experimental Protocol: A Representative Synthesis via Michael Addition

This protocol outlines a general procedure for the synthesis of a 4-substituted tetrahydrothiophene-1,1-dioxide via a Michael addition, a common strategy in the field.[2]

Step 1: Activation of Divinyl Sulfone

• To a solution of divinyl sulfone (1.0 eq) in a suitable solvent such as THF or DMF, add a base (e.g., DBU, 0.1 eq) at 0 °C.

• Stir the reaction mixture for 10-15 minutes. The base acts as a catalyst to activate the divinyl sulfone for nucleophilic attack.

Step 2: Nucleophilic Addition

• Slowly add a solution of the desired nucleophile (e.g., a nitroalkane, 1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.

Step 3: Work-up and Purification

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired 4,4-disubstituted nitro sulfone.[2]

Caption: A generalized workflow for the synthesis of a substituted cyclic sulfone.

Biological Activity and Therapeutic Promise

The incorporation of saturated heterocyclic sulfones has led to the discovery of compounds with a wide spectrum of biological activities. Their unique structural and electronic properties enable them to interact with a diverse range of biological targets with high affinity and selectivity.

A Survey of Biological Activities

Therapeutic Area	Biological Target / Activity	Example Compounds	References
Antiviral	Helicase-primase inhibitor, RSV protein inhibitor	Amenamevir, Ziresovir	[2]
Oncology	mTOR kinase inhibitors, anticancer activity	Adociaquinones	[2][8]
Neurodegenerative Disease	BACE1 inhibitors for Alzheimer's disease	cHEA BACE1 inhibitors	[2]
Diuretics	ROMK inhibitors for hypertension	Spirocyclic heterocyclic sulfones	[9]
Antimicrobial/Antifungal	Broad-spectrum activity	Various novel scaffolds	[2][8]
Anti-inflammatory	Inhibition of inflammatory pathways	N/A	[5]

Case Study: BACE1 Inhibitors for Alzheimer's Disease

The development of brain-penetrant β-site amyloid precursor protein cleaving enzyme 1 (BACE1) inhibitors is a key strategy in the treatment of Alzheimer's disease. Cyclic hydroxyethylamine (cHEA) scaffolds containing a sulfone moiety have shown promise in this area.[2] The sulfone group plays a multifaceted role in these inhibitors.

Caption: Role of the cyclic sulfone in BACE1 inhibitors.

The sulfone's polarity helps to balance the overall lipophilicity of the molecule, which is crucial for achieving brain penetration. Furthermore, its ability to act as a hydrogen bond acceptor allows for additional interactions within the BACE1 active site, contributing to the high binding affinity. The rigid heterocyclic scaffold positions the key hydroxyethylamine functional group for optimal interaction with the catalytic aspartate residues of the enzyme.

Future Directions and Outlook

The field of saturated heterocyclic sulfones is poised for continued growth. Several key areas are likely to see significant advances:

• Asymmetric Synthesis: The development of novel catalytic methods for the enantioselective synthesis of chiral cyclic sulfones will be crucial, as stereochemistry often plays a pivotal role in biological activity.[10]

• Novel Scaffolds: Exploration of new ring systems, including spirocyclic and bridged bicyclic sulfones, will open up new areas of chemical space for drug discovery.[8][9]

• Sustainable Chemistry: The development of greener and more sustainable synthetic methods, such as photocatalysis and flow chemistry, will be increasingly important for the large-scale production of these compounds.[2]

• Integration with Other Technologies: Combining the synthesis of sulfone-containing heterocycles with technologies like DNA-encoded libraries and fragment-based screening will accelerate the identification of novel drug leads.

Conclusion

Saturated heterocycles containing the sulfone functional group represent a powerful and increasingly utilized class of molecules in modern drug discovery. Their unique combination of three-dimensional structure, favorable physicochemical properties, and diverse biological activities makes them highly attractive scaffolds for the development of novel therapeutics. As synthetic methodologies become more sophisticated and our understanding of their structure-activity relationships deepens, we can expect to see a growing number of innovative drugs based on these versatile building blocks entering clinical development and ultimately benefiting patients.

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• Cyclic sulfone containing compounds which showed strong biological activity. (n.d.). ResearchGate.
• Recent Progress and Emerging Technologies towards a Sustainable Synthesis of Sulfones. (n.d.). Wiley Online Library.
• Synthesis, Reactions and Medicinal Importance of Cyclic Sulfone Derivatives: A Review. (n.d.). ResearchGate.
• Recent Advances in the Synthesis of Cyclic Sulfone Compounds with Potential Biological Activity. (2024). ResearchGate.
• Recent Advances in the Synthesis of Sulfones. (n.d.). ResearchGate.
• Recent advances for the synthesis of chiral sulfones with the sulfone moiety directly connected to the chiral center. (2021). Organic Chemistry Frontiers.
• Cyclic sulfoxides and sulfones in drug design. (2020). ResearchGate.
• Synthesis of Saturated Heterocycles. (n.d.).
• The design and synthesis of novel spirocyclic heterocyclic sulfone ROMK inhibitors as diuretics. (2017). PubMed.

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An In-Depth Technical Guide to the Solubility Profile of Azetidine Hydrochloride Salts

Abstract

Azetidine hydrochloride, a pivotal building block in medicinal chemistry, possesses a solubility profile that dictates its utility from synthetic protocols to final drug formulation.[1][2][3] This guide provides a comprehensive analysis of the physicochemical principles governing the solubility of azetidine hydrochloride in both aqueous and organic media. We will explore the structural basis for its solubility, the profound influence of pH, and the practical methodologies for accurately determining its solubility profile. This document is intended for researchers, chemists, and formulation scientists who require a deep, actionable understanding of this compound's behavior in various solvent systems.

Introduction: The Azetidine Moiety and the Significance of the Hydrochloride Salt

The azetidine ring is a four-membered saturated heterocycle containing a nitrogen atom.[1][2] This strained ring system is a valuable pharmacophore found in numerous biologically active molecules. However, the free base form of azetidine can be volatile and challenging to handle. Conversion to its hydrochloride salt (Azetidine HCl) dramatically improves its stability, crystallinity, and handling properties, rendering it a white to off-white crystalline solid.[1]

More critically for the development scientist, salt formation fundamentally alters the compound's solubility. The conversion of the basic nitrogen to a cationic ammonium chloride introduces ionic character, significantly enhancing its polarity and, consequently, its solubility in polar solvents, especially water.[1][3] Understanding this solubility profile is paramount for:

• Synthetic Chemistry: Selecting appropriate reaction solvents to ensure homogeneity or facilitate product crystallization.

• Purification: Designing effective extraction and crystallization protocols.

• Pharmaceutical Formulation: Developing stable aqueous-based formulations for preclinical and clinical studies.

• Bioavailability: Ensuring sufficient solubility for absorption in physiological media.[4]

Physicochemical Properties and Their Influence on Solubility

The difference in solubility between azetidine free base and its hydrochloride salt is a direct consequence of their differing intermolecular forces.

Property	Azetidine (Free Base)	Azetidine Hydrochloride	Rationale for Impact on Solubility
Molecular Formula	C₃H₇N	C₃H₈ClN[5]	The addition of HCl increases molecular weight and introduces ionic character.
Molecular Weight	57.09 g/mol	93.55 g/mol [5]	A minor factor, but contributes to overall properties.
Appearance	Liquid	White to off-white crystalline solid[1]	The crystalline lattice of the salt requires significant energy to overcome during dissolution.
Dominant Intermolecular Forces	Hydrogen Bonding, Dipole-Dipole	Ion-Dipole, Hydrogen Bonding	The strong ion-dipole interactions of the salt with polar solvents like water are the primary driver of its high aqueous solubility.
Polarity	Polar	Highly Polar / Ionic	Governs the "like dissolves like" principle. The ionic salt is significantly more polar than the free base.

Aqueous Solubility Profile: The Critical Role of pH

Azetidine hydrochloride is described as being soluble in water.[1][2][6][7] One supplier specifies its solubility in water at 103.8°C, which, while indicating high solubility, is not representative of standard laboratory conditions.[2][6] The most critical factor governing the aqueous solubility of any amine hydrochloride salt is the pH of the solution.[8][9]

The solubility of azetidine HCl is not a single value but a profile that changes with pH. This is due to the equilibrium between the protonated (azetidinium) ion and the neutral free base.

Azetidinium Ion (Soluble Salt Form) ⇌ Azetidine (Less Soluble Free Base) + H⁺

• Low pH (Acidic Conditions): According to Le Chatelier's principle, in an acidic environment (high H⁺ concentration), the equilibrium shifts to the left. The compound exists predominantly as the protonated azetidinium ion. This ionic form readily interacts with polar water molecules via strong ion-dipole forces, resulting in high solubility.

• High pH (Basic Conditions): In an alkaline environment, H⁺ is consumed, shifting the equilibrium to the right. The protonated salt is converted to the less polar, and therefore less water-soluble, free base form. As the pH surpasses the pKa of the azetidinium ion, the concentration of the free base increases, and precipitation may occur if its solubility limit is exceeded.

Therefore, when preparing aqueous solutions, it is crucial to use a buffered system or an acidic solution to maintain a pH well below the pKa to ensure complete dissolution and prevent precipitation.[10][9]

Caption: pH effect on Azetidine HCl solubility.

Organic Solvent Solubility Profile

The solubility of azetidine hydrochloride in organic solvents is dictated by the solvent's polarity and its ability to interact with the ionic salt.

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents possess a hydroxyl group capable of hydrogen bonding and have a high dielectric constant, which can solvate ions. Azetidine HCl is expected to have moderate to good solubility in these solvents, though generally less than in water. They can effectively solvate both the azetidinium cation and the chloride anion.

• Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents have large dipole moments but lack an acidic proton. Dimethyl sulfoxide (DMSO) is a particularly effective solvent for many salts.[11][12][13] Azetidine HCl is soluble in DMSO, often requiring sonication to facilitate dissolution.[11] Such solvents are excellent at solvating the cation but are less effective at solvating the anion compared to protic solvents.

• Nonpolar Solvents (e.g., Toluene, Hexane, Diethyl Ether): Azetidine HCl is expected to be insoluble or very sparingly soluble in nonpolar solvents. These solvents lack the polarity and hydrogen-bonding capability to overcome the strong ionic lattice energy of the salt.

Summary of Expected Solubility:

Solvent Class	Representative Solvents	Expected Solubility of Azetidine HCl	Primary Intermolecular Interaction
Aqueous	Water, Buffers (pH < 7)	Very Soluble	Ion-Dipole, Hydrogen Bonding
Polar Protic	Methanol, Ethanol	Soluble to Moderately Soluble	Ion-Dipole, Hydrogen Bonding
Polar Aprotic	DMSO, DMF, Acetonitrile	Soluble (especially DMSO) to Sparingly Soluble	Ion-Dipole
Nonpolar	Hexanes, Toluene, Dichloromethane	Insoluble to Very Sparingly Soluble	(Negligible)

Note: This table represents a qualitative prediction. Quantitative determination requires experimental validation.

Experimental Protocol: Thermodynamic Solubility Determination via Shake-Flask Method

To obtain reliable and reproducible solubility data, the Thermodynamic Shake-Flask Method is the gold standard.[10][9][14] This method ensures that the system reaches true equilibrium, providing a measure of thermodynamic solubility as opposed to kinetic solubility, which can often overestimate the true value.[10][15]

Objective: To determine the equilibrium solubility of Azetidine HCl in a selected solvent at a controlled temperature.

Principle: An excess amount of the solid compound is agitated in the solvent for a prolonged period, sufficient to reach equilibrium between the dissolved and undissolved solute. The resulting saturated solution is then separated from the excess solid and the concentration of the dissolved compound is measured.[16]

Materials:

• Azetidine Hydrochloride (crystalline solid)

• Solvent of interest (e.g., pH 7.4 Phosphate-Buffered Saline)

• Analytical balance

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• Calibrated analytical instrumentation (e.g., HPLC-UV, LC-MS)[17]

• Volumetric flasks and pipettes

Step-by-Step Methodology:

• Preparation:

  • Set the orbital shaker to the desired temperature (e.g., 25°C).

  • Prepare a stock solution of Azetidine HCl of a known concentration in the mobile phase for HPLC calibration.

• Sample Addition:

  • Add an excess amount of solid Azetidine HCl to a pre-weighed vial. The key is to add enough solid so that a visible amount remains undissolved at the end of the experiment.[10] A common starting point is 2-10 mg of solid per 1 mL of solvent.

  • Record the exact mass of the added solid.

• Equilibration:

  • Add a precise volume of the chosen solvent (e.g., 1.0 mL) to the vial.

  • Securely cap the vial and place it on the orbital shaker.

  • Agitate the suspension for at least 24 hours to ensure equilibrium is reached.[15][18] Causality Note: Shorter incubation times may lead to an underestimation of solubility as the system may not have reached thermodynamic equilibrium.

• Phase Separation (Self-Validation Step):

  • After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle.

  • Visually confirm the presence of undissolved solid. This is a crucial validation step; if all solid has dissolved, the solution was not saturated, and the experiment must be repeated with more solute.

  • Centrifuge the vials at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the remaining solid.

• Sample Analysis:

  • Carefully withdraw an aliquot of the clear supernatant.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulates. Causality Note: This step is critical to prevent solid particles from artificially inflating the measured concentration.

  • Perform a precise serial dilution of the filtered supernatant into the analytical range of the HPLC.

  • Analyze the diluted samples via a calibrated HPLC-UV or LC-MS method to determine the concentration.[19]

• Calculation:

  • Use the calibration curve to determine the concentration of Azetidine HCl in the diluted samples.

  • Back-calculate to find the concentration in the original saturated supernatant. This value is the thermodynamic solubility.

  • Express the result in appropriate units (e.g., mg/mL, µg/mL, or mM).

Caption: Workflow for Thermodynamic Solubility.

Conclusion

The solubility of azetidine hydrochloride is a multi-faceted property governed by its ionic nature. It exhibits high solubility in aqueous solutions at acidic to neutral pH, a direct result of the stable, protonated azetidinium cation. Its solubility decreases significantly in basic conditions as it converts to the less polar free base. In organic media, its solubility follows the "like dissolves like" principle, showing good solubility in polar protic and some polar aprotic solvents like DMSO, while remaining largely insoluble in nonpolar environments. For accurate and reliable characterization, the shake-flask method remains the definitive approach, providing the true thermodynamic solubility essential for informed decisions in drug discovery and development.

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The Azetidine Advantage: A Technical Guide to Enhancing Metabolic Stability Over Pyrrolidine Scaffolds

Introduction: The Quest for Metabolic Resilience in Drug Discovery

In the intricate landscape of drug discovery, the metabolic stability of a lead compound is a critical determinant of its therapeutic success. A molecule's susceptibility to biotransformation dictates its pharmacokinetic profile, influencing its half-life, bioavailability, and potential for drug-drug interactions.[1][2] Saturated nitrogen-containing heterocycles are ubiquitous pharmacophores, with pyrrolidine rings being a common feature in numerous biologically active compounds.[3] However, the pyrrolidine scaffold can be susceptible to metabolic liabilities. This guide provides an in-depth technical exploration of the azetidine ring as a strategic bioisosteric replacement for pyrrolidine to enhance metabolic stability. We will delve into the underlying mechanistic principles, comparative metabolic pathways, and robust experimental protocols for assessing these critical drug-like properties.

The Metabolic Predicament of Pyrrolidine: A Target for Oxidative Metabolism

The five-membered pyrrolidine ring, while structurally versatile, often presents a metabolic weak point. Its susceptibility to oxidation, primarily mediated by Cytochrome P450 (CYP) enzymes, is a well-documented phenomenon in drug metabolism.[4] The primary metabolic pathway involves oxidation at the carbon atom alpha to the nitrogen, leading to the formation of a reactive iminium ion intermediate.[4] This electrophilic species can then undergo further metabolism or, more problematically, form covalent adducts with nucleophilic macromolecules such as proteins and DNA, which has been associated with potential genotoxicity.[4]

Azetidine: A Bioisosteric Solution for Enhanced Stability

The four-membered azetidine ring has emerged as a valuable bioisostere for pyrrolidine, offering a unique combination of physicochemical properties that can confer enhanced metabolic stability.[5][6][7] The rationale for this improved stability is multifactorial, stemming from the inherent structural and electronic properties of the strained four-membered ring.

The Influence of Ring Strain and Electronics

The azetidine ring possesses significant ring strain compared to the relatively strain-free pyrrolidine ring.[8][9][10] This higher strain energy can influence the energy barrier for certain metabolic reactions. For instance, the abstraction of a hydrogen atom from the α-carbon, a key step in CYP-mediated oxidation, can be energetically less favorable for azetidines compared to pyrrolidines.[11] This is attributed to the increased s-character of the C-H bonds adjacent to the nitrogen in the strained ring, making them stronger and less susceptible to homolytic cleavage by CYP enzymes.

A shift in the primary site of metabolism away from the heterocyclic ring is a commonly observed consequence of replacing a pyrrolidine with an azetidine.[11] This metabolic switching directs biotransformation to other, potentially less problematic, regions of the molecule, thereby preserving the core scaffold and often leading to a more favorable pharmacokinetic profile.

Comparative Metabolic Fates of Azetidine and Pyrrolidine

The metabolic pathways of azetidine and pyrrolidine-containing compounds can differ significantly. While both can undergo N-dealkylation if appropriately substituted, the metabolism of the core ring structure is where the key distinctions lie.

Metabolic Pathway	Pyrrolidine Scaffold	Azetidine Scaffold	Primary Enzymes Involved
α-Carbon Oxidation	Prevalent, leading to iminium ion formation and potential ring opening.	Generally less favorable due to higher energy barrier for hydrogen abstraction.[11]	Cytochrome P450 (CYP) enzymes (e.g., CYP3A4, CYP2D6).[12][13]
Ring Opening	Can occur following α-carbon oxidation.	Can occur, but may proceed through different mechanisms, including direct nucleophilic attack in strained systems.[14][15]	CYPs, Glutathione S-transferases (GSTs).[14][15]
N-Oxidation	Possible, depending on the substitution pattern.	Possible.	Flavin-containing monooxygenases (FMOs), CYPs.
Conjugation (Phase II)	Can occur on metabolites.	Can occur on metabolites.	Uridine 5'-diphospho-glucuronosyltransferases (UGTs), Sulfotransferases (SULTs), etc.

Experimental Assessment of Metabolic Stability: A Step-by-Step Guide

Evaluating the metabolic stability of novel chemical entities is a cornerstone of preclinical drug development.[1] In vitro assays using liver subcellular fractions are the workhorse for these assessments, providing crucial data on intrinsic clearance (CLint) and metabolic half-life (t1/2).[16][17][18]

The Liver Microsomal Stability Assay: A Primary Screening Tool

The liver microsomal stability assay is a widely used, high-throughput method to assess Phase I metabolic stability.[17][19][20] Liver microsomes are vesicles of the endoplasmic reticulum that are rich in CYP enzymes.[1][18]

Causality Behind Experimental Choices:

• Why Liver Microsomes? They provide a concentrated source of the major Phase I drug-metabolizing enzymes (CYPs and FMOs) in a cost-effective and readily available format, making them ideal for early-stage screening.[17][18]

• The Essential Role of NADPH: Cytochrome P450 enzymes require a continuous supply of reducing equivalents, provided by the cofactor NADPH, to catalyze their oxidative reactions. An NADPH regenerating system is often included to ensure the cofactor is not depleted during the incubation.[19]

• Incubation Conditions: The assay is conducted at 37°C to mimic physiological temperature.

• Quenching the Reaction: The metabolic reaction is stopped at various time points by adding a cold organic solvent (e.g., acetonitrile) or a strong acid. This denatures the enzymes and precipitates proteins, halting any further metabolism of the test compound.[21]

• Analysis by LC-MS/MS: Liquid chromatography-tandem mass spectrometry is the gold standard for quantifying the remaining parent compound at each time point due to its high sensitivity and selectivity.[22][23]

Detailed Protocol for Liver Microsomal Stability Assay:

• Preparation of Reagents:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • Prepare a working solution of the test compound (e.g., 1 µM in the final incubation mixture).[21]

  • Thaw pooled human liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer (pH 7.4).[21]

  • Prepare an NADPH regenerating system solution.

• Incubation:

  • Pre-warm the microsomal suspension and the test compound solution at 37°C for 5-10 minutes.

  • Initiate the reaction by adding the NADPH regenerating system to the mixture.

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.[24]

• Sample Quenching and Processing:

  • Immediately add the aliquot to a quenching solution (e.g., cold acetonitrile containing an internal standard).

  • Vortex and centrifuge the samples to precipitate proteins.

  • Transfer the supernatant to a new plate or vials for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the concentration of the parent compound remaining at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the compound remaining versus time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t1/2) = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) in µL/min/mg microsomal protein.

Beyond Microsomes: When to Use Hepatocytes and S9 Fractions

While microsomal assays are excellent for assessing Phase I metabolism, they lack the full complement of drug-metabolizing enzymes.

• Hepatocytes: These are intact liver cells that contain both Phase I and Phase II enzymes, as well as transporters.[18][20] They provide a more holistic view of hepatic metabolism and are considered the "gold standard" for in vitro metabolism studies.[18]

• S9 Fraction: This is the supernatant from the centrifugation of a liver homogenate and contains both microsomal and cytosolic enzymes.[1] It is useful for investigating the combined effects of Phase I and Phase II metabolism.[1]

The choice of in vitro system depends on the specific questions being addressed in the drug discovery program.

Visualizing the Concepts

Metabolic Fates of Pyrrolidine vs. Azetidine

Caption: Comparative metabolic pathways of pyrrolidine and azetidine scaffolds.

Experimental Workflow for Metabolic Stability Assessment

Caption: A typical workflow for an in vitro liver microsomal stability assay.

Conclusion and Future Perspectives

The strategic replacement of a pyrrolidine scaffold with an azetidine ring represents a powerful tactic in medicinal chemistry to mitigate metabolic liabilities. The inherent properties of the strained four-membered ring can effectively "shield" the molecule from rapid CYP-mediated degradation, often leading to improved pharmacokinetic properties. A thorough understanding of the underlying metabolic pathways and the application of robust in vitro assays are essential for successfully implementing this strategy. As drug discovery continues to evolve, the rational design of molecules with enhanced metabolic stability, through approaches such as the azetidine-for-pyrrolidine substitution, will remain a critical component in the development of safer and more effective medicines.

References

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• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

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• protocols.io. (2024, December 9). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Retrieved from [Link]

• Frontage Laboratories. (n.d.). Metabolic Stability. Retrieved from [Link]

• Chem Help ASAP. (2023, September 12). metabolic stability & determining intrinsic drug clearance. Retrieved from [Link]

• ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. Retrieved from [Link]

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• Obach, R. S., et al. (2019). Metabolism of Strained Rings: Glutathione S-transferase-Catalyzed Formation of a Glutathione-Conjugated Spiro-azetidine without Prior Bioactivation. Drug Metabolism and Disposition, 47(11), 1276-1285. Retrieved from [Link]

• The Journal of Organic Chemistry. (2025, March 19). Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. ACS Publications. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of azetidine-based bioisosters. Retrieved from [Link]

• Charnwood Discovery. (n.d.). Microsomal Stability - In Vitro Assay. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2012, April 25). Mitigating Heterocycle Metabolism in Drug Discovery. Retrieved from [Link]

• Scott, J. S., et al. (2018). Put a ring on it: application of small aliphatic rings in medicinal chemistry. RSC Medicinal Chemistry, 9(1), 14-35. Retrieved from [Link]

• ChemRxiv. (n.d.). Imine Reductase Cascades for the Synthesis of Saturated N-Hetero- cycles. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed catalytic mechanism for P450-catalyzed amination of the pyrrolidine derivative of lidocaine. Retrieved from [Link]

• Arnold, F. H., et al. (2020). Biocatalytic One-Carbon Ring Expansion of Aziridines to Azetidines via a Highly Enantioselective[16]-Stevens Rearrangement. Journal of the American Chemical Society, 142(35), 14865-14870. Retrieved from [Link]

• ResearchGate. (n.d.). Three-enzyme cascade for the synthesis of saturated N-heterocycles. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of azetidine containing molecules alongside pyrrolidine.... Retrieved from [Link]

• PubMed. (2026, January 6). Azetidines in medicinal chemistry: emerging applications and approved drugs. Retrieved from [Link]

• Journal of Agricultural and Food Chemistry. (2022, June 8). Applications of Isosteres of Piperazine in the Design of Biologically Active Compounds: Part 2. ACS Publications. Retrieved from [Link]

• PubMed. (2025, February 10). "Angular" Spirocyclic Azetidines: Synthesis, Characterization, and Evaluation in Drug Discovery. Retrieved from [Link]

• PubMed. (2019, November 15). Metabolism of Strained Rings: Glutathione S-transferase-Catalyzed Formation of a Glutathione-Conjugated Spiro-azetidine without Prior Bioactivation. Retrieved from [Link]

• ResearchGate. (n.d.). Saturated Heterocycles with Applications in Medicinal Chemistry. Retrieved from [Link]

• Journal of Medicinal Chemistry. (n.d.). Metabolism of pyrovalerone hydrochloride. ACS Publications. Retrieved from [Link]

• SciSpace. (n.d.). Metabolite identification and quantitation in LC-MS/MS-based metabolomics. Retrieved from [Link]

• Current status of N-, O-, S-heterocycles as potential alkaline phosphatase inhibitors. (2023, June 1). RSC Medicinal Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Ring strain. Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2023, June 1). Metabolic profiling by integrated analysis with LC-MS and MSI. Retrieved from [Link]

• Cancer Chemotherapy and Pharmacology. (n.d.). In vitro assessment of cytochrome P450 inhibition and induction potential of azacitidine. Retrieved from [Link]

• PMC. (2025, July 23). Study of Metabolite Detectability in Simultaneous Profiling of Amine/Phenol and Hydroxyl Submetabolomes by Analyzing a Mixture of Two Separately Dansyl-Labeled Samples. Retrieved from [Link]

• Medwin Publishers. (2023, June 9). Current and Future Prospects of Azetidine Derivatives an Overview. Retrieved from [Link]

• PubMed. (2005, May 15). Identification of human liver cytochrome P450 enzymes involved in the metabolism of SCH 351125, a CCR5 antagonist. Retrieved from [Link]

• Oxford Academic. (n.d.). Comprehensive LC-MS/MS analysis of nitrogen-related plant metabolites. Retrieved from [Link]

• PMC. (2025, September 10). A Rapid LC–MS/MS Method for Quantification of Biogenic Amines in Meat: Validation and Application for Food Safety Monitoring. Retrieved from [Link]

• ChemRxiv. (n.d.). An Approach to Alkyl Azetidines for Medicinal Chemistry. Retrieved from [Link]

• MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

• Molecules. (2021, August 10). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

• PMC. (2023, January 10). Understanding the role of ring strain in β-alkyl migration at Mg and Zn centres. Retrieved from [Link]

• DynaMed. (2023, May 22). Cytochrome P450 Drug Metabolism. Retrieved from [Link]

• Metabolon. (n.d.). The Role of CYP450 Enzymes in Drug Metabolism. Retrieved from [Link]

• Fiveable. (2025, August 15). Stability of Cycloalkanes: Ring Strain | Organic Chemistry Class Notes. Retrieved from [Link]

• ResearchGate. (2024, August 23). Ring Contraction of Saturated Cyclic Amines and Rearrangement of Acyclic Amines Through Their Corresponding Hydroxylamines. Retrieved from [Link]

• Fundamentals of Organic Chemistry. (n.d.). 2.10 Stability of Cycloalkanes: Ring Strain. Retrieved from [Link]

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Protocols & Analytical Methods

Advanced Protocols for N-Functionalization of 3-(2-Methanesulfonylethyl)azetidine

Introduction: The Scaffold & Its Strategic Value

3-(2-Methanesulfonylethyl)azetidine (CAS: 1359656-22-6 / HCl Salt: 1820683-31-5) represents a high-value pharmacophore in modern drug design. The azetidine ring offers a rigid,

-rich vector that improves metabolic stability compared to acyclic amines and reduces lipophilicity ( ) relative to piperidines or pyrrolidines.

The 2-methanesulfonylethyl side chain provides a specific dipolar interaction handle (

) extended from the core, often used to target solvent-exposed pockets or engage in hydrogen bonding with backbone amides in the target protein.

Key Chemical Challenges

While valuable, this scaffold presents distinct reactivity challenges that standard "bucket chemistry" protocols often fail to address:

• Ring Strain (~25 kcal/mol): The azetidine ring is susceptible to acid-catalyzed ring-opening (polymerization) and nucleophilic attack at the

  -carbon.

• Sulfone Acidity: The protons

  to the sulfone group ( in DMSO) can be deprotonated by strong bases (e.g., LDA, NaH), potentially leading to side reactions during harsh N-alkylation or arylation conditions.

• Nucleophilicity: The secondary amine is sterically less hindered than pyrrolidine but less nucleophilic than acyclic secondary amines due to ring constraints.

Decision Matrix: Selecting the Optimal Pathway

Before initiating synthesis, use the following logic flow to select the protocol that minimizes ring-opening risk while maximizing yield.

Caption: Strategic selection workflow for N-functionalization. Reductive amination is prioritized for alkyl groups due to mildness.

Detailed Experimental Protocols

Protocol A: Reductive Amination (N-Alkylation)

Best for: Attaching alkyl chains or benzyl groups. Why: Direct alkylation with alkyl halides often leads to over-alkylation (quaternization) and requires basic conditions that may degrade the sulfone side chain. Reductive amination is self-limiting to mono-alkylation.

Reagents:

• Substrate: 3-(2-Methanesulfonylethyl)azetidine HCl (1.0 equiv)

• Carbonyl: Aldehyde/Ketone (1.1–1.2 equiv)

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5–2.0 equiv)

• Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)[1]

• Base: DIPEA (1.0 equiv, strictly to neutralize HCl salt)

Step-by-Step:

• Salt Neutralization: In a dried vial, suspend the azetidine HCl salt in DCE (0.1 M). Add DIPEA (1.0 equiv) and stir for 5 mins. Note: Do not use excess base; free secondary amines are sufficiently nucleophilic.

• Imine Formation: Add the aldehyde/ketone.[1] If the carbonyl is unreactive (e.g., ketone), add catalytic Acetic Acid (1–2 drops) to adjust pH to ~5–6. Stir for 30–60 mins at RT.[1]

• Reduction: Add STAB in one portion. The reaction may evolve gas slightly.

• Monitoring: Stir at RT for 2–16 hours. Monitor via LCMS (Follow disappearance of m/z ~178).

• Workup: Quench with saturated aqueous

  . Extract with DCM ( ).

• Purification: The sulfone group makes the product polar. Use a DCM:MeOH gradient (0

  10% MeOH).

Critical Control Point: Avoid

if possible due to toxicity, but use it (with MeOH) if the imine formation is sluggish.

Protocol B: Buchwald-Hartwig Amination (N-Arylation)

Best for: Attaching non-activated aryl/heteroaryl rings. Challenge: Azetidines can suffer from

-hydride elimination or reductive opening if the Pd-catalyst is too active or the temperature too high.

Reagents:

• Catalyst:

  (2–5 mol%) or precatalyst (e.g., XPhos Pd G3).

• Ligand: RuPhos or BrettPhos .

  • Expert Insight: RuPhos is the "Gold Standard" for secondary amines, specifically preventing

    -hydride elimination in strained rings.

• Base:

  (Weak base preferred) or NaOtBu (Strong base).

  • Warning: NaOtBu is standard, but if your aryl halide has base-sensitive groups, use

    .

• Solvent: Toluene or 1,4-Dioxane (degassed).

Step-by-Step:

• Inert Atmosphere: Flame-dry a reaction tube and backfill with Argon/Nitrogen.

• Loading: Add Azetidine (free base preferred; if HCl salt, add 1.1 equiv extra base), Aryl Halide (1.0 equiv), Base (2.0 equiv).

• Catalyst Addition: Add Pd source and Ligand (1:2 ratio) or Precatalyst.

• Solvent: Add degassed solvent (0.2 M concentration).

• Heating: Seal and heat to 80–100°C. Do not exceed 110°C to prevent thermal degradation of the azetidine.

• Workup: Filter through Celite. Concentrate.

• Purification: Flash chromatography.

Protocol C: Amide Coupling (N-Acylation)

Best for: Library generation and fragment growing.

Reagents:

• Coupling Agent: HATU (1.1 equiv) or

  (50% in EtOAc).

• Base: DIPEA or TEA (3.0 equiv).

• Solvent: DMF or DCM.

Step-by-Step:

• Dissolve Carboxylic Acid (1.0 equiv) in DMF.

• Add HATU (1.1 equiv) and DIPEA (2.0 equiv). Stir 5 mins to activate acid.

• Add Azetidine HCl (1.0 equiv) + DIPEA (1.0 equiv).

• Stir at RT for 1–2 hours.

• Self-Validating Check: LCMS should show quantitative conversion. If unreacted amine remains, add more activated acid, not more coupling reagent alone.

Troubleshooting & Critical Parameters

Issue	Probable Cause	Corrective Action
Ring Opening (Linear byproduct)	Acidic conditions or high heat.	Maintain pH > 5 during workup. Avoid heating >110°C. Use mild bases ( ).
Low Yield in Alkylation	Quaternization (Over-alkylation).	Switch from direct alkylation (Alkyl Halide) to Reductive Amination .
Polymerization	Concentrated free base storage.	Store azetidine as HCl salt. Free-base only in situ.
Poor Solubility	Sulfone polarity.	Use polar solvents (DMF, DMSO) for reactions; use DCM:MeOH or Reverse Phase for purification.
No Reaction (Buchwald)	Catalyst poisoning or wrong ligand.	Switch to RuPhos or XPhos . Ensure thorough degassing ( kills Pd(0)).

Mechanistic Insight: Why RuPhos for Azetidines?

The following diagram illustrates why bulky, electron-rich ligands like RuPhos are essential for coupling strained azetidines, preventing the destructive

-hydride elimination pathway.

Caption: RuPhos accelerates Reductive Elimination, outcompeting the ring-opening Beta-Hydride Elimination pathway.

References

• BenchChem. Application Notes and Protocols for N-Functionalization of Azetidines. (Accessed 2026).[2]

• Surry, D. S., & Buchwald, S. L. (2008). "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science. (Review of Ligand Selection).
• Lundgren, R. J., & Stradiotto, M. (2012). "Addressing challenges in palladium-catalyzed cross-coupling reactions of secondary amines." Chemistry – A European Journal.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 66826330, 3-(2-Methanesulfonylethyl)azetidine.

• Wuxi AppTec. Buchwald-Hartwig Amination: Condition Optimization. (Accessed 2026).[2]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Azetidine | CAS 503-29-7 | SCBT - Santa Cruz Biotechnology [scbt.com]

Application Note: Reductive Amination Conditions for Azetidine Hydrochloride Derivatives

Abstract

The reductive amination of azetidine hydrochloride derivatives presents a unique set of challenges compared to standard secondary amines. The interplay between the hydrochloride salt form (requiring neutralization), the ring strain of the four-membered heterocycle (~25 kcal/mol), and the solubility profile demands a tailored protocol. This guide provides a scientifically grounded workflow for coupling azetidine HCl salts with aldehydes and ketones, prioritizing the Sodium Triacetoxyborohydride (STAB) method while offering robust alternatives for difficult substrates.

Scientific Foundation & Mechanistic Logic

The "HCl Constraint" and pH Control

Azetidine derivatives are frequently supplied as HCl salts to ensure shelf stability. However, the protonated azetidinium ion is non-nucleophilic and cannot attack the carbonyl carbon to form the essential carbinolamine/iminium intermediate.

• The Trap: Simply adding STAB to the HCl salt often results in no reaction or extremely slow conversion because the effective concentration of the free amine is negligible.

• The Solution: The salt must be neutralized in situ using a non-nucleophilic base (e.g., DIPEA or TEA). However, an excess of base can inhibit the protonation of the carbinolamine, preventing dehydration to the iminium ion.

• The "Goldilocks" Zone: The reaction requires a slightly acidic buffer (pH 5–6) to facilitate iminium formation while keeping enough amine in the free-base form. This is best achieved by neutralizing the HCl with 1.0 equivalent of base and subsequently adding acetic acid (AcOH) or relying on the acetic acid released by STAB.

Ring Strain and Stability

While azetidines are kinetically stable, they are thermodynamically primed for ring opening.

• Risk Factor: Under strongly acidic conditions or in the presence of strong nucleophiles at elevated temperatures, the azetidine ring can open to form acyclic amines (e.g.,

  -chloroamines).

• Mitigation: Avoid heating above 40°C when possible. Use mild hydride donors like STAB or NaCNBH

  rather than harsh conditions (e.g., H /Pd at high pressure or high temp).

Critical Reaction Parameters

Parameter	Recommendation	Scientific Rationale
Solvent	1,2-Dichloroethane (DCE) or DCM	STAB is most stable in these solvents. DCE allows slightly higher temps (up to 40°C) if needed. Methanol is not compatible with STAB (rapid decomposition) but is required for NaCNBH .
Base	DIPEA (Hünig's Base) or TEA	DIPEA is preferred due to lower nucleophilicity, preventing quaternary salt formation with alkyl halides if present.
Stoichiometry	1.0 equiv Base per HCl	Exactly neutralizes the salt. Excess base slows the reaction.
Acid Additive	Acetic Acid (0.0 - 1.0 equiv)	Catalyzes iminium formation. STAB releases AcOH upon reaction, so exogenous acid is often optional but helpful for ketones.
Reducing Agent	NaBH(OAc) (STAB)	Mild, selective for imines over ketones/aldehydes. Does not require toxic cyanide handling.

Experimental Protocols

Protocol A: The "Gold Standard" (STAB in DCE/DCM)

Best for: Standard aldehydes and reactive ketones. High throughput compatible.

Materials:

• Azetidine derivative (HCl salt)

• Aldehyde/Ketone (1.0 - 1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine)

• Sodium Triacetoxyborohydride (STAB)[1][2]

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Glacial Acetic Acid (optional)

Step-by-Step Workflow:

• Free-Basing (In-Situ): To a reaction vial containing the Azetidine HCl salt (1.0 mmol), add DCE (5–10 mL). The salt will likely remain suspended.

• Neutralization: Add DIPEA (1.0 mmol, 1.0 equiv) strictly matching the HCl stoichiometry. Stir for 5–10 minutes. The mixture may become clearer as the free base is liberated.

• Imine Formation: Add the Aldehyde/Ketone (1.0–1.2 mmol).

  • Note: If reacting with a sterically hindered ketone, add Acetic Acid (1.0–2.0 equiv) and stir for 30–60 mins before adding the reducing agent to allow equilibrium favoring the imine.

• Reduction: Add STAB (1.4–1.5 mmol, ~1.5 equiv) in a single portion.

  • Observation: Mild effervescence may occur.

• Reaction: Stir at Room Temperature (20–25°C) for 2–16 hours. Monitor by LCMS.

  • Tip: Do not heat >40°C unless conversion is stalled.

• Quench & Workup: Quench with saturated aqueous NaHCO

  (stops reaction and neutralizes AcOH). Extract with DCM (x3).[2] Dry organic layer over Na SO .[2]

Protocol B: The "Solubility Solver" (NaCNBH in MeOH)

Best for: Highly polar azetidines insoluble in DCE, or unreactive ketones requiring pH tuning.

Materials:

• Sodium Cyanoborohydride (NaCNBH

  )[1]

• Methanol (Anhydrous)

• Zinc Chloride (ZnCl

  ) (Optional Lewis acid catalyst)

Step-by-Step Workflow:

• Dissolution: Dissolve Azetidine HCl (1.0 mmol) in Methanol (5 mL).

• Neutralization: Add TEA (1.0 mmol). Check pH; it should be roughly neutral.

• Carbonyl Addition: Add the Aldehyde/Ketone (1.0–1.2 mmol).

• Catalysis (Optional): For difficult ketones, add ZnCl

  (0.5 equiv) or adjust pH to ~5-6 with acetic acid.

• Reduction: Add NaCNBH

  (1.5 equiv).

  • Safety: NaCNBH

    is highly toxic. Handle in a fume hood.

• Reaction: Stir at RT or reflux (65°C) if necessary (azetidines tolerate MeOH reflux better than acidic high heat).

Visualizing the Reaction Pathway

The following diagram illustrates the critical decision points and mechanistic pathway for the azetidine reductive amination.

Caption: Mechanistic workflow for Azetidine HCl reductive amination, highlighting the critical neutralization step and potential ring-opening risk.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
No Reaction / SM Remains	Amine still protonated (HCl salt).	Ensure 1.0 equiv DIPEA was added. Check pH (wet pH paper) of reaction mixture; aim for pH 5-6.
Low Conversion (Ketones)	Steric hindrance or slow imine formation.	Switch to Protocol B (MeOH/NaCNBH ). Alternatively, pre-stir amine + ketone + AcOH + Mol. Sieves for 2h before adding STAB.
Ring Opening Byproducts	Acid concentration too high or temp too high.	Reduce AcOH loading. Ensure reaction temp <30°C. Avoid strong Lewis acids (e.g., TiCl ) with azetidines.
Dialkylation (Primary Amines)	Not applicable for azetidine (secondary amine).	N/A - Azetidine forms tertiary amines exclusively.
Solubility Issues	Azetidine HCl insoluble in DCE/DCM.	Use a cosolvent (DCE:DMF 9:1) or switch to Protocol B (MeOH).

References

• Abdel-Magid, A. F., et al. (1996).[3][4] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry.

• Couty, F., & Evano, G. (2006). "Azetidines: New Tools for the Synthesis of Nitrogen Heterocycles." Organic Preparations and Procedures International.

• Lowe, J. (2010). "Azetidines in Medicinal Chemistry." In the Pipeline (Science/AAAS).

• Sigma-Aldrich. "Reductive Amination: Application Note and Reaction Guide."

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Amide coupling procedures using 3-(2-Methanesulfonylethyl)azetidine HCl

An Application Note on Amide Coupling Procedures Using 3-(2-Methanesulfonylethyl)azetidine HCl

Authored by: Gemini, Senior Application Scientist

Abstract

This application note provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the effective use of 3-(2-Methanesulfonylethyl)azetidine hydrochloride in amide coupling reactions. Azetidine scaffolds are of increasing interest in drug discovery for their ability to impart desirable physicochemical properties.[1] This guide details the chemical considerations for this specific building block, including the implications of its hydrochloride salt form and the potential electronic effects of the methanesulfonyl group. Two robust, field-proven protocols are presented—one utilizing the high-efficiency uronium salt-based reagent HATU, and another employing the widely used and cost-effective carbodiimide EDC in conjunction with the additive HOBt. The document includes detailed mechanistic insights, step-by-step experimental procedures, quantitative tables, troubleshooting advice, and workflow diagrams to ensure procedural success and reproducibility.

Introduction and Core Concepts

The amide bond is a cornerstone of modern medicinal chemistry, present in a vast array of pharmaceuticals, including top-selling drugs like Atorvastatin and Lisinopril. Its formation, typically via the coupling of a carboxylic acid and an amine, is one of the most frequently performed reactions in drug discovery programs.[2][3] However, the direct condensation of a carboxylic acid and an amine is kinetically slow and requires high temperatures, which are incompatible with complex molecular scaffolds.[4] Therefore, the reaction necessitates the activation of the carboxylic acid to facilitate nucleophilic attack by the amine under mild conditions.[3][4]

3-(2-Methanesulfonylethyl)azetidine hydrochloride is a valuable secondary amine building block. The strained four-membered azetidine ring can introduce conformational rigidity and serve as a versatile scaffold in molecular design.[1] This guide provides two reliable methods for incorporating this reagent into target molecules via amide bond formation, addressing the specific challenges and considerations its structure presents.

Reagent Analysis: 3-(2-Methanesulfonylethyl)azetidine HCl

Before proceeding to protocols, it is critical to understand the chemical nature of the amine component.

Table 1: Chemical Properties of 3-(2-Methanesulfonylethyl)azetidine HCl

Property	Value
Molecular Formula	C6H14ClNO2S
Molecular Weight	203.70 g/mol
Appearance	White to off-white solid
Structure

Key Handling & Reactivity Considerations:

• Hydrochloride Salt: The amine is supplied as a hydrochloride salt. The protonated azetidine nitrogen is not nucleophilic. Therefore, at least one equivalent of a non-nucleophilic base (e.g., DIPEA, Et3N) must be added to the reaction mixture to generate the free amine in situ before it can participate in the coupling reaction.

• Electronic Effects: The methanesulfonyl group is electron-withdrawing. This effect may reduce the nucleophilicity of the azetidine nitrogen, potentially slowing the reaction rate compared to more electron-rich amines. This makes the choice of a highly efficient coupling reagent particularly important for achieving good yields and reaction times.

General Mechanism of Amide Bond Formation

Amide coupling proceeds via a two-step mechanism: activation of the carboxylic acid followed by nucleophilic attack by the amine.[3] The coupling reagent facilitates the conversion of the carboxylic acid's hydroxyl group into a better leaving group, forming a highly reactive intermediate.

Caption: General mechanism of amide bond formation.

The two primary classes of coupling reagents, onium salts (HATU) and carbodiimides (EDC), differ in the structure of the activated intermediate they form.[5]

Protocol 1: High-Efficiency Coupling Using HATU

Principle: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is an aminium-based coupling reagent renowned for its high efficiency, rapid kinetics, and ability to suppress racemization, making it ideal for potentially challenging couplings.[6] In the presence of a base, HATU reacts with a carboxylic acid to form a highly reactive OAt-active ester, which is then readily intercepted by the amine.[5][6]

Caption: Experimental workflow for HATU-mediated coupling.

Materials

Reagent	Equivalents	Purpose
Carboxylic Acid	1.0	Limiting Reagent
3-(2-Methanesulfonylethyl)azetidine HCl	1.1 - 1.2	Amine Source
HATU	1.1 - 1.2	Coupling Reagent
DIPEA (or Et3N)	3.0 - 4.0	Base
Anhydrous DMF (or DCM)	-	Solvent

Step-by-Step Procedure

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (N2 or Argon), add the carboxylic acid (1.0 eq.), 3-(2-Methanesulfonylethyl)azetidine HCl (1.1 eq.), and HATU (1.1 eq.).

• Solvation: Add anhydrous DMF to dissolve the solids, typically to a concentration of 0.1-0.5 M.

• Pre-activation: Cool the stirred solution to 0 °C using an ice bath.

• Base Addition: Add DIPEA (3.0 eq.) dropwise to the cold solution. A minimum of 1.1 eq. is for neutralizing the amine hydrochloride salt, and the remainder drives the coupling reaction.

• Reaction: Allow the mixture to stir at 0 °C for 15-30 minutes, then remove the ice bath and let the reaction proceed at room temperature for 1-18 hours.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the limiting carboxylic acid is consumed.

• Workup:

  • Dilute the reaction mixture with an organic solvent like Ethyl Acetate (EtOAc).

  • Transfer to a separatory funnel and wash sequentially with 5% aq. LiCl or 1N HCl, saturated aq. NaHCO3, and finally with brine.[6] These washes remove DMF, unreacted amine, and reagent byproducts.

• Isolation and Purification: Dry the organic layer over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel.

Protocol 2: Economical Coupling Using EDC/HOBt

Principle: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a water-soluble carbodiimide that activates carboxylic acids by forming an O-acylisourea intermediate.[7] This intermediate is unstable and can rearrange to a non-reactive N-acylurea.[7] The addition of HOBt (Hydroxybenzotriazole) traps the O-acylisourea to form a more stable HOBt-ester, which increases coupling efficiency and reduces side reactions.[5][7] The urea byproduct of EDC is water-soluble, simplifying its removal during aqueous workup.[7]

Caption: Experimental workflow for EDC/HOBt-mediated coupling.

Materials

Reagent	Equivalents	Purpose
Carboxylic Acid	1.0	Limiting Reagent
3-(2-Methanesulfonylethyl)azetidine HCl	1.1 - 1.2	Amine Source
EDC·HCl	1.2 - 1.5	Coupling Reagent
HOBt	1.2 - 1.5	Additive
DIPEA (or Et3N)	2.5 - 3.0	Base
Anhydrous DMF or DCM	-	Solvent

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask, combine the carboxylic acid (1.0 eq.), HOBt (1.2 eq.), and 3-(2-Methanesulfonylethyl)azetidine HCl (1.1 eq.).

• Solvation: Dissolve the mixture in anhydrous DCM or DMF.

• Cooling: Cool the solution to 0 °C in an ice bath with stirring.

• Reagent Addition: Add the EDC·HCl (1.2 eq.) to the reaction mixture as a solid.

• Base Addition: Add DIPEA (2.5 eq.) dropwise.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-24 hours.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Workup:

  • If using DCM, wash the organic layer successively with 1N HCl, saturated aq. NaHCO3, and brine.

  • If using DMF, dilute with EtOAc and perform the same washing sequence as described for the HATU protocol.

• Isolation and Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify the crude product via flash column chromatography.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low or No Conversion	1. Inactive reagents (hydrolyzed).2. Insufficient base.3. Low nucleophilicity of the amine.	1. Use fresh, anhydrous solvents and reagents.2. Ensure at least 1 eq. of base is present for the HCl salt, plus excess for the coupling.3. Switch to a more powerful coupling reagent (e.g., from EDC/HOBt to HATU). Consider gentle heating (40-50 °C).
N-acylurea Formation (with EDC)	Rearrangement of the O-acylisourea intermediate.	Ensure HOBt (or a similar additive like Oxyma Pure) is used. Add EDC to the mixture of acid and HOBt before adding the amine.
Epimerization (if acid has a chiral center)	Over-activation or prolonged reaction time with excess base.	Use a weaker base (e.g., N-methylmorpholine) or reduce the amount of base. Ensure the reaction is not run for an unnecessarily long time after completion. HATU is known to suppress epimerization.

Conclusion

3-(2-Methanesulfonylethyl)azetidine HCl is a versatile building block for introducing the azetidine motif in drug discovery. Successful amide coupling requires careful consideration of its hydrochloride salt form and potentially reduced nucleophilicity. The provided protocols, utilizing either the high-efficiency HATU reagent or the economical EDC/HOBt system, offer reliable and reproducible methods for its incorporation. By following these detailed procedures and understanding the underlying chemical principles, researchers can effectively utilize this reagent to synthesize novel molecular entities.

References

• BenchChem. Application Notes: Standard Protocol for HATU Coupling in Solution Phase. [URL: https://www.benchchem.
• Patil, P., et al. (2011). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3085186/]
• BenchChem. Application Notes and Protocols for Amide Bond Formation using EDC and HATU. [URL: https://www.benchchem.
• Organic Synthesis. Acid-Amine Coupling using EDCI. [URL: https://www.organic-synthesis.org/root-name/acid-amine-coupling-using-edci/]
• Common Organic Chemistry. Amine to Amide (EDC + HOBt). [URL: https://commonorganicchemistry.com/Rxn_Pages/Amine_to_Amide/Amine_to_Amide_EDC_HOBT.htm]
• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. [URL: https://www.aapptec.com/standard-coupling-procedures-dichobt-pybop-hbtu-pybrop-s11]
• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [URL: https://pubs.rsc.org/en/content/articlelanding/2009/cs/b701677h]
• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. [URL: https://www.hepatochem.com/amide-coupling-in-medicinal-chemistry/]
• Common Organic Chemistry. Amine to Amide (Coupling) - HATU. [URL: https://commonorganicchemistry.
• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. [URL: https://www.bachem.com/magazine/efficient-peptide-synthesis-a-guide-to-coupling-reagents-additives/]
• Chemistry Steps. (2020). Amides Preparation and Reactions Summary. [URL: https://www.chemistrysteps.
• ResearchGate. Coupling Reagents. [URL: https://www.researchgate.
• ResearchGate. (2025). Structurally Divergent Reactivity of 2,2-Disubstituted Azetidines – Mechanistic Insights and Stereochemical Implications of Amide Coupling and Ring Expansion to 5,6-dihydro-4H-1,3-oxazines. [URL: https://www.researchgate.net/publication/385802521_Structurally_Divergent_Reactivity_of_22-Disubstituted_Azetidines_-_Mechanistic_Insights_and_Stereochemical_Implications_of_Amide_Coupling_and_Ring_Expansion_to_56-dihydro-4H-13-oxazines]
• ChemicalBook. 3-Methylsulfonyl-azetidine hydrochloride. [URL: https://www.chemicalbook.com/ProductChemicalPropertiesCB02615219_EN.htm]
• Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. [URL: https://pubs.rsc.org/en/content/articlehtml/2021/ob/d1ob00332f]
• Royal Society of Chemistry. (2017). Recent advances in synthetic facets of immensely reactive azetidines. [URL: https://pubs.rsc.org/en/content/articlehtml/2017/ra/c7ra08884a]

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Synthesis of CNS-active compounds using azetidine sulfone linkers

Application Notes & Protocols

Introduction: The Rise of Strained Rings in CNS Drug Discovery

The pursuit of novel chemical matter for Central Nervous System (CNS) targets is a paramount challenge in modern medicinal chemistry. Achieving the requisite combination of potency, selectivity, and appropriate physicochemical properties for blood-brain barrier (BBB) penetration necessitates innovative molecular design. Four-membered heterocycles, particularly azetidines, have emerged as valuable scaffolds in this context.[1] Their inherent ring strain and non-planar geometry offer a unique three-dimensional exit vector from a core scaffold, often leading to improved metabolic stability, reduced lipophilicity, and enhanced aqueous solubility compared to more traditional, larger ring systems.[2][3]

This guide moves beyond the use of azetidines as simple bioisosteres and introduces the application of azetidine sulfonyl fluorides (ASFs) as versatile and reactive linkers for the synthesis of complex CNS-active compounds. We will detail the underlying mechanism of their reactivity and provide robust protocols for their synthesis and coupling. The methodology hinges on a novel defluorosulfonylation (deFS) reaction, which allows the azetidine ring to be coupled with a wide array of nucleophiles under remarkably mild conditions, opening new avenues for drug discovery.[1]

The Azetidine Sulfonyl Fluoride Linker: Mechanism and Advantages

The utility of azetidine sulfonyl fluorides as linkers stems from their unique reactivity under mild thermal activation. Unlike typical sulfonyl fluorides that are often used in "click chemistry" (SuFEx), ASFs can undergo a defluorosulfonylation (deFS) reaction.[1] This process does not involve the typical nucleophilic attack at the sulfur atom. Instead, mild heating (e.g., 60 °C) promotes the elimination of sulfur dioxide and a fluoride ion, generating a strained azetidinyl carbocation intermediate. This highly reactive intermediate is then readily trapped by a wide range of nucleophiles.

This reactivity provides two key advantages in synthesizing CNS-active compounds:

• Versatility: The reaction is compatible with a broad scope of nucleophiles, including amines, phenols, and heterocycles, which are prevalent motifs in known CNS drugs.[1]

• Mild Conditions: The thermal activation avoids harsh reagents that could compromise complex or sensitive functional groups elsewhere in the molecule, making it suitable for late-stage functionalization.

The overall transformation is depicted below.

Figure 1: The Defluorosulfonylation (deFS) reaction pathway.

General Synthetic Workflow

The synthesis of target CNS compounds using this strategy follows a logical and modular three-stage workflow. This approach allows for the preparation of a diverse library of final compounds from a common, advanced intermediate.

Figure 2: General workflow for ASF-mediated synthesis.

Experimental Protocols

Disclaimer: These protocols are generalized and may require optimization based on the specific substrate. All reactions should be conducted in a well-ventilated fume hood by trained personnel using appropriate personal protective equipment (PPE).

Protocol 1: Synthesis of N-Cbz-Azetidine-3-Sulfonyl Fluoride

This protocol details the formation of the key azetidine sulfonyl fluoride (ASF) intermediate from a commercially available starting material. The causality behind this sequence involves creating a suitable precursor for oxidative fluorination.

Materials:

• N-Cbz-azetidin-3-one

• Lawesson's reagent

• Sodium borohydride (NaBH₄)

• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

• Potassium fluoride (KF)

• Solvents: Toluene, Methanol (MeOH), Dichloromethane (DCM), Acetonitrile (MeCN)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Thionation:

  • To a solution of N-Cbz-azetidin-3-one (1.0 eq) in anhydrous toluene, add Lawesson's reagent (0.6 eq).

  • Heat the mixture to 80 °C and stir under an inert atmosphere for 4-6 hours, monitoring by TLC or LC-MS until starting material is consumed.

  • Cool the reaction to room temperature and concentrate under reduced pressure. Purify by column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield N-Cbz-azetidine-3-thione.

• Reduction to Thiol:

  • Dissolve the N-Cbz-azetidine-3-thione (1.0 eq) in a 1:1 mixture of DCM and MeOH.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (NaBH₄) (2.0 eq) portion-wise over 15 minutes, controlling any effervescence.

  • Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction carefully by slow addition of saturated aqueous NH₄Cl. Extract the aqueous layer with DCM (3x).

  • Combine the organic layers, dry over Na₂SO₄, filter, and concentrate to yield the crude N-Cbz-azetidine-3-thiol, which is often used directly in the next step.

• Oxidative Fluorination to Sulfonyl Fluoride:

  • Dissolve the crude thiol (1.0 eq) in a 2:1 mixture of MeCN and water.

  • Add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (3.0 eq) and potassium fluoride (KF) (10.0 eq).

  • Stir the reaction vigorously at room temperature for 12-16 hours.

  • Dilute the mixture with water and extract with EtOAc (3x).

  • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify the residue by column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the final N-Cbz-azetidine-3-sulfonyl fluoride as a stable solid.[1]

Self-Validation: The final product should be characterized by ¹H NMR, ¹⁹F NMR, ¹³C NMR, and HRMS to confirm its structure and purity. A characteristic doublet in the ¹⁹F NMR spectrum will confirm the presence of the S-F bond.

Protocol 2: deFS Coupling of ASF with a Nucleophile

This protocol describes the core linking step, where the ASF is coupled with a CNS-relevant nucleophile (e.g., a primary/secondary amine or a phenol). The key is the mild thermal activation that generates the reactive carbocation.

Materials:

• N-Cbz-azetidine-3-sulfonyl fluoride (from Protocol 1)

• Nucleophile (e.g., 4-methoxyaniline, 1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq, for amine nucleophiles)

• Anhydrous solvent (e.g., 1,4-Dioxane or Acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup:

  • To a reaction vial, add N-Cbz-azetidine-3-sulfonyl fluoride (1.0 eq), the desired nucleophile (1.2 eq), and K₂CO₃ (2.0 eq).

  • Add anhydrous 1,4-dioxane to achieve a concentration of approximately 0.1 M.

  • Seal the vial and purge with an inert atmosphere.

• Thermal Activation:

  • Place the vial in a pre-heated heating block at 60-70 °C.[1]

  • Stir the reaction for 2-16 hours. Monitor progress by LC-MS to observe the consumption of the ASF and the formation of the desired product mass.

• Workup and Purification:

  • Cool the reaction to room temperature.

  • Dilute with EtOAc and water. Separate the layers.

  • Extract the aqueous layer with EtOAc (2x).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (Silica gel, appropriate solvent system) or preparative HPLC to yield the final coupled product.

Trustworthiness Check: Successful coupling is confirmed by the disappearance of the sulfonyl fluoride starting material and the appearance of the new C-N or C-O bond, verifiable by HRMS and NMR. The absence of the fluorine signal in the ¹⁹F NMR spectrum is a key indicator of reaction completion.

Data Summary: Scope of the deFS Coupling Reaction

The versatility of the deFS coupling reaction is a significant asset. The following table summarizes its general scope with various nucleophiles, with yields being representative and substrate-dependent.

Nucleophile Class	Example Nucleophile	Typical Conditions	Representative Yield	Reference
Primary Anilines	4-Methoxyaniline	1,4-Dioxane, K₂CO₃, 60 °C, 2h	80-95%	[1]
Secondary Amines	Morpholine	1,4-Dioxane, K₂CO₃, 60 °C, 2h	75-90%	[1]
Aliphatic Amines	Benzylamine	1,4-Dioxane, K₂CO₃, 60 °C, 2h	60-85%	[1]
Phenols	Phenol	1,4-Dioxane, 70 °C, 2h	50-70%	[1]
N-Heterocycles	Indole	1,4-Dioxane, 70 °C, 2h	70-88%	[1]

Conclusion and Future Outlook

Azetidine sulfonyl fluorides represent a powerful and versatile class of linkers for modern drug discovery. The mild, thermal defluorosulfonylation reaction provides a reliable method for incorporating the valuable azetidine scaffold into complex molecules, including those targeted to the CNS.[1] This methodology facilitates the exploration of novel chemical space by connecting disparate pharmacophores with a desirable three-dimensional linker. The modularity of the synthetic workflow is particularly amenable to the creation of focused compound libraries for structure-activity relationship (SAR) studies. Future work will likely expand the scope of available ASF building blocks and further explore their application in late-stage functionalization and the development of novel CNS therapeutics.

References

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• Degennaro, L., et al. (2024). Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. MDPI.

• Mykhailiuk, P.K., et al. (2025). An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv.

• Domainex. (2025). Synthesis, Characterisation, and Assessment of Angular Spirocyclic Azetidines in Drug Discovery and Light-Induced Aromatic Denitrative Chlorination. Domainex.

• Symes, O.L., et al. (2024). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society, ACS Publications.

• Symes, O.L., et al. (2024). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. National Library of Medicine.

• ResearchGate. Azetidine derivatives with CNS activity. ResearchGate.

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• Kumar, A., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing.

• Wuitschik, G., et al. (2010). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC.

• Al-Saraier, Y. & Sarlah, D. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. PMC.

• Shankar, M., et al. (2023). Current and Future Prospects of Azetidine Derivatives an Overview. Medwin Publishers.

• Kar, M., et al. (2021). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online.

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Application Notes and Protocols: A Comprehensive Guide to the Deprotection of Azetidine HCl Salts

Abstract

Azetidines, four-membered nitrogen-containing heterocycles, are privileged structural motifs in medicinal chemistry and organic synthesis, prized for their unique conformational constraints and metabolic stability.[1][2] Often supplied and stored as hydrochloride (HCl) salts to enhance stability and ease of handling, their synthetic utility frequently requires liberation of the free base.[3][4] This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the principles and procedures for the deprotection of azetidine HCl salts. We will explore the underlying acid-base chemistry, detail robust experimental protocols for both aqueous and anhydrous conditions, discuss purification and characterization techniques, and outline critical safety considerations.

Introduction: The Azetidine Scaffold and the Rationale for Deprotection

The azetidine ring's inherent strain, approximately 25.4 kcal/mol, positions its reactivity between the highly strained, difficult-to-handle aziridines and the more stable, less reactive pyrrolidines.[5] This unique characteristic makes azetidines both synthetically versatile and stable enough for practical use.[1][6]

Azetidine and its simple derivatives are often volatile, corrosive, and possess a strong ammoniacal odor.[7][8] Conversion to their hydrochloride salts renders them as stable, non-volatile, crystalline solids that are easier to store and handle.[3][4] However, the protonated nitrogen of the HCl salt is non-nucleophilic. For reactions where the azetidine nitrogen must act as a nucleophile—such as in acylations, alkylations, or couplings—the free base must be generated. This process, commonly referred to as deprotection or neutralization, is a fundamental and critical step in the synthetic manipulation of this valuable scaffold.

Core Principles: The Chemistry of Free-Basing

The deprotection of an azetidine HCl salt is a straightforward acid-base reaction. The azetidinium chloride is an ammonium salt, the conjugate acid of the azetidine base. To generate the neutral, nucleophilic free base, a base is introduced that is stronger than the azetidine itself. The added base abstracts the proton from the azetidine nitrogen, yielding the desired azetidine free base, water (if applicable), and a salt byproduct.

Key Considerations for Reagent Selection:

• Base Strength: The chosen base must be sufficiently strong to deprotonate the azetidinium ion. The pKa of the conjugate acid of azetidine is approximately 11.29.[8] Therefore, a base whose conjugate acid has a pKa significantly higher than 11.3 is required to drive the equilibrium towards the free base product.[9]

• Nucleophilicity: The base should ideally be non-nucleophilic to avoid unwanted side reactions, such as the ring-opening of the strained azetidine ring.[10] This is particularly important for azetidines bearing electron-withdrawing groups, which can activate the ring to nucleophilic attack.[2]

• Solubility & Workup: The choice of base and solvent are interlinked. The base, starting material, and resulting byproducts should have appropriate solubilities to facilitate the reaction and subsequent purification. For instance, using an organic base in an organic solvent can lead to the precipitation of the ammonium salt byproduct, simplifying its removal by filtration.[11]

Diagram of the Deprotection Reaction

Caption: Step-by-step workflow for the aqueous deprotection protocol.

Characterization of the Free Base

Confirmation of successful deprotection is typically achieved through spectroscopic analysis.

• ¹H-NMR Spectroscopy: The chemical shifts of the protons on the carbons adjacent to the nitrogen (α-protons) will shift, typically upfield, upon conversion from the HCl salt to the free base. The broad N-H proton signal of the salt will be replaced by a sharper signal characteristic of the free amine N-H. [12][13]* FT-IR Spectroscopy: The appearance of a characteristic N-H stretching vibration in the range of 3300-3500 cm⁻¹ for N-unsubstituted azetidines is a clear indicator of the free base formation. [14]* Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the mass of the neutral azetidine free base.

Safety and Handling Precautions

• Azetidine HCl Salts: These are typically crystalline solids but can be hygroscopic. [15]Standard handling procedures for non-volatile chemicals apply.

• Azetidine Free Base: Azetidine and its low-molecular-weight derivatives are highly flammable, volatile liquids. [7][16]They are corrosive and can cause severe skin burns and eye damage. [7][17]All manipulations must be performed in a well-ventilated chemical fume hood. [16]* Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety glasses or goggles, and a lab coat. [17]* Reagents: Handle all bases with care. Strong bases like NaOH and KOH are highly corrosive. Tertiary amines like TEA have strong odors and are flammable.

Conclusion

The deprotection of azetidine HCl salts is a fundamental procedure for unlocking the synthetic potential of this important heterocyclic scaffold. By understanding the underlying acid-base principles and selecting the appropriate reagents and conditions, researchers can reliably and efficiently generate the azetidine free base. The protocols detailed in this guide provide a solid foundation for this transformation, enabling the successful incorporation of azetidines into a wide array of molecules for pharmaceutical and materials science research.

References

• Couty, F., & Evano, G. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(12), 2593–2607. [Link]

• Singh, G. S., & D’hooghe, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry, 19(12), 2593-2607. [Link]

• ResearchGate. (n.d.). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle | Request PDF. Retrieved from [Link]

• Chemos GmbH & Co.KG. (2020). Safety Data Sheet: Azetidine. [Link]

• Quora. (2016). What strong bases that can be used to deprotonate secondary amine?. [Link]

• United-Chemin. (n.d.). Safety Data Sheet: D-Azetidine-2-carboxylic acid. [Link]

• American Chemical Society. (2025). Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. The Journal of Organic Chemistry. [Link]

• Stanford Environmental Health & Safety. (n.d.). Information on Azide Compounds. [Link]

• Royal Society of Chemistry. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing. [Link]

• Journal of Medicinal and Chemical Sciences. (2023). Synthesis, Characterization of Azetidine Derivative and Studying the Antioxidant Activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558. [Link]

• ResearchGate. (n.d.). 1H-NMR spectrum of compound [A1]. [Link]

• Journal of Medicinal and Chemical Sciences. (2022). Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. Journal of Medicinal and Chemical Sciences, 6(3), 553-558. [Link]

• Uesugi, S., et al. (2023). Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines. SN Applied Sciences, 5(1), 27. [Link]

• Ahmed, S. E., et al. (2025). Preparation and Characterization of New Azetidine Rings and Evaluation of Their Biological Activity. Advanced Journal of Chemistry, Section A, 9(1), 146-154. [Link]

• ResearchGate. (2025). Synthesis, Identification and Assess the Biological and Laser Efficacy of New Compounds of Azetidine Derived from Benzidine. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. [Link]

• Organic Syntheses. (n.d.). Azetidine. [Link]

• Wikipedia. (n.d.). Azetidine. [Link]

• ResearchGate. (2022). Deprotonation of highly basic tertiary amine in the presence of an ester functional group?. [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. [Link]

• Wiley Online Library. (2025). Synthesis and Functionalization of Azetidine‐Containing Small Macrocyclic Peptides. Angewandte Chemie International Edition, 64(42). [Link]

• Chemistry Steps. (2025). How to Choose an Acid or a Base to Protonate or Deprotonate a Given Compound. [Link]

• Chemistry Stack Exchange. (2019). How are neutral amines effective bases in organic chemistry?. [Link]

• ResearchGate. (2021). Deprotonating alcohol in presence of amine?. [Link]

• LJMU Research Online. (n.d.). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides 1. [Link]

• CORE. (n.d.). Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters. [Link]

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Application Note: Exploiting sp³-Rich Vectors with 3-(2-Methanesulfonylethyl)azetidine

This guide details the application of 3-(2-Methanesulfonylethyl)azetidine (hereafter referred to as Fragment A-3S ) in Fragment-Based Drug Design (FBDD).

Executive Summary: The "Escape from Flatland"

In modern FBDD, the industry is shifting away from flat, aromatic-heavy libraries toward sp³-rich, three-dimensional scaffolds . 3-(2-Methanesulfonylethyl)azetidine represents a high-value "Class A" fragment due to its specific structural attributes:

• Azetidine Core: Provides a rigid, metabolic stable spacer that projects substituents in a distinct vector compared to pyrrolidines or piperidines.[1]

• Sulfone Moiety: Acts as a non-ionizable, polar hydrogen bond acceptor (HBA), ideal for targeting backbone amides in cryptic pockets without incurring the desolvation penalty of charged groups.

• Ethyl Linker: Offers flexibility to the sulfone "warhead," allowing it to scan for optimal H-bond geometry within a 3–5 Å radius of the core.

This guide provides the standard operating procedures (SOPs) for solubilizing, screening (SPR/NMR), and chemically elaborating this fragment.

Physicochemical Profile & "Rule of Three" Compliance

Before screening, the fragment must be validated against FBDD criteria. Fragment A-3S is an ideal "Rule of Three" (Ro3) compliant entry.

Property	Value	FBDD Suitability
Formula	C₆H₁₃NO₂S	--
MW	163.24 Da	Excellent (<300 Da allows for significant growth)
cLogP	~ -0.5 to 0.2	Ideal (High solubility, low non-specific binding)
H-Bond Donors	1 (NH)	Allows for critical vector growth
H-Bond Acceptors	3 (SO₂, N)	Strong interaction potential
TPSA	~54 Ų	Good cell permeability range
Rotatable Bonds	3	Moderate flexibility for induced fit

Protocol Phase I: Quality Control & Solubilization

Objective: Ensure the fragment is monomeric and soluble at screening concentrations (usually 0.5 mM – 5 mM).

Materials

• Fragment A-3S (Free base or HCl salt). Note: HCl salt is preferred for long-term storage but requires buffering.

• d6-DMSO (99.9% D).

• Phosphate Buffered Saline (PBS), pH 7.4.

Step-by-Step Solubilization

• Stock Preparation: Dissolve 16.3 mg of Fragment A-3S in 1.0 mL of d6-DMSO to create a 100 mM Stock Solution .

  • Checkpoint: Sonicate for 60 seconds. Visually inspect for particulates.

• Aqueous Solubility Test (Nephelometry):

  • Dilute stock to 1 mM, 5 mM, and 10 mM in PBS (final DMSO < 2%).

  • Incubate for 2 hours at 25°C.

  • Measure light scattering. Expectation: A-3S should remain soluble >10 mM due to its polarity.

• Aggregation Check (DLS):

  • Run Dynamic Light Scattering (DLS) at 1 mM.

  • Pass Criteria: No particles > 5 nm radius (indicates monomeric state).

Protocol Phase II: Biophysical Screening

Objective: Detect weak affinity (KD: 100 µM – 5 mM) interactions.

Workflow A: Surface Plasmon Resonance (SPR)

Rationale: SPR is the primary screen due to the low MW of the fragment, which requires high sensitivity.

• Sensor Chip: CM5 or Streptavidin (SA) chip.

• Immobilization: Immobilize the Target Protein (not the fragment) to ~2000-4000 RU. High density is required for fragment screening.

• Running Buffer: PBS-P+ (containing 0.05% Surfactant P20), 2% DMSO.

• Injection Cycle:

  • Flow Rate: 30 µL/min.

  • Concentration Series: 0, 31.25, 62.5, 125, 250, 500, 1000 µM.

  • Contact Time: 30 seconds (fast on/off rates expected).

  • Dissociation: 15 seconds.

• Data Analysis:

  • Use "Steady State Affinity" (Equilibrium) fitting.

  • Validation: Square wave sensorgrams indicate specific, rapid binding. Slow dissociation suggests non-specific aggregation.

Workflow B: Ligand-Observed NMR (STD-NMR)

Rationale: Validates the binding epitope (confirms the sulfone or azetidine core is the contact point).

• Sample: 20 µM Protein + 1 mM Fragment A-3S (50:1 excess).

• Pulse Sequence: Saturation Transfer Difference (STD).

• On-Resonance Irradiation: -0.5 ppm (Protein methyls).

• Off-Resonance Irradiation: 30 ppm.

• Interpretation:

  • Signals from the Ethyl linker protons or Methyl sulfone appearing in the difference spectrum indicate these regions are buried in the protein pocket.

  • Insight: If the Azetidine ring protons show strong STD signals, the core is driving binding. If the Sulfone methyl shows the signal, the interaction is driven by the side chain.

Protocol Phase III: Fragment Elaboration (Chemical Vectors)

Objective: Grow the fragment from the Azetidine Nitrogen (the primary vector) to improve potency.

The Azetidine NH is the "Exit Vector." It points away from the sulfone pharmacophore, allowing you to reach adjacent pockets.

Synthetic Pathway: Reductive Amination (Preferred)

Use this to link the fragment to aromatic aldehydes.

• Reagents: Fragment A-3S (1 eq), Aryl Aldehyde (1.1 eq), NaBH(OAc)₃ (1.5 eq), DCE (Solvent).

• Procedure:

  • Mix Fragment and Aldehyde in DCE. Stir 30 min.

  • Add NaBH(OAc)₃. Stir 16h at RT.

  • Quench with NaHCO₃. Extract with DCM.

• Why this works: Maintains the basicity of the nitrogen (unlike amide coupling), which can be crucial for solubility and electrostatic interactions.

Synthetic Pathway: Urea Formation

Use this to introduce a rigid H-bond donor/acceptor motif.

• Reagents: Fragment A-3S (1 eq), Isocyanate (1.1 eq), TEA (2 eq), DCM.

• Procedure:

  • Add Isocyanate to a solution of Fragment + TEA at 0°C.

  • Warm to RT over 2 hours.

• Result: Creates a Sulfone-Ethyl-Azetidine-Urea-Aryl scaffold, common in kinase inhibitors (e.g., analogous to geometries found in JAK inhibitors).

Visualizing the Workflow

The following diagram illustrates the decision matrix for processing Fragment A-3S from library selection to lead optimization.

Caption: Operational workflow for utilizing 3-(2-Methanesulfonylethyl)azetidine, moving from QC to chemical elaboration via the Nitrogen vector.

References

• BenchChem. (2025).[1][2] The Azetidine Scaffold: A Journey from Discovery to a Privileged Motif in Drug Development. Retrieved from

• Enamine. (2024). Spirocyclic Azetidines for Medicinal Chemistry. Retrieved from

• National Institutes of Health (NIH). (2026). Azetidines in medicinal chemistry: emerging applications and approved drugs. Retrieved from

• Sigma-Aldrich. (2024). 3-(Methylsulfonyl)azetidine Product Specification. Retrieved from

• BroadPharm. (2022).[3] Azetidine PEG Linkers and Fragments. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-(3-methoxyphenylsulfonyl)azetidine, 1185295-01-5 | BroadPharm [broadpharm.com]

Technical Notes & Optimization

Technical Support Center: Azetidine HCl N-Alkylation Optimization

The following technical guide is structured as a specialized support center resource for researchers encountering yield issues with the N-alkylation of Azetidine Hydrochloride .

The "Azetidine Paradox": Why Your Yield is Low

Before optimizing, you must understand the failure mode. Azetidine is a unique 4-membered heterocycle with significant ring strain (~25.4 kcal/mol).[1][2] Unlike pyrrolidine (5-membered) or piperidine (6-membered), azetidine balances on a "reactivity cliff."

When you use Azetidine Hydrochloride (HCl) , you introduce a proton source into the system. This is the root cause of most yield losses.

The Mechanistic Failure Pathways

• Cationic Ring-Opening Polymerization (CROP): The protonated azetidine (azetidinium ion) acts as an initiator. A free azetidine molecule attacks the strained azetidinium ring, opening it and starting a chain reaction. This results in viscous oils/gums (polymers) rather than your discrete product.

• Hydrolytic Ring Opening: In the presence of moisture and heat, the azetidinium ion hydrolyzes to form 3-chloropropylamine derivatives (linear byproducts).

• Volatility Loss: Free azetidine (b.p. ~61°C) is highly volatile. If your neutralization is exothermic or if you run the reaction too hot without a reflux condenser, you are simply evaporating your starting material.

Visualizing the Reaction Landscape

The following diagram illustrates the kinetic competition between the desired alkylation and the undesired side reactions driven by the HCl salt.

Figure 1: Kinetic competition in Azetidine N-alkylation. Note that the presence of H+ (from the salt) creates the Azetidinium electrophile, triggering polymerization.

Optimized Protocol: The "Dual-Base" Strategy

To maximize yield, you must decouple the neutralization step from the alkylation step, or use a buffering system that prevents the accumulation of the azetidinium ion.

Recommendation: Use a heterogeneous inorganic base for the bulk neutralization and a catalytic amount of iodide to accelerate the alkylation at lower temperatures.

Reagents & Stoichiometry

Component	Equivalents	Role	Recommended Reagent
Azetidine HCl	1.0	Substrate	High purity salt
Alkyl Halide	1.1 - 1.2	Electrophile	Bromides or Iodides (Chlorides are too slow)
Base	3.0 - 4.0	Acid Scavenger	Cesium Carbonate (Cs₂CO₃) or K₂CO₃ (finely ground)
Additive	0.1	Catalyst	TBAI (Tetrabutylammonium iodide) or NaI
Solvent	[0.2 M]	Medium	Acetonitrile (MeCN) or DMF (anhydrous)

Step-by-Step Methodology

• Pre-Neutralization (Critical Step):

  • Suspend the Azetidine HCl and the inorganic base (Cs₂CO₃) in the solvent (MeCN) without the alkyl halide.

  • Stir vigorously at Room Temperature (RT) for 30–60 minutes.

  • Why? This converts the salt to the free base in situ. The heterogeneous nature of the carbonate prevents high concentrations of dissolved protons, suppressing polymerization.

• Addition of Electrophile:

  • Cool the mixture to 0°C (ice bath).

  • Add the Alkyl Halide (and Iodide catalyst if using alkyl bromide/chloride) dropwise.[3]

  • Why? Cooling suppresses the exothermic ring-opening pathways while the reagents mix.

• Reaction Phase:

  • Allow to warm to RT slowly. Stir for 12–24 hours.

  • Note: Do NOT heat above 60°C unless absolutely necessary. Azetidine rings are thermally sensitive in the presence of leaving groups.

• Workup (Yield Preservation):

  • Filter off the solid salts.

  • Do not rotary evaporate to dryness at high vacuum/temp if your product is low molecular weight (MW < 200). Azetidines can co-evaporate.

  • Extract with Et₂O or DCM; wash with minimal water (azetidines are water-soluble).

Troubleshooting Guide

Use this matrix to diagnose specific yield issues.

Scenario A: "I see spot-to-spot conversion on TLC, but isolated yield is <30%."

• Diagnosis: Volatility or Water Solubility.

• Fix:

  • Your product might be subliming or evaporating during solvent removal. Use a mild vacuum (>100 mbar) and keep the bath <30°C.

  • Your product might be staying in the aqueous layer. "Salt out" the aqueous layer with NaCl during extraction or use CHCl₃/iPrOH (3:1) for extraction.[4]

Scenario B: "The reaction mixture turned into a gummy/insoluble mess."

• Diagnosis: Polymerization (CROP).[5]

• Fix:

  • The reaction became too acidic or too hot.

  • Action: Switch to Cs₂CO₃ (more basic/soluble than K₂CO₃). Ensure you stir the salt with base for 1 hour before adding the alkylating agent.

  • Check: Is your alkyl halide hydrolyzing and releasing acid (e.g., unstable chlorides)?

Scenario C: "Reaction is stalled; starting material remains."

• Diagnosis: Poor Nucleophilicity.

• Fix:

  • Azetidine is sterically small but the N-lone pair can be deactivated by solvation.

  • Action: Switch solvent to DMF (increases nucleophilicity). Add 0.5 eq of NaI (Finkelstein condition) to convert alkyl chloride/bromide to the more reactive iodide in situ.

Frequently Asked Questions (FAQ)

Q: Can I free-base the Azetidine HCl separately to improve yield? A: Yes, but proceed with caution. You can treat Azetidine HCl with aqueous NaOH, extract with ether, and dry with KOH pellets. However, because free azetidine is volatile and hygroscopic, handling it often leads to mass loss or contamination. The in-situ neutralization (Protocol Section 2) is generally preferred for reproducibility, provided you give it time to equilibrate.

Q: Why do you recommend Cesium Carbonate over DIPEA/TEA? A: Organic amine bases (TEA/DIPEA) form hydrohalide salts (TEA·HCl) that are soluble in organic solvents. These dissolved salts can act as proton shuttles, keeping a low concentration of H+ available to catalyze ring-opening polymerization. Inorganic bases (Cs₂CO₃) form insoluble salts (KCl/CsCl), effectively removing the chloride and proton source from the reaction medium.

Q: My product is unstable on Silica Gel. How do I purify? A: Azetidines are basic and can bind irreversibly to acidic silanols on silica, or undergo ring opening.

• Solution 1: Pre-treat your silica gel with 1–5% Triethylamine (TEA) in hexane before loading your column.

• Solution 2: Use Alumina (Neutral or Basic) instead of silica for chromatography.

References

• Mechanistic Insight into Azetidine Polymerization: Goethals, E. J.[6] "The Polymerization of Azetidines and Azetidine Derivatives." ResearchGate. [Link]

• General Synthesis & Reactivity of Azetidines: Couty, F., & Drouillat, B. "Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle."[1] Royal Society of Chemistry (RSC). [Link]

• Ring Opening Side Reactions: Gleede, T., et al. "Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization." Polymer Chemistry. [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkylation of N-borane complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Aziridines and azetidines: building blocks for polyamines by anionic and cationic ring-opening polymerization - Polymer Chemistry (RSC Publishing) DOI:10.1039/C9PY00278B [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Preventing ring opening of azetidine during acidic workup

Executive Summary & Mechanistic Insight[1][2][3]

The Azetidine Paradox: Azetidines are high-value pharmacophores due to their ability to lower lipophilicity and alter metabolic vectors compared to pyrrolidines or piperidines. However, they possess significant ring strain (~26 kcal/mol), making them thermodynamically primed for ring opening.

The Failure Mode: The primary cause of azetidine degradation during acidic workup is Acid-Catalyzed Nucleophilic Ring Opening .

• Protonation: The nitrogen lone pair accepts a proton (

  ), creating a quaternary ammonium species. This creates a potent leaving group (neutral amine) within the ring.

• Activation: The ring carbons (C2/C4) become highly electrophilic due to the inductive pull of the positive nitrogen and the release of ring strain.

• Attack: Even weak nucleophiles (Cl⁻, H₂O, R-OH) attack the

  -carbon, cleaving the C-N bond.

Key Rule: Protonation alone does not open the ring; protonation plus heat or a nucleophile opens the ring.

Mechanistic Pathway Visualization

Figure 1: The acid-catalyzed decomposition pathway. Note that the protonated intermediate is stable in the absence of nucleophiles and heat.

Troubleshooting Guides (FAQs)

Scenario A: Boc-Deprotection

Q: I am removing a Boc group with TFA/DCM (1:1), but my yield is 30% and I see a polar impurity. What is happening?

A: You are likely hydrolyzing the ring via the "Wet TFA" Mechanism . Trifluoroacetic acid (TFA) is hygroscopic. If your DCM is not dry, or if the reaction is open to air, atmospheric moisture acts as the nucleophile (H₂O) attacking the protonated azetidine.

• Diagnosis: The polar impurity is the amino-alcohol (3-amino-propanol derivative).

• Correction: Switch to Anhydrous HCl in Dioxane . Chloride is a nucleophile, but in the absence of water and heat, the salt precipitates, protecting it from further reaction.

• Protocol Ref: See Protocol 1 below.

Scenario B: Quenching Basic Reactions

Q: My reaction uses LiTMP to functionalize the azetidine. When I quench with 1M HCl, the product disappears.

A: You are subjecting the azetidine to "Thermal Shock" and "Osmotic Stress." Quenching a strong base with strong acid generates significant heat (exotherm). Heat + Acid + Water = Instant Ring Opening.

• Correction: Never use strong mineral acids (HCl, H₂SO₄) for quenching azetidines.

• Better Approach: Quench with Sat. Aq. Ammonium Chloride (NH₄Cl) at -78°C. This buffers the pH to ~8-9, which is safe for the ring.

Scenario C: Salt Formation

Q: I need to isolate my azetidine as a salt for stability. Can I use ethanolic HCl?

A: Proceed with extreme caution. Ethanol is a nucleophile. If you heat this mixture, you will form the ethyl-ether ring-opened product (solvolysis).

• Correction: Use a non-nucleophilic solvent system (e.g., Diethyl Ether or MTBE) and add anhydrous HCl (gas or dioxane solution) at 0°C. Filter the solid immediately.

Comparative Stability Data

The stability of the azetidine ring is heavily dependent on the substitution pattern and the counter-ion used.

Variable	Condition	Stability Risk	Mechanism of Failure
Acid Type	Aqueous HCl (1M)	CRITICAL	Cl⁻ attack + Hydrolysis
TFA / DCM (Dry)	MODERATE	TFA⁻ is a poor nucleophile; moisture is the risk
HCl / Dioxane (Dry)	LOW	Product precipitates as salt; kinetics slowed
Temperature	25°C (Room Temp)	HIGH	Thermal energy overcomes activation barrier
0°C (Ice Bath)	LOW	Kinetic control
Substitution	Unsubstituted (C3)	HIGH	Sterically accessible for nucleophiles
3,3-Disubstituted	LOW	"Gem-dimethyl" effect stabilizes ring

Validated Experimental Protocols

Protocol 1: Safe Boc-Deprotection (The "Anhydrous" Method)

Best for: Isolating the amine as a hydrochloride salt without ring opening.

Reagents:

• Substrate: N-Boc-Azetidine (1.0 equiv)

• Solvent: Dichloromethane (DCM) or 1,4-Dioxane (Anhydrous)

• Reagent: 4M HCl in Dioxane (Commercial anhydrous solution)

Step-by-Step:

• Dissolution: Dissolve the N-Boc-Azetidine in DCM (5-10 volumes) under Nitrogen.

• Cooling: Cool the solution to 0°C using an ice/water bath. Do not skip this.

• Addition: Add 4M HCl in Dioxane (5-10 equiv) dropwise over 10 minutes.

  • Why? Controls exotherm and prevents local heating.

• Reaction: Stir at 0°C for 2–4 hours. Monitor by TLC (stain with Ninhydrin; starting material will vanish).

  • Note: Do not let it warm to RT unless conversion is stalled.

• Isolation:

  • If solid precipitates: Filter rapidly under Nitrogen. Wash with cold Et₂O.

  • If no precipitate: Concentrate in vacuo at <25°C (do not use a hot water bath). Triturate the residue with Et₂O to obtain the solid salt.

Protocol 2: Workup of Acid-Sensitive Azetidines

Best for: Isolating the free base after a reaction.

Reagents:

• Quench Buffer: Saturated Ammonium Chloride (NH₄Cl) or 10% Citric Acid (only if pH < 4 is strictly avoided).

• Extraction Solvent: DCM or EtOAc.

Step-by-Step:

• Quench: Pour the reaction mixture into a vigorously stirred mixture of ice and Sat. NH₄Cl.[1]

  • Target pH: 8–9.

• Separation: Separate layers immediately.

  • Critical: Do not let the azetidine sit in the aqueous layer.

• Washing: Wash the organic layer with Brine (Sat. NaCl).[2]

  • Avoid: Do not wash with water or 1M HCl.

• Drying: Dry over Anhydrous Na₂SO₄ (Sodium Sulfate).

  • Why? MgSO₄ is slightly acidic (Lewis acid) and can sometimes degrade highly sensitive rings; Na₂SO₄ is neutral.

• Concentration: Evaporate solvents at <30°C .

Decision Workflow

Use this logic tree to determine the correct workup path for your specific experiment.

Figure 2: Operational decision tree for azetidine handling.

References

• Couty, F., & David, O. R. P. (2015).[3] Ring Expansions of Nonactivated Aziridines and Azetidines. In Synthesis of 4- to 7-membered Heterocycles by Ring Expansion. Springer.[4] Link

• St. Jean, D. J., et al. (2021). Intramolecular Ring-Opening Decomposition of Aryl Azetidines. ACS Medicinal Chemistry Letters, 12(11), 1717–1721. Link

• BenchChem Technical Support. (2025). The Azetidine Ring: A Technical Guide to Its Stability and Reactivity for Drug Discovery. Link

• ACS GCI Pharmaceutical Roundtable. (2013). Reagent Guides: BOC Deprotection. Link

• PubChem. (2025). Azetidine Compound Summary. National Library of Medicine. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. epfl.ch [epfl.ch]
• 4. Azetidine | C3H7N | CID 10422 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting solubility issues of sulfone-containing azetidines

Introduction: The "Crystalline Fortress" Paradox

Welcome to the technical support center. If you are working with sulfone-containing azetidines, you are likely encountering a specific physicochemical paradox known in medicinal chemistry as the "Brick Dust" phenomenon.

Azetidines are prized for their ability to lower lipophilicity (

) and improve metabolic stability compared to larger rings like pyrrolidines. However, when you append a sulfone group ( )—a strong hydrogen bond acceptor with a high dipole moment—to this rigid, square-planar scaffold, you often create a molecule that packs exceptionally well in the solid state.

The Result: Your compound has a high melting point (High MP) and high lattice energy. It resists dissolution not because it is "greasy" (lipophilic), but because the crystal lattice is too stable to be broken by solvent interactions. Furthermore, the strain of the azetidine ring (

) introduces a hidden variable: chemical instability masquerading as insolubility.

This guide provides a logic-driven workflow to diagnose and resolve these issues.

Diagnostic Workflow

Before adding more solvent, you must determine if you are fighting Thermodynamics (Lattice Energy) , Lipophilicity , or Chemical Instability .

Troubleshooting Decision Tree

Figure 1: Diagnostic logic flow for distinguishing between solubility limits and compound degradation.

Troubleshooting Guide (FAQ)

Issue 1: "My compound won't dissolve in DMSO, even with sonication."

Diagnosis: The Brick Dust Effect. Sulfone-azetidines are rigid and polar. If your compound is flat/symmetrical, it stacks efficiently. DMSO is a polar aprotic solvent, but it may not overcome the lattice energy of a highly crystalline sulfone.

Corrective Actions:

• Switch Solvent: Try DMAc (Dimethylacetamide) or NMP (N-methyl-2-pyrrolidone) . These often have better solvating power for rigid sulfones than DMSO.

• Heat (Cautiously): Heat to 40-50°C to break the lattice, but only after verifying thermal stability (see Issue 3).

• Structural Tweak (Chemistry): If you are in the design phase, introduce a "magic methyl" group on the azetidine ring or adjacent linker. This disrupts molecular planarity and lowers the melting point, drastically improving solubility [1].

Issue 2: "It dissolves in DMSO, but precipitates immediately when added to PBS buffer."

Diagnosis: Kinetic Solubility Failure. This is the "crash out" phenomenon. Your compound is soluble in organic solvent but thermodynamically unstable in water. The sulfone group is polar, but not polar enough to drag a hydrophobic scaffold into solution.

Corrective Actions:

• Check the pH:

  • If your azetidine nitrogen is basic (e.g., 3-sulfonylazetidine,

    ), lower the pH of your buffer. A protonated azetidine is highly soluble.

  • Warning: If it is an N-sulfonyl azetidine (sulfonamide), it is non-basic. pH adjustment will not help unless you go to extreme pH (which risks degradation).

• Add Co-solvents/Surfactants:

  • Standard: 1-5% DMSO is rarely enough for brick dust.

  • Enhanced: Use 20% HP-β-CD (Hydroxypropyl-beta-cyclodextrin) in your buffer. Cyclodextrins encapsulate the lipophilic core while exposing the polar sulfone, preventing aggregation [2].

Issue 3: "I see new peaks (+18 Da or +36 Da) in LCMS after trying to dissolve it."

Diagnosis: Azetidine Ring Opening (Hydrolysis). The high ring strain makes azetidines susceptible to nucleophilic attack. A sulfone group at the 3-position makes the ring electron-deficient (electrophilic), increasing the risk of hydrolysis (ring opening by water) or attack by buffer components (e.g., TRIS, nucleophilic thiols) [3].

Corrective Actions:

• Avoid Nucleophilic Buffers: Do NOT use TRIS or primary amine buffers. Use HEPES , MOPS , or Phosphate (non-nucleophilic).

• Check pH Stability: Azetidines are generally stable at neutral/basic pH but can be acid-labile. Conversely, electron-deficient azetidines (like 3-sulfonyl) can be base-labile. Run the Stability Stress Test (Protocol B below) to find the "Goldilocks zone."

Experimental Protocols

Protocol A: Thermodynamic Solubility Assessment (Shake-Flask)

Use this to determine the true solubility limit, ruling out kinetic supersaturation.

Materials:

• Compound (Solid)[1][2][3]

• Buffer (PBS pH 7.[1]4) & 0.1 M HCl (Simulated Gastric Fluid)

• Syringe Filters (0.45 µm PTFE - avoid Nylon which binds sulfones)

Steps:

• Add excess solid compound (

  mg) to 1 mL of buffer in a glass vial.

• Shake/stir at 25°C for 24 hours . (4 hours is insufficient for high-MP sulfones).

• Check for residual solid. If clear, add more solid until suspension persists.

• Centrifuge (10,000 rpm, 10 min) or filter.

• Analyze supernatant via HPLC-UV against a standard curve prepared in DMSO.

• Critical Step: Analyze the residual solid by XRPD or DSC. If the solid has become amorphous, your solubility reading is transiently high and will drop upon recrystallization [4].

Protocol B: Azetidine Integrity Stress Test

Use this to verify if "insolubility" is actually degradation.

Materials:

• Compound (0.1 mg)

• Deuterated Solvents: DMSO-

  , ,

• Acid/Base spikes:

  ,

Steps:

• Dissolve compound in DMSO-

  (Control).

• Prepare a second tube with 50% DMSO-

  / 50% (buffered to pH 7.4).

• Prepare a third tube with 50% DMSO-

  / 50% (acidified to pH 2 with DCl).

• Incubate at 37°C for 4 hours.

• Run

  -NMR.

• Analysis: Look for the disappearance of the characteristic azetidine ring protons (

  3.5–4.5 ppm) and appearance of acyclic alkyl chain signals. If ring opening occurs, solubility data in that pH range is invalid.

Reference Data: Solvent & Buffer Compatibility

Solvent / Additive	Compatibility with Sulfone-Azetidines	Notes
DMSO	High	Good for stocks. May not dissolve "Brick Dust" variants >10mM.
DMAc	Very High	Superior for rigid sulfones. Use for initial dissolution if DMSO fails.
PBS (pH 7.4)	Low to Moderate	Poor for neutral sulfones. Good if azetidine N is basic ( ).
SGF (pH 1.2)	High (Solubility) / Low (Stability)	RISK: Acidic pH solubilizes basic azetidines but catalyzes ring opening [3].
HP-β-CD (20%)	High	Best "rescue" excipient. Prevents aggregation of sulfone cores.
TRIS Buffer	AVOID	Primary amine in TRIS can attack the strained ring (nucleophilic opening).

References

• Schönherr, H. & Cernak, T. (2013). Profound Methyl Effects in Drug Discovery and a Call for New C-H Methylation Reactions. Angewandte Chemie International Edition. [Link]

• Brewster, M. E. & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers. Advanced Drug Delivery Reviews. [Link]

• West, F. G. & Bott, T. M. (2011). Preparation and Synthetic Applications of Azetidines. Heterocycles. [Link]

• Bergström, C. A., et al. (2016). Early pharmaceutical profiling to predict oral drug absorption: Current status and unmet needs. European Journal of Pharmaceutical Sciences. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. FORMULATION DEVELOPMENT - Solving Tough Solubility Issues With Fewer Compromises & Better Outcomes [drug-dev.com]

Optimizing reaction pH for 3-(2-Methanesulfonylethyl)azetidine coupling

Technical Support Center: Optimizing Reaction pH for 3-(2-Methanesulfonylethyl)azetidine Coupling

Topic: 3-(2-Methanesulfonylethyl)azetidine (CAS: 1417789-63-1 / 1400764-60-4 as HCl salt) Application: Amide Coupling, S_NAr, and Reductive Amination Document ID: TSC-AZT-004 Last Updated: 2025-05-20

Executive Summary

3-(2-Methanesulfonylethyl)azetidine is a high-value,

-rich building block used to introduce polarity and metabolic stability into drug candidates. However, its coupling efficiency is frequently compromised by two competing factors: the high basicity of the azetidine ring ( ) and the solubility profile dictated by the sulfone tail.

This guide addresses the "pH Paradox" users often encounter: At neutral pH, the amine is protonated and unreactive; at high pH, activated esters hydrolyze.

Module 1: The Physicochemical Landscape

To optimize the reaction, one must first understand the species distribution in solution.

Property	Value / Characteristic	Implication for Coupling
Basicity ( )	~10.8 (Estimated for conjugate acid)	The amine is >99% protonated at pH 7. You must use a base to drive equilibrium.
Ring Strain	~26 kcal/mol	Susceptible to ring-opening under strong acidic conditions or if quaternized and heated.
Sulfone Group	Electron-withdrawing & Polar	Increases polarity. Poor solubility in DCM/Ether; requires DMF/DMSO.
Form	Typically HCl Salt	Requires stoichiometric neutralization before it can act as a nucleophile.

The pH Sweet Spot

For standard amide coupling (e.g., HATU, EDC/NHS), the reaction rate depends on the concentration of the free amine.

• pH < 8.0: Reaction is sluggish. The amine is trapped as the ammonium salt (

  ).

• pH > 10.0: Reaction is fast, but competing hydrolysis of the activated ester (O-acylisourea or OBt/OAt ester) accelerates, consuming the electrophile before coupling occurs.

• Optimal Window: pH 8.5 – 9.5 . This maintains a sufficient fraction of free amine while preserving the activated ester.

Module 2: Troubleshooting Common Failures (Q&A)

Q1: I am using standard HATU conditions (1.2 eq DIPEA) in DCM, but conversion is <10%. Why? A: This is a classic "Double Trap":

• Salt Neutralization: If your azetidine is an HCl salt, 1.0 equivalent of your base (DIPEA) is consumed just to neutralize the HCl. This leaves only 0.2 eq of base to buffer the reaction protons. The pH rapidly drops, protonating the amine and stopping the reaction.

• Solubility: The sulfone group makes this specific azetidine poorly soluble in Dichloromethane (DCM). The reagents may not be in the same phase.[1][2]

• Fix: Switch solvent to DMF or DMAc . Increase DIPEA to 3.0–4.0 equivalents to ensure the "apparent pH" stays basic.

Q2: I see a major by-product with M+18 mass. Is my azetidine hydrolyzing? A: Unlikely. The azetidine ring is kinetically stable to hydrolysis under basic coupling conditions. The M+18 peak is likely the hydrolysis of your activated ester (the carboxylic acid starting material regenerating). This confirms your pH is likely too high (>10) or your solvent is wet, causing the activated species to react with water instead of the amine.

• Fix: Dry your DMF over molecular sieves. Add the amine immediately after activating the acid.

Q3: Can I use inorganic bases like

? A: generally, No for homogeneous amide coupling. Inorganic bases are poorly soluble in organic solvents, leading to inconsistent surface pH. They are excellent for reactions (nucleophilic aromatic substitution) where higher temperatures and heterogeneous mixtures are acceptable, but for HATU/EDC, stick to DIPEA or NMM (N-methylmorpholine) .

Module 3: Optimized Experimental Protocol

Workflow: HATU-Mediated Amide Coupling Scale: 0.1 mmol – 1.0 mmol

Reagents:

• Acid: Carboxylic acid partner (1.0 equiv)[3]

• Amine: 3-(2-Methanesulfonylethyl)azetidine HCl (1.1 equiv)

• Coupling Agent: HATU (1.1 equiv)

• Base: DIPEA (Hunig's Base) (3.5 equiv)

• Solvent: Anhydrous DMF (Concentration: 0.1 M - 0.2 M)

Step-by-Step Procedure:

• Activation (The Acid Side):

  • Dissolve the Carboxylic Acid (1.0 eq) in anhydrous DMF.

  • Add HATU (1.1 eq).

  • Add 1.0 eq of DIPEA.

  • Stir for 2-5 minutes. (Do not wait longer; HATU adducts can degrade).

• Neutralization (The Amine Side):

  • In a separate vial, dissolve the Azetidine HCl salt (1.1 eq) in minimal DMF.

  • Add 2.5 eq of DIPEA. Vortex to ensure the salt is fully neutralized and the free amine is in solution.

• Coupling:

  • Add the Amine/DIPEA solution to the Activated Acid solution.

  • Critical Check: Spot a drop on wet pH paper. It should read pH 8-9 (dark green/blue). If yellow/orange, add more DIPEA immediately.

• Monitoring:

  • Stir at Room Temperature for 1-2 hours.

  • Monitor via LCMS. Look for the disappearance of the activated ester.

• Workup (Caution):

  • Dilute with EtOAc. Wash with saturated

    (alkaline wash).

  • Avoid strong acid washes (1N HCl) if possible, or perform them very quickly and on ice. While 3-substituted azetidines are more stable than aziridines, the combination of low pH and the sulfone side chain can promote ring-opening or degradation over prolonged exposure.

Module 4: Visualization & Logic Mapping

Figure 1: Reaction Mechanism & Species Distribution

This diagram illustrates the critical equilibrium that dictates reaction success.

Caption: The equilibrium between the active free base and unreactive protonated amine is the rate-limiting factor. High pH favors the free base but risks ester hydrolysis.

Figure 2: Troubleshooting Decision Tree

Caption: Systematic workflow to identify if solubility, stoichiometry, or pH is the root cause of failure.

References

• Mughal, H., & Szostak, M. (2021). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development. Retrieved from [Link]

• Hermanson, G. T. (2013). Bioconjugate Techniques (3rd Edition). Academic Press. (Chapter 3: The Chemistry of Reactive Groups). Retrieved from [Link]

• PubChem. (n.d.). Compound Summary: Azetidine.[3][4][5][6][7] National Library of Medicine. Retrieved from [Link]

Sources

• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jpt.com [jpt.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Azetidine - Wikipedia [en.wikipedia.org]
• 6. Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. scribd.com [scribd.com]

Technical Support Center: Purification Strategies for Polar Azetidine Derivatives

Introduction: The Challenge of Purifying Polar Azetidines

Azetidines are valuable four-membered nitrogen-containing heterocycles that serve as crucial building blocks in medicinal chemistry.[1][2] However, their derivatives are often highly polar, presenting significant purification challenges. These molecules can exhibit poor retention on traditional reversed-phase media and may be unstable on standard silica gel.[3][4] This guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting and optimizing the purification of these complex molecules. We will explore the causality behind experimental choices, moving beyond simple protocols to empower you with a robust understanding of the underlying principles.

Frequently Asked Questions (FAQs)

Q1: My polar azetidine derivative shows poor or no retention on a standard C18 reversed-phase column. What is happening and what should I do?

A1: This is a very common issue. Standard C18 columns utilize a nonpolar (hydrophobic) stationary phase. They work by retaining nonpolar compounds through hydrophobic interactions. Highly polar molecules, like many azetidine derivatives, have a strong affinity for the polar mobile phase and very little for the nonpolar stationary phase. Consequently, they pass through the column very quickly, often eluting with the solvent front, which prevents any meaningful separation.[5][6]

Solution: You need to switch to a chromatographic technique designed for polar compounds. The primary recommendation is Hydrophilic Interaction Liquid Chromatography (HILIC) .[3] Other powerful alternatives include:

• Ion-Exchange Chromatography (IEX): If your azetidine derivative carries a net positive or negative charge.[7]

• Supercritical Fluid Chromatography (SFC): Especially effective for chiral separations and as a green chemistry alternative.[8]

• Aqueous C18 Columns: Specialty reversed-phase columns with polar end-capping designed to prevent phase collapse with highly aqueous mobile phases and provide better retention for polar analytes.[4]

Q2: What is HILIC, and how does it work for separating polar azetidines?

A2: HILIC is a powerful technique that uses a polar stationary phase (e.g., bare silica, diol, or amine-functionalized silica) with a mobile phase consisting of a high concentration of an organic solvent (typically acetonitrile) and a small amount of a polar solvent (like water).[5][6]

Mechanism: The polar solvent in the mobile phase forms a water-rich layer on the surface of the polar stationary phase. Polar analytes, like your azetidine derivative, partition from the organic-rich mobile phase into this immobilized water layer and are retained. Elution is achieved by increasing the concentration of the polar solvent (water), which disrupts the partitioning equilibrium and moves the analytes through the column.[9] This is essentially the opposite of reversed-phase chromatography.

Q3: My azetidine derivative is basic. When should I consider Ion-Exchange Chromatography (IEX)?

A3: IEX is an excellent choice when your azetidine derivative is ionizable, which is common for azetidines due to the basic nitrogen atom. The technique separates molecules based on their net charge.[7]

Causality: You would use a cation-exchange resin, which has a negatively charged stationary phase. At a pH below the pKa of your protonated azetidine, the molecule will carry a positive charge and bind to the negatively charged resin. Impurities that are neutral or negatively charged will pass through. You then elute your bound compound by increasing the salt concentration or changing the pH of the mobile phase to neutralize the charge on your molecule or the resin.[7][10] IEX is particularly useful for removing non-ionizable or oppositely charged impurities and can often handle high sample loads.[11]

Q4: Can I use standard normal-phase chromatography with solvents like hexane and ethyl acetate?

A4: While possible, it is often challenging. Highly polar azetidines are frequently insoluble in typical non-polar normal-phase solvents like hexane.[12] Furthermore, they can bind irreversibly to the active sites on standard acidic silica gel, leading to poor recovery and potential degradation of the azetidine ring.[4][13] If you must use normal-phase, it is critical to use a deactivated stationary phase (e.g., silica treated with triethylamine) or add a basic modifier (like triethylamine or ammonia) to the mobile phase to prevent these issues.[13]

Q5: My azetidine derivative is chiral. What is the most effective way to separate the enantiomers?

A5: For chiral separations of polar molecules, Supercritical Fluid Chromatography (SFC) is often the superior technique.[8][14] SFC uses supercritical carbon dioxide as the main mobile phase, often mixed with a small amount of a polar co-solvent like methanol or ethanol.[15]

Why it works: SFC provides very high chromatographic efficiency and fast separations due to the low viscosity and high diffusivity of the supercritical fluid mobile phase.[14][16] When used with a chiral stationary phase (CSP), such as those based on polysaccharide derivatives, it can achieve excellent resolution of enantiomers.[16][17] It is also considered a "green" technology because it significantly reduces the use of toxic organic solvents.[8][15]

Purification Strategy Decision Workflow

This diagram outlines a logical workflow for selecting the appropriate purification strategy for your polar azetidine derivative.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guide

Problem Encountered	Probable Cause(s)	Recommended Solution(s)
Poor Peak Shape / Tailing in HILIC	1. Secondary Interactions: The basic nitrogen of the azetidine may be interacting with acidic silanol groups on the silica surface. 2. Incorrect Sample Solvent: Dissolving the sample in a solvent much stronger (more polar) than the initial mobile phase can distort the peak.[9]	1. Add a Modifier: Add a small amount of a basic modifier (e.g., 0.1% triethylamine or ammonia) or an acidic modifier (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress silanol interactions. 2. Match Solvents: Dissolve your sample in the initial mobile phase (high organic content). If solubility is an issue, use the minimum amount of a stronger solvent.
Irreproducible Retention Times in HILIC	1. Insufficient Column Equilibration: HILIC requires longer equilibration times than reversed-phase to establish the stable water layer on the stationary phase.[9] 2. Temperature Fluctuations: Column temperature affects retention.	1. Extend Equilibration: Equilibrate the column with at least 10-15 column volumes of the starting mobile phase before each injection.[9] 2. Use a Column Oven: Maintain a constant column temperature for consistent results.
Azetidine Derivative Degrades on the Column	Acidic Stationary Phase: Standard silica gel is acidic and can catalyze the opening or decomposition of the strained azetidine ring.[13]	1. Use Deactivated Media: Employ a less acidic stationary phase like deactivated silica, basic alumina, or a bonded phase (Diol, Amine).[13] 2. Add a Basic Modifier: Add 0.1-1% triethylamine or another base to the mobile phase to neutralize the acidic sites on the stationary phase.[13]
"Oiling Out" During Recrystallization	The boiling point of the solvent is higher than the melting point of your compound, or the compound is too soluble.	1. Choose a Lower-Boiling Solvent: Select a solvent with a boiling point below your compound's melting point.[18] 2. Use a Solvent System: Dissolve the compound in a "good" solvent while hot, then add a "poor" solvent (in which it is insoluble) dropwise until the solution becomes cloudy. Re-heat to clarify and then cool slowly.[19]
Difficulty Removing Salt After IEX	The elution process introduces high concentrations of salt (e.g., NaCl) into the purified fraction, which may interfere with subsequent steps.	1. Use a Volatile Buffer: Employ a volatile buffer system (e.g., ammonium formate or ammonium acetate) that can be removed by lyophilization (freeze-drying). 2. Desalting: Perform a subsequent desalting step using size-exclusion chromatography or reversed-phase chromatography with a volatile mobile phase (e.g., water/acetonitrile with formic acid).

Detailed Experimental Protocols

Protocol 1: HILIC Purification of a Polar Azetidine Derivative

This protocol provides a general framework for developing a HILIC purification method.

1. System and Column Selection:

• System: Any standard flash chromatography or HPLC system.

• Stationary Phase: Start with a bare silica gel column. If issues with peak shape or recovery persist, switch to an amine or diol-functionalized column.[5][12]

2. Mobile Phase Preparation:

• Solvent A (Weak): Acetonitrile (ACN).

• Solvent B (Strong): Deionized Water.[5]

• (Optional) Modifier: Add a modifier to both solvents if needed (e.g., 0.1% formic acid or 0.1% ammonium hydroxide). Ensure the modifier is in both Solvent A and B to maintain a constant concentration during the gradient.

3. Sample Preparation:

• Dissolve the crude azetidine derivative in a solvent mixture that matches the initial gradient conditions (e.g., 95:5 ACN:Water).

• If the sample is not soluble, use the minimum amount of a stronger solvent (like methanol or DMSO) and then dilute with ACN.

• Filter the sample through a 0.45 µm syringe filter before injection.

4. Method Development and Execution:

• Equilibration: Equilibrate the column with at least 10-15 column volumes of the initial mobile phase composition (e.g., 95% A).

• Scouting Gradient: Perform a broad linear gradient to determine the approximate elution conditions.

  • Example Gradient: 95% A to 60% A over 10-15 column volumes.

• Method Optimization: Based on the scouting run, create an optimized gradient. If the compound elutes too late, make the gradient steeper. If it elutes too early with poor resolution, make the gradient shallower around the elution point.

• Fraction Collection: Collect fractions and analyze by TLC or LC-MS to identify the pure product.

• Post-Purification: Combine pure fractions and remove the solvent under reduced pressure. Note that removing water from ACN/water mixtures can require lyophilization for complete removal.

Protocol 2: Chiral SFC Separation of Azetidine Enantiomers

This protocol outlines the steps for separating enantiomers using SFC.

1. System and Column Selection:

• System: An analytical or preparative SFC system.

• Stationary Phase: A chiral stationary phase (CSP) is required. Polysaccharide-based columns (e.g., amylose or cellulose derivatives) are a common starting point.[17]

• Common Columns: Lux® Cellulose or Amylose series, Chiralpak® series.

2. Mobile Phase Preparation:

• Mobile Phase A: Supercritical CO₂.

• Mobile Phase B (Co-solvent): Methanol or ethanol. Ethanol is often a greener and sometimes more effective choice.[15]

• (Optional) Additive: A small amount of an additive like diethylamine (for basic compounds) or trifluoroacetic acid (for acidic compounds) can dramatically improve peak shape and resolution.

3. Method Development (Screening):

• Column Screening: Screen several different CSPs with a standard gradient to find a column that shows some separation.

• Co-solvent Screening: Test both methanol and ethanol as co-solvents.

• Standard Gradient: A typical screening gradient is 5% to 40% co-solvent over 5-10 minutes.

• System Parameters:

  • Back Pressure: 120-150 bar.[16]

  • Temperature: 35-40 °C.

  • Flow Rate: 3-4 mL/min for analytical scale.

4. Method Optimization:

• Once a "hit" (partial separation) is found, optimize the separation by:

  • Switching to Isocratic: Run an isocratic (constant co-solvent percentage) method at the co-solvent concentration where the enantiomers began to separate.

  • Adjusting Co-solvent %: Fine-tune the percentage of co-solvent. Lowering the percentage generally increases retention and may improve resolution.

  • Adjusting Temperature and Back Pressure: Small adjustments can sometimes improve selectivity.[16]

5. Scale-Up and Collection:

• Once an optimized analytical method is established, scale it up to a preparative SFC system using a larger dimension column of the same stationary phase.

• The collected fractions will contain the co-solvent, which can be easily removed by evaporation.

References

• What can I use to purify polar reaction mixtures? - Biotage. (2023, July 11).
• Why HILIC is what your polar compounds need for purification - Buchi.com.
• HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. (2019, August 14).
• [Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds - Welch Materials. (2025, December 24).
• Technical Support Center: Purification of Polar Azetidine Derivatives - Benchchem.
• HILIC Purification Strategies for Flash Chromatography - Teledyne Labs.
• Technical Support Center: Azetidine Synthesis Protocols - Benchchem.
• Replacing methanol with azeotropic ethanol as the co-solvent for improved chiral separations with supercritical fluid chromatography (SFC) - Green Chemistry (RSC Publishing). (2020, January 28).
• Azetidine amino acid biosynthesis by non-heme iron-dependent enzymes - PMC. (2025, October 21).
• Ion Exchange Chromatography - Tosoh Bioscience | Separation & Purification.
• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity - Journal of Medicinal and Chemical Sciences. (2022, June 30).
• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides | The Journal of Organic Chemistry - ACS Publications. (2024, September 30).
• Faster, Greener, and More Efficient: Preparative Supercritical Fluid Chromatography for Chiral Separations - Selvita. (2024, September 19).
• Non-aqueous Ion-Exchange Chromatography Using High Acid-base Concentration: A Strategy for Purifying Non-crystalline Pharmaceutical Intermediates | LCGC International. (2021, March 11).
• Chiral Super Critical Fluid Chromatography - Phenomenex.
• azetidine - Organic Syntheses Procedure.
• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC.
• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022, March 1).
• Ion Exchange Chromatography - Ecolab.
• Ion Exchange Chromatography - Cytiva. (2024, November 13).
• Journal of Chromatography A - AFMPS.
• Experiment 2: Recrystallization.
• Troubleshooting Purification Methods - MilliporeSigma.
• Strategies for the Flash Purification of Highly Polar Compounds - Lab-ex Kft.
• Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - Frontiers. (2023, September 18).
• Reagents & Solvents: Solvents for Recrystallization - University of Rochester.
• Molecular basis for azetidine-2-carboxylic acid biosynthesis - PMC - NIH. (2025, February 4).
• Azetidines Kill Multidrug-Resistant Mycobacterium tuberculosis without Detectable Resistance by Blocking Mycolate Assembly | Journal of Medicinal Chemistry - ACS Publications. (2024, February 8).

Sources

• 1. Azetidine amino acid biosynthesis by non-heme iron-dependent enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. labex.hu [labex.hu]
• 5. biotage.com [biotage.com]
• 6. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 7. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 8. selvita.com [selvita.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]
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• 15. Replacing methanol with azeotropic ethanol as the co-solvent for improved chiral separations with supercritical fluid chromatography (SFC) - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. afmps.be [afmps.be]
• 17. Chiral Super Critical Fluid Chromatography: Phenomenex [phenomenex.com]
• 18. athabascau.ca [athabascau.ca]
• 19. Reagents & Solvents [chem.rochester.edu]

Technical Support Center: Synthesis of Azetidine Sulfones

A Specialized Guide for Researchers, Scientists, and Drug Development Professionals

The incorporation of the azetidine sulfone motif into molecular scaffolds is a rapidly growing area of interest in medicinal chemistry.[1] This is due to the unique conformational constraints and physicochemical properties imparted by this strained, four-membered heterocyclic system. However, the synthesis of these structures is not without its challenges. The inherent ring strain of the azetidine core makes it susceptible to a variety of side reactions, leading to impurities and reduced yields.[2]

This technical support center provides a comprehensive troubleshooting guide to address the common side reactions encountered during the synthesis of azetidine sulfones. Drawing from established literature and practical experience, this resource offers detailed mechanistic explanations and actionable protocols to help you optimize your synthetic routes and achieve your target compounds with higher purity and efficiency.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the synthesis of azetidine sulfones?

A1: The most prevalent side reactions include:

• Ring-opening: The strained four-membered ring is susceptible to nucleophilic attack, particularly under acidic or strongly basic conditions, leading to the formation of acyclic sulfonamide derivatives.[3][4]

• Dimerization/Polymerization: Intermolecular reactions between azetidine precursors can lead to the formation of dimers and higher-order polymers, reducing the yield of the desired monomeric product.[5]

• Elimination Reactions: Depending on the substitution pattern of the azetidine precursor, elimination reactions can compete with the desired cyclization, leading to unsaturated byproducts.[5]

• Rearrangement Reactions: In some cases, particularly with certain substitution patterns or under specific reaction conditions, the azetidine ring can undergo rearrangements to form more stable five- or six-membered rings.[6]

Q2: How does the choice of sulfonylating agent affect the reaction outcome?

A2: The reactivity of the sulfonylating agent is a critical parameter. Highly reactive reagents like sulfonyl chlorides, in the presence of a strong base, can accelerate the desired reaction. However, they may also promote side reactions if not carefully controlled. Less reactive agents, such as sulfonyl fluorides, may require harsher conditions but can sometimes offer better selectivity.[1] The nature of the aryl or alkyl group on the sulfonyl moiety can also influence the reaction through steric and electronic effects.[7]

Q3: What are the best practices for purifying and handling azetidine sulfones?

A3: Due to their potential instability, care should be taken during purification and handling.

• Chromatography: Use a neutral or slightly basic stationary phase (e.g., alumina or triethylamine-treated silica gel) to avoid acid-catalyzed ring-opening on the column.[8]

• Solvent Choice: Use aprotic solvents whenever possible to minimize the risk of solvolysis.[3]

• Temperature: Perform purification and handling at low temperatures to reduce the rate of potential degradation reactions.[3]

• Storage: Store purified azetidine sulfones under an inert atmosphere at low temperatures (e.g., -20 °C) and protected from light to ensure long-term stability.[3]

Troubleshooting Guide: Common Side Reactions and Mitigation Strategies

This section provides a detailed analysis of common side reactions, their mechanistic origins, and proven methods for their minimization.

Issue 1: Formation of Ring-Opened Byproducts

Symptom: Appearance of a major byproduct in the crude reaction mixture with a molecular weight corresponding to the addition of a nucleophile (e.g., water, alcohol, or amine) to the starting material. This is often confirmed by LC-MS analysis.[9]

Causality: The high ring strain of the azetidine ring (approximately 25.4 kcal/mol) makes it susceptible to nucleophilic attack, leading to cleavage of the C-N or C-C bonds.[2] This process is often catalyzed by acidic or strongly basic conditions.[3] Protonation of the azetidine nitrogen under acidic conditions, for instance, significantly activates the ring towards nucleophilic attack.[3]

Mitigation Strategies:

• pH Control: Maintain strict pH control throughout the reaction and workup. The use of buffered systems or non-nucleophilic bases is highly recommended.[3] For intramolecular cyclization reactions, the choice of base is critical to deprotonate the amine without causing unwanted side reactions.[4]

• Protecting Groups: The use of an electron-withdrawing protecting group on the azetidine nitrogen, such as a carbamate (e.g., Boc) or another sulfonyl group, can reduce the nucleophilicity of the nitrogen and stabilize the ring.[4][10]

• Reaction Temperature: Lowering the reaction temperature can significantly reduce the rate of the ring-opening side reaction.[3]

• Solvent Selection: Employing aprotic solvents such as acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) can minimize the presence of nucleophilic species that can initiate ring-opening.[3]

Experimental Protocol: pH Optimization Study

• Set up a series of small-scale reactions in parallel.

• Vary the pH of the reaction mixture using different buffer systems (e.g., phosphate buffers at pH 6, 7, and 8).

• Monitor the progress of each reaction by HPLC or LC-MS at regular intervals.[11]

• Analyze the product distribution to determine the optimal pH range that maximizes the yield of the desired azetidine sulfone while minimizing the formation of the ring-opened byproduct.

Table 1: Effect of pH on Azetidine Sulfone Synthesis

pH	Desired Product Yield (%)	Ring-Opened Byproduct (%)
5.0	35	60
6.0	65	30
7.0	85	10
8.0	80	15

Visualization of Ring-Opening Mechanism

Caption: Acid-catalyzed nucleophilic ring-opening of an azetidine sulfone.

Issue 2: Dimerization and Polymerization

Symptom: The presence of high molecular weight species in the crude product, often observed by gel permeation chromatography (GPC) or mass spectrometry.[11] These impurities can lead to difficulties in purification.

Causality: Intermolecular reactions are a common challenge in intramolecular cyclizations. If the rate of the intermolecular reaction between two precursor molecules is competitive with the rate of the desired intramolecular ring closure, dimerization and polymerization will occur. This is particularly prevalent at high reactant concentrations.[5]

Mitigation Strategies:

• High Dilution Conditions: Performing the cyclization reaction at high dilution (typically <0.01 M) favors the intramolecular pathway by decreasing the probability of intermolecular collisions.[4]

• Slow Addition of Reagents: Adding the precursor solution slowly to the reaction vessel over an extended period can maintain a low instantaneous concentration, further promoting intramolecular cyclization.

• Choice of Leaving Group: For syntheses involving intramolecular nucleophilic substitution, a highly efficient leaving group (e.g., tosylate, mesylate) can accelerate the desired cyclization, outcompeting the intermolecular side reactions.[4]

Experimental Protocol: Optimizing Reaction Concentration

• Prepare a stock solution of the acyclic precursor.

• Set up several reactions with varying final concentrations (e.g., 0.1 M, 0.05 M, 0.01 M, and 0.005 M).

• Run all reactions under identical conditions of temperature and time.

• Analyze the crude reaction mixtures by a suitable analytical technique (e.g., HPLC, GPC) to quantify the ratio of monomer to dimer/polymer.

Table 2: Influence of Concentration on Dimer Formation

Concentration (M)	Monomer:Dimer Ratio
0.1	60:40
0.05	80:20
0.01	95:5
0.005	>99:1

Visualization of Competing Reaction Pathways

Caption: Competing intramolecular vs. intermolecular reaction pathways.

Analytical Characterization of Side Products

A thorough understanding of the impurity profile is crucial for process optimization and ensuring the quality of the final compound.[9] A combination of analytical techniques is often necessary for the unambiguous identification of side products.[12][13]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides initial information on the molecular weights of impurities, offering clues to their structures.[9]

• High-Resolution Mass Spectrometry (HRMS): Allows for the determination of the elemental composition of impurities, aiding in their identification.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information. 2D NMR techniques (e.g., COSY, HSQC, HMBC) are particularly powerful for elucidating the connectivity of unknown byproducts.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can help identify key functional groups present in the impurities.[14]

References

• BenchChem. (2025). Azetidine, 1-[(4-fluorophenyl)sulfonyl]-" stability issues in solution.
• Al-Ameed, T., et al. (2021). Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.
• G. A. L. Bare, et al. (2022). New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. PMC.
• J. Isenegger, et al. (n.d.). Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides 1. LJMU Research Online.
• S. J. Miller, et al. (2025). Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis. Journal of the American Chemical Society.
• T. J. K. Gibbs, et al. (2024). Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journals.
• BenchChem. (2025). Technical Support Center: Azetidine Synthesis Protocols.
• Unknown. (n.d.). 1.2 Azetidinones (~-Lactams). Unknown Source.
• Unknown. (n.d.). Ring‐opening of azetidiniums by nucleophiles. Synthesis of polysubstituted linear amines.
• Mehra, V., et al. (2017). Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing.
• Bott, T. M., & West, F. G. (2012).
• J. J. Mousseau, et al. (2024). Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. Journal of the American Chemical Society.
• Unknown. (n.d.). Synthesis of azetidines, γ-lactams, fused furan bispyrrolidines and 2-pyrazolines. University of Birmingham.
• WuXi AppTec. (2020). How to Identify and Control Drug Impurities Quickly with a Holistic Approach.
• BenchChem. (n.d.). A Comparative Guide to HPLC Methods for the Purity Assessment of Sulfone-Bis-PEG4-acid.
• G. D. McAllister, et al. (n.d.). Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry (RSC Publishing).
• S. S. L. Patne, et al. (2021). Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. Research and Reviews.
• Biotech Spain. (2025). Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
• EAG Laboratories. (n.d.).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. bhu.ac.in [bhu.ac.in]
• 7. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 8. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 9. How to Identify and Control Drug Impurities Quickly with a Holistic Approach - Regis Technologies [registech.com]
• 10. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 11. benchchem.com [benchchem.com]
• 12. rroij.com [rroij.com]
• 13. biotech-spain.com [biotech-spain.com]
• 14. eag.com [eag.com]

Storage conditions to prevent degradation of azetidine hydrochloride

The following technical guide is structured as a Tier 3 Support Knowledge Base for researchers working with Azetidine Hydrochloride (CAS: 36520-39-5) . It prioritizes mechanism-based troubleshooting and strict environmental control.[1]

[1]

Executive Summary: The Stability Paradox

Azetidine hydrochloride is a chemical paradox: it is thermodynamically unstable due to high ring strain (~26 kcal/mol) yet kinetically stable when stored correctly.[1] Unlike linear amines, the four-membered ring is "spring-loaded."[1] The hydrochloride counterion stabilizes the nitrogen lone pair, preventing oxidation, but it introduces a new vulnerability: hygroscopicity-induced ring opening .[1]

If this compound degrades, it typically follows two pathways:

• Hydrolysis/Polymerization: Triggered by moisture.[1]

• Nucleophilic Ring Opening: Triggered by heat or strong nucleophiles (even its own chloride ion in solution).[1]

Critical Storage Protocols (The "Golden Standard")

Do not deviate from these parameters for long-term storage (>1 month).

Parameter	Specification	Scientific Rationale
Temperature	-20°C (± 5°C)	Low thermal energy prevents the activation barrier for ring-opening from being crossed.[1]
Atmosphere	Inert Gas (Argon/Nitrogen)	Displaces oxygen and, more importantly, atmospheric moisture.[1]
Container	Glass Amber Vial + Parafilm	Amber glass blocks UV (preventing radical formation); Parafilm creates a secondary moisture seal.[1]
Desiccation	Required	The salt is hygroscopic.[1][2][3] Store the vial inside a secondary jar containing Drierite or silica gel.

⚠️ Handling Precaution: The "Warm-Up" Rule

Never open a cold vial of Azetidine HCl immediately. [1]

• Protocol: Remove from freezer and let stand at room temperature for 30 minutes inside a desiccator.

• Reason: Opening a cold vial condenses atmospheric water vapor directly onto the solid.[1] This water dissolves the surface crystal lattice, creating a concentrated acidic solution that accelerates ring opening.[1]

Troubleshooting & FAQs

Direct answers to common observations in the lab.

Q1: My sample has clumped together. Is it still usable?

Diagnosis: Moisture intrusion (Hygroscopicity).[1] Technical Insight: The HCl salt has absorbed water, forming a hydrate or partial solution.[1] This increases the mobility of the ions, allowing the chloride to attack the ring carbons (nucleophilic attack).[1] Action:

• Minor Clumping: If the color is still white, dry under high vacuum (0.1 mmHg) for 4 hours over P₂O₅.

• Paste/Liquid: Discard. Significant hydrolysis or polymerization has likely occurred.[1]

Q2: The compound has turned yellow. What happened?

Diagnosis: Oxidation or Polymerization.[1] Technical Insight: While the HCl salt protects the nitrogen, trace free amine (formed by equilibrium with moisture) can oxidize.[1] Yellowing often indicates the formation of conjugated imine byproducts or ring-opened polymers.[1] Action: Check purity via NMR. If purity <95%, recrystallization is required (ethanol/ether), but purchasing fresh stock is often more cost-effective due to yield losses.[1]

Q3: How do I verify purity without using up too much sample?

Protocol: Run a 1H NMR in D₂O or DMSO-d6 . Target Signals (Azetidine HCl):

• Look for the distinct 4-membered ring signals:

  • ~4.0 ppm (Triplet/Multiplet, 4H, α-protons adjacent to N)[1]

  • ~2.4 ppm (Multiplet, 2H, β-protons) Degradation Signals (Red Flags):

• Ring Opening (3-chloropropylamine): Look for triplets shifted upfield (linear chain signals) around 3.0 ppm and 1.9 ppm.[1]

• Polymerization: Broad, undefined "humps" in the baseline.[1]

Emergency Protocols: Cold Chain Failure

Scenario: A shipment arrived, but the ice pack was melted, and the package was warm (approx. 25°C) for 48 hours.

Decision Matrix:

Caption: Decision tree for evaluating Azetidine HCl integrity after temperature excursions.

Mechanistic Visualization: Degradation Pathways

Understanding how it breaks helps you prevent it.[1] The primary threat is acid-catalyzed nucleophilic ring opening.[1]

Caption: The irreversible transition from strained ring to linear chain, catalyzed by moisture and heat.[1]

References & Authority

• Chemical Safety & Handling: Safety Data Sheet: Azetidine Hydrochloride. TCI Chemicals. (Accessed 2026).[1] Link

• Degradation Mechanism: Intramolecular Ring-Opening Decomposition of Aryl Azetidines. National Institutes of Health (PMC).[1] (2021).[1][4][5] Link

• Physical Properties: Azetidine hydrochloride Product Information. Fisher Scientific.[1][6] Link[1]

• Synthesis & Stability: Azetidine hydrochloride applications and stability. GuideChem. (2023).[1] Link

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. Page loading... [wap.guidechem.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Azetidine hydrochloride, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Scale-up challenges for 3-(2-Methanesulfonylethyl)azetidine synthesis

Technical Support Center: Process Chemistry & Scale-Up Subject: 3-(2-Methanesulfonylethyl)azetidine Synthesis & Isolation Ticket ID: #AZT-SO2-SCSU Assigned Specialist: Senior Application Scientist, Process Development Group

Executive Summary & Operational Scope

Welcome to the Process Development Hub. You are likely accessing this guide because you are transitioning the synthesis of 3-(2-Methanesulfonylethyl)azetidine from medicinal chemistry (milligram scale) to process development (gram to kilogram scale).

This molecule presents a "Perfect Storm" of process challenges:

• Ring Strain: The azetidine ring (~26 kcal/mol strain energy) is prone to ring-opening polymerization (CROP) under Lewis acidic conditions or thermal stress.

• Polarity: The combination of a secondary amine and a sulfone makes the free base highly water-soluble ("hydrophilic amine"), rendering standard aqueous workups ineffective.

• Thermodynamics: The oxidation of the sulfide precursor to the sulfone is highly exothermic and hazardous on scale if not controlled.

This guide provides a self-validating workflow to navigate these risks.

The Validated Synthetic Workflow

We recommend the Displacement-Oxidation Route over the HWE (Horner-Wadsworth-Emmons) route for scale-up due to the availability of the alcohol precursor and the avoidance of expensive hydrogenation catalysts.

Workflow Diagram

Figure 1: Validated synthetic route highlighting critical control points (Yellow) and hazard zones (Red).

Detailed Troubleshooting & Protocols

Module A: The Oxidation Step (Sulfide → Sulfone)

The Issue: Using m-CPBA (meta-chloroperoxybenzoic acid) is standard in med-chem but dangerous on scale due to shock sensitivity and high waste mass. The Solution: Transition to a Tungstate-catalyzed Hydrogen Peroxide oxidation.

Parameter	m-CPBA (Avoid on Scale)	Na₂WO₄ / H₂O₂ (Recommended)
Atom Economy	Poor (Generates stoichiometric benzoic acid waste)	Excellent (Byproduct is water)
Safety	Shock sensitive; thermal runaway risk	Exothermic but controllable via dosing
Workup	Requires multiple washes to remove acid	Simple phase separation or quenching

Protocol 1: Scalable Oxidation

• Charge: Dissolve the sulfide intermediate in Ethyl Acetate (or Acetonitrile). Add 1.0 mol% Na₂WO₄·2H₂O and 1.0 mol% Phenylphosphonic acid (as a ligand/co-catalyst).

• Dose: Heat to 50°C. Slowly dose 30% H₂O₂ (2.2 – 2.5 equiv) over 2–4 hours.

  • Critical Control: Monitor temperature.[1][2][3] Do not allow accumulation of unreacted peroxide.

• Monitor: Use HPLC. You will see the Sulfoxide intermediate form first, then convert to Sulfone.

• Quench: Verify peroxide consumption (<50 ppm) using starch-iodide paper before workup. Use aqueous Sodium Bisulfite if quenching is required.

Module B: Deprotection & Isolation (The "Polar Bear" Problem)

The Issue: The free base of 3-(2-methanesulfonylethyl)azetidine is highly water-soluble. If you use aqueous NaHCO₃ to neutralize the reaction, your product will stay in the water layer, leading to massive yield loss. The Solution: Anhydrous Salt Formation.

FAQ: Why can't I just distill the free base? A: Azetidines are thermally unstable. Distillation often leads to ring-opening polymerization or decomposition. We strictly recommend isolating as a solid salt (HCl or Oxalate).

Protocol 2: Anhydrous Deprotection

• Solvent Switch: Dissolve the N-Boc sulfone precursor in minimal IPA (Isopropyl Alcohol) or EtOAc.

• Acid Addition: Add HCl (4M in Dioxane or IPA) at 0–10°C.

  • Safety Note: This reaction generates Isobutylene gas. Ensure the vessel is vented to a scrubber. Do not seal the reactor.

• Crystallization: The hydrochloride salt should precipitate spontaneously.

• Filtration: Filter the solid under nitrogen (azetidines can be hygroscopic). Wash with cold MTBE to remove residual Boc-byproducts.

Troubleshooting Guide (Q&A)

Q1: My yield in the displacement step (Mesylate + NaSMe) is low, and I see a "dimer" impurity.

• Diagnosis: You are likely experiencing intermolecular alkylation or polymerization.

• Fix:

  • Ensure the reaction is kept cold (0°C) during the addition of the nucleophile.

  • Use a slight excess of NaSMe (1.1 equiv).

  • Crucial: Do not let the reaction stir overnight without monitoring. Extended times favor side reactions in azetidines.

Q2: During deprotection, the reaction mixture turned into a gel/gum.

• Diagnosis: This is Cationic Ring-Opening Polymerization (CROP). Azetidines polymerize in the presence of strong acids if the concentration is too high or the temperature rises.

• Fix:

  • Dilution: Run the reaction more dilute (10–15 volumes of solvent).

  • Temperature: Keep T < 20°C.

  • Solvent: Avoid pure methanol; it can sometimes participate in ring opening. IPA/EtOAc mixtures are safer for precipitation.

Q3: I cannot get the final HCl salt to crystallize; it's an oil.

• Diagnosis: Presence of residual water or excess acid.

• Fix:

  • Azeotrope the oil with Toluene or DCM to remove water.

  • Triturate the oil with diethyl ether or MTBE (Methyl tert-butyl ether) to induce nucleation.

  • Seed with a known crystal if available.

Decision Logic for Impurity Profiling

Use this logic flow to identify the source of contamination in your final product.

Figure 2: Diagnostic logic for common impurities in azetidine scale-up.

References

• Azetidine Ring Strain & Reactivity

  • Bott, T. M., & West, F. G. (2012). Preparation and Synthetic Applications of Azetidines. Heterocycles, 84(1), 223–264.[4]

• Polymerization Risks (CROP)

• Boc-Deprotection Safety

  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (2025). Boc Deprotection Guide.

• Oxidation Protocols (Sulfide to Sulfone): Sato, K., et al. (1997). A "Green" Route to Adipic Acid: Direct Oxidation of Cyclohexenes with 30% Hydrogen Peroxide. Science, 281(5383), 1646–1647. (Establishes the Na2WO4/H2O2 protocol standard).
• Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177.

Disclaimer: All protocols must be validated in your specific laboratory environment. Ensure proper PPE and engineering controls (fume hoods, blast shields) are in place when handling azetidines and pressurized deprotection reactions.

Sources

• 1. collaborate.princeton.edu [collaborate.princeton.edu]
• 2. Anionic Ring-Opening Polymerization of N-(tolylsulfonyl)azetidines To Produce Linear Poly(trimethylenimine) and Closed-System Block Copolymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Technical Support Center: Solving Steric Hindrance in 3-Substituted Azetidine Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide expert insights and actionable troubleshooting strategies for overcoming the common yet significant challenge of steric hindrance in reactions involving 3-substituted azetidines. The inherent ring strain and the steric bulk of substituents at the C3 position can dramatically influence reactivity, often leading to low yields, slow reaction rates, or complete reaction failure.[1][2] This document provides in-depth, evidence-based solutions to navigate these synthetic hurdles.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding steric hindrance in 3-substituted azetidine chemistry.

Q1: Why is my N-alkylation or N-acylation of a 3-substituted azetidine failing or giving low yields?

A: The primary reason is steric hindrance. The substituent at the C3 position physically blocks the nitrogen's lone pair from attacking the electrophile (an alkyl halide or acylating agent). This is especially pronounced with bulky C3 substituents (e.g., aryl, isopropyl, or quaternary centers). The reaction pathway, whether it's an S_N2 displacement for alkylation or nucleophilic addition for acylation, is highly sensitive to this steric congestion around the nitrogen atom.

Q2: I'm observing no reaction in a Buchwald-Hartwig amination with my 3,3-disubstituted azetidine. What are the first parameters to check?

A: For sterically demanding couplings like this, the ligand, base, and catalyst precursor are critical. Standard conditions often fail.

• Ligand Choice: The steric bulk of the ligand is paramount. Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., RuPhos, BrettPhos) are often necessary to promote the reductive elimination step, which is frequently the rate-limiting step for hindered substrates.[3][4][5]

• Base: Strong, non-nucleophilic bases like NaOtBu or K3PO4 are typically required. The choice of base can significantly influence the reaction outcome.

• Catalyst System: Ensure you are using a well-defined palladium precatalyst (e.g., a G3 or G4 palladacycle) that efficiently generates the active Pd(0) species.

Q3: Are there general strategies to improve the success rate of reactions with these hindered azetidines?

A: Yes. Beyond optimizing specific reagents, consider these general approaches:

• Higher Temperatures: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. Microwave irradiation can be particularly effective for accelerating slow reactions.

• Solvent Choice: Polar aprotic solvents like DMF, DMAc, or NMP can help stabilize charged intermediates and improve reaction rates.

• Reagent Activation: For acylations, converting the carboxylic acid to a more reactive species using a coupling agent like HATU can be much more effective than using a standard acyl chloride.[6][7][8]

Part 2: Troubleshooting Guides by Reaction Type

This section provides detailed, step-by-step guides for troubleshooting specific reaction classes where steric hindrance is a major obstacle.

Guide 1: N-Acylation with Carboxylic Acids (Amide Coupling)

Issue: Low to no yield when attempting to acylate a 3,3-disubstituted azetidine with a carboxylic acid using standard coupling reagents like EDC/HOBt.

Root Cause Analysis: The C3-substituents sterically hinder the nitrogen's nucleophilic attack on the activated carboxylic acid intermediate. Standard coupling reagents may form intermediates that are still too sterically demanding for the hindered azetidine to react with efficiently.

Solution: Employing HATU as a Superior Coupling Reagent

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a third-generation uranium-based coupling reagent that excels in forming amide bonds with sterically hindered secondary amines.[6][7][8] It reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is more susceptible to nucleophilic attack by the sterically encumbered azetidine nitrogen.[6][7]

Workflow Diagram: N-Acylation using HATU

Caption: HATU-mediated amide coupling workflow.

Detailed Experimental Protocol: HATU Coupling

• Preparation: In an inert atmosphere (Nitrogen or Argon), dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Activation: Add a non-nucleophilic base, such as Diisopropylethylamine (DIPEA) (2.5 eq), to the solution and stir for 15-20 minutes at room temperature. This step forms the active ester.

• Coupling: Add the 3-substituted azetidine (1.2 eq) to the reaction mixture.

• Reaction: Allow the reaction to stir at room temperature for 2-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with saturated aqueous NaHCO3 solution and extract the product with an appropriate organic solvent (e.g., Ethyl Acetate). Wash the combined organic layers with brine, dry over Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Guide 2: N-Arylation (Buchwald-Hartwig Amination)

Issue: Failure to couple a 3-substituted azetidine with an aryl chloride or bromide using standard Pd catalysts and ligands like P(tBu)3.

Root Cause Analysis: The Buchwald-Hartwig amination involves a complex catalytic cycle. Steric hindrance from the C3-substituent on the azetidine can impede several steps, most notably the final reductive elimination from the palladium center to form the C-N bond.[9] First-generation ligands are often not bulky enough to facilitate this difficult step with hindered substrates.

Solution: Utilizing Bulky Biarylphosphine Ligands

The use of sterically demanding, electron-rich dialkylbiaryl phosphine ligands is crucial for the successful coupling of hindered substrates.[3][4] Ligands like RuPhos and BrettPhos create a bulky coordination sphere around the palladium atom that promotes the formation of a monoligated palladium species, accelerating both oxidative addition and the critical reductive elimination step.[3]

Catalytic Cycle Diagram: Buchwald-Hartwig Amination

Caption: Buchwald-Hartwig catalytic cycle highlighting the critical reductive elimination step.

Comparative Data: Ligand and Base Selection

Entry	Ligand	Base	Solvent	Temp (°C)	Typical Outcome
1	P(tBu)3	NaOtBu	Toluene	110	Low to No Yield
2	SPhos	K3PO4	Dioxane	100	Moderate Yield
3	RuPhos	NaOtBu	Toluene	110	Good to Excellent Yield
4	BrettPhos	K3PO4	Toluene	110	Good to Excellent Yield

This table represents typical outcomes for challenging 3,3-disubstituted azetidine couplings.

Detailed Experimental Protocol: Buchwald-Hartwig Amination

• Setup: To a dry reaction vessel, add the aryl halide (1.0 eq), the 3-substituted azetidine (1.2-1.5 eq), the base (e.g., NaOtBu, 1.5 eq), the palladium precatalyst (e.g., RuPhos Pd G3, 1-2 mol%), and the ligand (e.g., RuPhos, 1.5-3 mol%).

• Inerting: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., Toluene or Dioxane).

• Heating: Heat the reaction mixture to the desired temperature (typically 100-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress using LC-MS or GC-MS. Reactions can take from 4 to 24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with a suitable solvent like Ethyl Acetate and filter through a pad of Celite to remove inorganic salts and the catalyst.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography.

References

• Recent advances in synthetic facets of immensely reactive azetidines. RSC Publishing.[Link]

• Synthesis of C3 heteroatom-substituted azetidinones that display potent cholesterol absorption inhibitory activity. PubMed.[Link]

• Steric hindrance in the bicyclic azetidinium intermediates generated from syn‐19c and anti‐19d. ResearchGate.[Link]

• Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes. PMC.[Link]

• Ring opening of photogenerated azetidinols as a strategy for the synthesis of aminodioxolanes. Beilstein Journals.[Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. PMC.[Link]

• Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis. Journal of the American Chemical Society.[Link]

• Buchwald–Hartwig amination. Wikipedia.[Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Publishing.[Link]

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry.[Link]

• Switchable reactivity of 2-Azetines: Ionic versus radical pathway for accessing β-aminocarbonyls and 2,3-disubstituted azetidin. ChemRxiv.[Link]

• Azetidine synthesis. Organic Chemistry Portal.[Link]

• Preparation of sec and tert amines by Buchwald-Hartwig Amination. organic-chemistry.org.[Link]

• Regioselective Ring-Opening Reactions of Unsymmetric Azetidines. ResearchGate.[Link]

• Recent progress in synthesis of 3-functionalized azetidines. ResearchGate.[Link]

• Recent Advances in the Buchwald-Hartwig Amination Reaction Enabled by the Application of Sterically Demanding Phosphine Ancillary Ligands. ResearchGate.[Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry (RSC Publishing).[Link]

• The Asymmetric Buchwald–Hartwig Amination Reaction. onlinelibrary.wiley.com.[Link]

• Highly Efficient Syntheses of Azetidines, Pyrrolidines, and Indolines via Palladium Catalyzed Intramolecular Amination of C(sp3)–H and C(sp2)–H Bonds at γ and δ Positions. Journal of the American Chemical Society.[Link]

• Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. The Journal of Organic Chemistry.[Link]

• BF3·OEt2-Mediated Highly Regioselective SN2-Type Ring-Opening of N-Activated Aziridines and N-Activated Azetidines by Tetraalkylammonium Halides. The Journal of Organic Chemistry.[Link]

• Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases. Chemical Science (RSC Publishing).[Link]

• Azetidines with All-Carbon Quaternary Centers: Merging Relay Catalysis with Strain Release Functionalization. PubMed.[Link]

• Synthesis of Optically Active Arylaziridines by Regio- and Stereospecific Lithiation of N-Bus-Phenylaziridine. Organic Letters.[Link]

• Palladium-Catalyzed N-Arylation Reactions with Aziridine and Azetidine. ResearchGate.[Link]

• Efficient alkylation of N, N'-disubstituted formamidines using Mitsunobu's reagents. ResearchGate.[Link]

• Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. Chemical Science (RSC Publishing).[Link]

• Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. PMC.[Link]

• Substituted Azetidines Using Chiral tert-Butanesulfinamides. Semantic Scholar.[Link]

• A study of the alkylation and acylation of N-acylthiazolidinethione. nopr.niscpr.res.in.[Link]

• Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines. Journal of the American Chemical Society.[Link]

• Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines. Uniba.[Link]

• Access to 3-Azetidines via Halogenation of Titanacyclobutanes. PubMed.[Link]

Sources

• 1. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Palladium-catalyzed coupling of functionalized primary and secondary amines with aryl and heteroaryl halides: two ligands suffice in most cases - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. chempep.com [chempep.com]
• 7. HATU：a third-generation coupling reagent_Chemicalbook [chemicalbook.com]
• 8. HATU - Enamine [enamine.net]
• 9. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Reference Data & Comparative Studies

A Comprehensive Guide to the 1H NMR Analysis of 3-(2-Methanesulfonylethyl)azetidine Hydrochloride and its Comparison with Key Analogs

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectroscopy of 3-(2-Methanesulfonylethyl)azetidine hydrochloride, a key building block in modern medicinal chemistry. Azetidine scaffolds are increasingly sought after in drug discovery for their ability to impart favorable physicochemical properties such as improved solubility and metabolic stability while providing a three-dimensional vector for molecular exploration.[1] Accurate and efficient structural confirmation of these building blocks is paramount.

Here, we move beyond a simple data report, offering a comparative guide grounded in spectroscopic principles. We will dissect the expected ¹H NMR spectrum of the target compound, provide a robust experimental protocol, and, crucially, compare its spectral signature against plausible synthetic precursors and impurities to aid researchers in unambiguous compound identification and purity assessment.

Part 1: Predicted ¹H NMR Spectrum of 3-(2-Methanesulfonylethyl)azetidine Hydrochloride

Understanding the chemical structure is the foundation for interpreting its NMR spectrum. The molecule consists of four distinct moieties, each with a predictable spectral signature: the azetidinium ring, an ethyl linker, a methanesulfonyl (mesyl) group, and the hydrochloride counter-ion which protonates the azetidine nitrogen.

Chemical Structure:

(Structure of 3-(2-Methanesulfonylethyl)azetidine hydrochloride)

The protonation of the azetidine nitrogen to form an azetidinium ion and the potent electron-withdrawing nature of the methanesulfonyl group are the two dominant electronic factors that dictate the chemical shifts of the protons.

Signal-by-Signal Analysis:

• Methanesulfonyl Protons (-SO₂-C H₃): This will be the simplest signal to identify. The three equivalent protons on the methyl group are isolated from other protons, resulting in a sharp singlet. The strong deshielding effect of the adjacent sulfonyl group will shift this signal significantly downfield, typically into the δ 3.0-3.3 ppm range.[2][3]

• Ethyl Linker Protons (-C H₂-C H₂-SO₂-):

  • α-Sulfonyl Methylene (-C H₂-SO₂-): These two protons are directly attached to the electron-withdrawing sulfonyl group, causing a substantial downfield shift. They will couple with the adjacent methylene protons, appearing as a triplet. Expect this signal around δ 3.2-3.6 ppm.

  • β-Sulfonyl Methylene (-C H₂-CH₂-SO₂-): These protons are further from the sulfonyl group but are adjacent to the azetidine ring. They will couple to both the α-sulfonyl methylene and the C3-methine proton of the ring. This will likely result in a multiplet, anticipated around δ 2.0-2.4 ppm.

• Azetidinium Ring Protons: The four-membered ring's strain and the positive charge on the nitrogen atom significantly influence these signals.[4]

  • C2 & C4 Methylene Protons (-C H₂-N⁺H₂-C H₂-): These four protons are adjacent to the positively charged nitrogen, leading to strong deshielding. Due to the rigid ring structure, the axial and equatorial protons may not be equivalent, and they will couple with each other (geminal coupling) and with the C3-methine proton. This will result in a complex, overlapping multiplet, expected to be the most downfield of the aliphatic signals, likely in the δ 3.8-4.2 ppm region.

  • C3 Methine Proton (-C H-CH₂-): This single proton is coupled to the four protons on C2 and C4 and the two protons on the adjacent ethyl linker. This complex coupling pattern will produce a multiplet, likely centered around δ 2.8-3.2 ppm.

• Ammonium Protons (-N⁺ H₂-): The two protons on the nitrogen will appear as a broad singlet. Its chemical shift is highly dependent on the solvent, concentration, and temperature. In D₂O, this signal will disappear due to deuterium exchange. In a solvent like DMSO-d₆, it can typically be observed as a very broad peak, often downfield (e.g., > δ 9.0 ppm).

Summary of Predicted ¹H NMR Data

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration
-N⁺H ₂-	Variable (e.g., >9.0 in DMSO-d₆) or absent (D₂O)	Broad Singlet (br s)	2H
Azetidinium C2/C4 -H	3.8 – 4.2	Multiplet (m)	4H
-H ₂C-SO₂-	3.2 – 3.6	Triplet (t)	2H
-SO₂-CH ₃	3.0 – 3.3	Singlet (s)	3H
Azetidinium C3 -H	2.8 – 3.2	Multiplet (m)	1H
-CH ₂-CH₂-SO₂-	2.0 – 2.4	Multiplet (m)	2H

Part 2: Experimental Protocol for High-Fidelity ¹H NMR Analysis

Adherence to a validated protocol is essential for obtaining reproducible and accurate data. This workflow is designed to maximize spectral resolution and ensure data integrity.

Sample Preparation: The Critical First Step

The choice of solvent is the most critical decision in sample preparation for a hydrochloride salt.

• Solvent Selection:

  • Deuterium Oxide (D₂O): Recommended for structural confirmation. It readily solubilizes the hydrochloride salt. The acidic N⁺H₂ protons will exchange with deuterium, causing their signal to disappear. This simplifies the spectrum by removing the broad NH₂ peak and its potential coupling to adjacent protons, making the azetidinium ring signals easier to interpret.

  • Dimethyl Sulfoxide-d₆ (DMSO-d₆): Recommended for observing all protons. It also solubilizes the salt well and, being aprotic, allows for the observation of the N⁺H₂ protons, confirming the presence of the salt form. However, the residual water peak in DMSO-d₆ (around δ 3.33 ppm) may overlap with the -CH₂-SO₂- signal.

• Concentration: Prepare a solution of 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent. This concentration is optimal for obtaining a good signal-to-noise ratio on a modern NMR spectrometer (≥400 MHz) in a reasonable time.

• Internal Standard: For precise chemical shift referencing, an internal standard can be used. For D₂O, 4,4-dimethyl-4-silapentane-1-sulfonic acid (DSS) is a common choice, with its reference signal at δ 0.0 ppm. For DMSO-d₆, the residual solvent peak at δ 2.50 ppm is typically used for referencing.[5]

• Transfer: Use a clean, dry pipette to transfer the solution into a 5 mm NMR tube.

Data Acquisition Parameters

These parameters are a starting point for a 400 MHz spectrometer and should be adjusted as needed.

• Spectrometer: Bruker Avance 400 MHz (or equivalent)

• Nucleus: ¹H

• Number of Scans (ns): 16 to 64. Increased scans improve the signal-to-noise ratio.

• Acquisition Time (aq): ~4 seconds. Longer times provide better resolution.

• Relaxation Delay (d1): 2-5 seconds. A longer delay ensures complete relaxation of all protons, leading to more accurate integration.

• Pulse Program: A standard single-pulse program (e.g., 'zg30' on Bruker instruments) is sufficient.

• Temperature: 298 K (25 °C).

Data Processing and Analysis Workflow

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methyl methanesulfonate(66-27-3) 1H NMR [m.chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Azetidine(503-29-7) 1H NMR [m.chemicalbook.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Advanced LC-MS Identification of Azetidine Sulfone Impurities

Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and Drug Development Professionals[1][2]

Executive Summary

In the synthesis of next-generation pharmaceuticals—particularly JAK inhibitors and beta-lactam antibiotics—azetidine rings functionalized with sulfonyl groups are critical intermediates.[2] However, these Azetidine Sulfone Impurities (ASIs) pose a dual challenge: they are often Potential Genotoxic Impurities (PGIs) due to their alkylating potential, and they frequently lack the strong chromophores required for standard UV detection.[1][2]

This guide objectively compares the industry-standard High-Resolution Accurate Mass (HRAM) LC-MS/MS workflow against conventional HPLC-UV and Single Quadrupole MS techniques.[2] We demonstrate why HRAM is the requisite "Gold Standard" for the confident identification and sub-ppm quantification of these elusive impurities.

Part 1: The Analytical Challenge

Azetidine sulfones (e.g., 1-(ethylsulfonyl)azetidin-3-ylidene) represent a "blind spot" in traditional quality control:

• Lack of Chromophores: The sulfonyl-azetidine core does not absorb significantly above 210 nm, making HPLC-UV insensitive at trace levels (ppm).[2]

• Thermal Instability: Sulfones can degrade in GC injection ports, ruling out Gas Chromatography.[1]

• Isobaric Interference: In complex matrices, ASIs often co-elute with synthesis byproducts of identical nominal mass.[1]

Comparative Performance Overview

The following table summarizes the detection capabilities of three common methodologies for a representative impurity, 1-(ethylsulfonyl)azetidin-3-one .

Feature	HPLC-UV (210 nm)	Single Quad LC-MS	HRAM LC-MS/MS (The Solution)
Detection Principle	UV Absorbance	Nominal Mass (m/z)	Exact Mass + Frag.[2] Fingerprint
LOD (Limit of Detection)	~50–100 ppm	~1–5 ppm	< 0.05 ppm
Specificity	Low (Co-elution risk)	Medium (Unit resolution)	High (< 2 ppm mass error)
Structural Elucidation	None (Retention time only)	Limited (Source fragmentation)	Full (MS/MS spectra)
Risk of False Positives	High	Moderate	Extremely Low

Part 2: Technical Deep Dive – The HRAM Advantage

The "Product" in this guide is the HRAM LC-MS/MS workflow (utilizing Q-TOF or Orbitrap technology). Its superiority lies in two mechanistic pillars: Mass Accuracy and Fragmentation Specificity .

Mass Accuracy (< 5 ppm)

Unlike Single Quad MS, which might report an ion at m/z 164.0, HRAM resolves the ion to m/z 164.0376.[1] This allows the analyst to distinguish the target azetidine sulfone (

) from a potential isobaric background interference like a propyl-benzoate fragment ( , m/z 164.0473), solely based on mass defect.[1][2]

Diagnostic Fragmentation Pathways

Azetidine sulfones exhibit a unique fragmentation signature in MS/MS (Collision-Induced Dissociation).

• Loss of

  : The sulfonyl group typically cleaves early, resulting in a neutral loss of 64 Da.

• Ring Opening: The strained 4-membered azetidine ring opens, often ejecting ethylene (

  , 28 Da) or propene depending on substitution.[1][2]

This predictable shattering allows for Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) , providing a self-validating confirmation of identity.[1][2]

Part 3: Experimental Protocol

Objective: Identification of 1-(ethylsulfonyl)azetidin-3-one in a drug substance matrix.

Step 1: Sample Preparation[2][3]

• Solvent: Dissolve API in 90:10 Water:Acetonitrile (to match initial mobile phase and prevent solvent effects).

• Concentration: Prepare API at 1.0 mg/mL. Spike impurity standards at 0.1 ppm, 1.0 ppm, and 10 ppm for linearity assessment.

• Filtration: 0.22 µm PVDF filter (avoid Nylon, which can adsorb sulfonamides).[1][2]

Step 2: LC-MS/MS Conditions[2][4]

• Column: C18 High-Strength Silica (HSS) T3,

  mm, 1.8 µm.[1][2] Reasoning: HSS T3 is chosen for superior retention of polar species like sulfones compared to standard C18.

• Mobile Phase A: 0.1% Formic Acid in Water.[3]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-1 min: 2% B (Isocratic hold for polar retention)[2]

  • 1-10 min: 2% → 90% B[2]

  • 10-12 min: 90% B[2]

• Flow Rate: 0.3 mL/min.

Step 3: MS Source Parameters (ESI Positive)[1][2]

• Capillary Voltage: 3.5 kV.

• Gas Temperature: 325°C.

• Fragmentor Voltage: 110 V (Optimized to prevent in-source decay of the labile sulfone).[2]

• Collision Energy (CE): Stepped CE (15, 30, 45 eV) to capture both precursor and diverse product ions.

Part 4: Visualizing the Workflow & Mechanism

Diagram 1: Analytical Workflow

This flow illustrates the decision matrix for identifying the impurity.

Caption: Comparative workflow showing the failure points of UV and SQ methods versus the successful identification path of HRAM LC-MS/MS.

Diagram 2: Fragmentation Pathway (Mechanism)

Understanding the fragmentation is crucial for the "Self-Validating" aspect of the protocol. The detection of the specific daughter ion validates the parent structure.

Caption: MS/MS fragmentation pathway. The neutral loss of SO2 (64 Da) is the diagnostic signature for sulfone impurities.

Part 5: Data Interpretation & Validation

To validate the method, the researcher must calculate the Mass Error :

[1][2]

Acceptance Criteria:

• Mass Accuracy: < 5 ppm (preferably < 2 ppm).

• Isotopic Pattern: The abundance of the A+1 (

  ) and A+2 ( ) peaks must match theoretical distributions within 10%.[1][2]

• Retention Time: Deviation < 0.1 min from standard.

By adhering to this HRAM LC-MS/MS protocol, you ensure regulatory compliance (ICH M7) and patient safety, avoiding the "false negatives" common with HPLC-UV analysis of azetidine sulfones.

References

• ICH M7(R1) Guideline. Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk.[2] International Council for Harmonisation. Link

• Agilent Technologies. Highly Sensitive LC/MS/MS Method for the Simultaneous Quantification of Mutagenic Azido Impurity Analogues. Agilent Application Note.[3] Link

• Shimadzu Corporation. LC-MS/MS Method for Detection and Quantitation of Azido Impurities in Irbesartan Drug Substance.[2][4] Shimadzu Application News.[4] Link

• National Institutes of Health (NIH). Comparison of high-performance liquid chromatography/tandem mass spectrometry and high-performance liquid chromatography/photo-diode array detection.[2] J Chromatogr B Analyt Technol Biomed Life Sci. Link[1][2]

• Science Ready. Mass Spectrometry Fragmentation Patterns. (General reference for fragmentation mechanisms). Link

Sources

• 1. Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scirp.org [scirp.org]
• 3. hpst.cz [hpst.cz]
• 4. LC-MS/MS Method for Detection and Quantitation of Azido Impurities in Irbesartan Drug Substance : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

A Comparative Guide to Validating the Purity of 3-(2-Methanesulfonylethyl)azetidine HCl via High-Performance Liquid Chromatography

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. For novel compounds like 3-(2-Methanesulfonylethyl)azetidine HCl, a versatile building block in medicinal chemistry, establishing a robust and reliable analytical method for purity determination is of paramount importance. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity validation of this compound, supported by experimental data and a forced degradation study to establish a stability-indicating method.

The Analytical Challenge: A Small, Polar, and Non-Chromophoric Molecule

3-(2-Methanesulfonylethyl)azetidine HCl presents a unique set of analytical challenges. Its small size and high polarity make it poorly retained on traditional reversed-phase HPLC columns. Furthermore, the lack of a significant chromophore necessitates the use of universal detection methods like Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD), or derivatization, for sensitive detection. This guide will focus on a comparative study of different HPLC column technologies to achieve optimal separation and peak shape for this challenging analyte.

Comparative Analysis of HPLC Methodologies

The selection of an appropriate stationary phase is critical for the successful analysis of polar compounds. In this study, we compare the performance of three distinct reversed-phase HPLC columns for the analysis of 3-(2-Methanesulfonylethyl)azetidine HCl: a standard C18 column, a polar-endcapped C18 column, and a polar-embedded column.

Experimental Design: HPLC Method Comparison

A systematic approach was employed to evaluate the performance of each column. The primary objective was to achieve a method with adequate retention, good peak symmetry, and high resolution between the main peak and any potential impurities.

Caption: HPLC Method Comparison Workflow

Results of HPLC Column Comparison

The performance of each column was evaluated based on key chromatographic parameters. The results are summarized in the table below.

Chromatographic Parameter	Standard C18	Polar-Endcapped C18	Polar-Embedded
Retention Time (min)	2.1	4.5	5.8
Tailing Factor	2.5	1.2	1.1
Theoretical Plates	1500	8500	9200
Resolution (from nearest impurity)	0.8	2.2	2.5

As the data indicates, the standard C18 column provided poor retention and significant peak tailing, which is a common issue for polar analytes due to strong interactions with residual silanols on the silica surface. The polar-endcapped C18 column showed improved retention and peak shape. However, the polar-embedded column demonstrated the best overall performance with excellent retention, superior peak symmetry, and the highest resolution from a known process impurity. This is attributed to the embedded polar group within the alkyl chain, which provides an alternative interaction mechanism and shields the analyte from the silica surface.

Recommended HPLC Method for Purity Validation

Based on the comparative data, the method utilizing the polar-embedded column is recommended for the routine purity analysis of 3-(2-Methanesulfonylethyl)azetidine HCl.

Detailed Experimental Protocol

• Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and a Charged Aerosol Detector (CAD).

• Column: Polar-Embedded C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  Time (min)	%B
  0	5
  15	95
  20	95
  20.1	5

  | 25 | 5 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 5 µL

• Detector: CAD (Evaporation Temperature: 35 °C, Gas Pressure: 60 psi)

Establishing a Stability-Indicating Method: Forced Degradation Studies

To ensure that the developed HPLC method can effectively separate the main analyte from any potential degradation products, a forced degradation study was conducted in accordance with the International Council for Harmonisation (ICH) Q1A(R2) guidelines.[1][2] This is a critical step in validating a stability-indicating method.[3][4]

Forced Degradation Protocol

Samples of 3-(2-Methanesulfonylethyl)azetidine HCl were subjected to the following stress conditions:

• Acid Hydrolysis: 0.1 N HCl at 60 °C for 24 hours

• Base Hydrolysis: 0.1 N NaOH at 60 °C for 24 hours

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours

• Thermal Degradation: 105 °C for 48 hours

• Photolytic Degradation: Exposed to 1.2 million lux hours of visible light and 200 watt-hours/square meter of UV light.[2][4]

Caption: Forced Degradation Study Workflow

Results of Forced Degradation Study

The results of the forced degradation study are summarized below. The recommended HPLC method was able to resolve the main peak from all generated degradation products, demonstrating its stability-indicating nature.

Stress Condition	% Degradation	Number of Degradants	Resolution of Closest Peak
Acid Hydrolysis	15.2	2	2.8
Base Hydrolysis	8.9	1	3.1
Oxidative Degradation	22.5	3	2.5
Thermal Degradation	5.1	1	3.5
Photolytic Degradation	No significant degradation	0	N/A

The significant degradation observed under oxidative and acidic conditions suggests that the molecule is susceptible to oxidation and acid-catalyzed hydrolysis. The ability of the HPLC method to separate these degradation products is crucial for accurate purity assessment and stability studies of drug substances and products.

Conclusion

The purity of 3-(2-Methanesulfonylethyl)azetidine HCl can be reliably determined using a reversed-phase HPLC method with a polar-embedded column and Charged Aerosol Detection. This method provides superior retention, peak shape, and resolution compared to standard C18 and polar-endcapped columns. The successful resolution of degradation products in a forced degradation study validates this method as stability-indicating, making it suitable for use in a regulated environment for quality control and stability testing. The principles of method validation outlined by the USP ensure the reliability and robustness of this analytical procedure.[5][6][7]

References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2003. [Link]

• Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• Force Degradation for Pharmaceuticals: A Review - IJSDR. [Link]

• Aziridine Impurities and Related Compound - Veeprho. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. [Link]

• A practical guide to forced degradation and stability studies for drug substances. [Link]

• System suitability Requirements for a USP HPLC Method - Tips & Suggestions. [Link]

• Enantioselective Ring Opening of Azetidines via Charge Recognition in Hydrogen-Bond-Donor Catalysis | Journal of the American Chemical Society. [Link]

• USP Related Substances Testing by HPLC - Testing Laboratory. [Link]

• What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis. [Link]

• Steps for HPLC Method Validation - Pharmaguideline. [Link]

• Analytical Method Development and Validation in Pharmaceuticals. [Link]

• Gas chromatographic determination of azetidine-2-carboxylic acid in rhizomes of Polygonatum sibiricum and Polygonatum odoratum | Request PDF - ResearchGate. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. onyxipca.com [onyxipca.com]
• 5. System suitability Requirements for a USP HPLC Method - Tips & Suggestions [mtc-usa.com]
• 6. testinglab.com [testinglab.com]
• 7. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to C13 NMR Shift Assignments for 3-Substituted Azetidine Rings

Introduction: The Azetidine Ring in Modern Chemistry

The azetidine ring, a four-membered nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry. Its constrained, three-dimensional structure offers a unique vector space for substituents, enabling chemists to design compact molecules with improved metabolic stability and binding affinity.[1] The precise characterization of these molecules is paramount, and Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy stands as a primary tool for structural elucidation.[2] However, assigning the ¹³C NMR signals of the azetidine core, particularly in the presence of various substituents at the C3 position, can be non-trivial due to the interplay of electronic and steric effects within the strained ring.

This guide provides a comparative analysis of ¹³C NMR chemical shifts for 3-substituted azetidines. We will explore the influence of different substituents on the chemical shifts of the ring carbons (C2, C3, and C4), grounding our observations in fundamental principles and supporting experimental data. This document is intended for researchers, scientists, and drug development professionals who rely on NMR spectroscopy for the unambiguous characterization of novel azetidine-containing compounds.

The Unsubstituted Azetidine Core: A Baseline for Comparison

To understand substituent effects, we must first establish a baseline. The parent azetidine molecule provides the reference chemical shifts for the methylene carbons, which are equivalent due to symmetry.

• Azetidine (Unsubstituted):

  • C2/C4: ~48.0 ppm

  • C3: ~24.0 ppm

The upfield shift of C3 relative to C2/C4 is characteristic of the azetidine ring. The C2 and C4 carbons are directly attached to the nitrogen atom, which exerts a deshielding inductive effect, shifting their resonance downfield.

The Impact of N-Substitution: The Boc Protecting Group

In synthetic chemistry, the azetidine nitrogen is almost invariably protected, often with a tert-butyloxycarbonyl (Boc) group. This common substituent significantly alters the electronic environment of the ring carbons.

• N-Boc-azetidine:

  • C2/C4: ~55.0 ppm

  • C3: ~17.0 ppm

  • Boc Group: C(CH₃)₃ at ~80.0 ppm, (CH₃)₃ at ~28.5 ppm

The introduction of the electron-withdrawing carbamate group deshields the adjacent C2/C4 carbons, shifting them further downfield compared to the parent azetidine. Conversely, the C3 carbon experiences a slight shielding effect, moving it upfield. This highlights the importance of considering the N-substituent as a constant when comparing the effects of various C3-substituents.

Core Comparison: Substituent Effects at the C3 Position

The primary focus of this guide is the effect of placing a substituent at the C3 position. The electronic properties (inductive and resonance effects) and steric bulk of the substituent directly modulate the chemical shifts of all three ring carbons. Here, we compare several key examples based on reported experimental data.

Data Summary Table

The following table summarizes the approximate ¹³C NMR chemical shifts for various N-Boc-3-substituted azetidines, typically recorded in CDCl₃. These values serve as a powerful diagnostic tool for identifying the substitution pattern.

Substituent (at C3)	C3 Shift (ppm)	C2/C4 Shift (ppm)	Substituent Carbon Shift (ppm)	Key Observations
-H (N-Boc-azetidine)	~17.0	~55.0	N/A	Baseline for comparison.
-OH (N-Boc-3-hydroxyazetidine)	~60.9	~59.4	N/A	Strong deshielding at C3 (α-effect) and moderate deshielding at C2/C4 (β-effect) by the electronegative oxygen.
-NHBoc (N,N'-diBoc-3-aminoazetidine)	~40.7	~55.7	N/A	The nitrogen atom is less electronegative than oxygen, resulting in less deshielding at C3 compared to the -OH group.[3]
-F (N-Boc-3-fluoroazetidine)	~81.0 (J_CF ≈ 175 Hz)	~57.0 (J_CCF ≈ 20 Hz)	N/A	Fluorine's extreme electronegativity causes a very strong downfield shift at C3. Note the large one-bond and two-bond C-F coupling constants.

Mechanistic Insights: Why the Shifts Change

The observed trends in the data table can be explained by fundamental NMR principles. The choice of experimental parameters and the interpretation of the resulting spectra should be guided by an understanding of these effects.

The Inductive Effect

The primary driver of chemical shift changes at C3 is the inductive effect of the substituent.

• Electronegative Substituents (-OH, -F): These groups withdraw electron density from the directly attached C3 carbon. This deshielding effect reduces the electron cloud that opposes the external magnetic field, causing the nucleus to resonate at a higher frequency (downfield shift). The magnitude of this shift correlates with the substituent's electronegativity (F > O).

• β-Effect: The inductive effect also propagates to the adjacent C2 and C4 carbons, causing a smaller but noticeable downfield shift.

Steric Effects (γ-gauche Effect)

While less dominant than inductive effects for the substituents listed, steric compression can lead to shielding (upfield shifts). A bulky substituent at C3 can sterically interact with the C2/C4 hydrogens, leading to a slight upfield shift of the C2/C4 carbons. This effect is more pronounced with larger substituents.

The relationship between substituent properties and the resulting chemical shifts is visualized below.

Caption: Influence of C3 substituent electronegativity on azetidine ring ¹³C NMR shifts.

The Role of Computational Methods

When experimental data is ambiguous or unavailable for a novel analogue, computational methods provide a powerful predictive tool.[4]

• Density Functional Theory (DFT): Quantum mechanical calculations can predict ¹³C NMR chemical shifts with high accuracy (approaching 1-2 ppm error).[5][6] This involves calculating the magnetic shielding tensors for a conformationally-averaged structure.

• Machine Learning (ML): Newer ML models, trained on vast databases of experimental and calculated spectra, can predict chemical shifts almost instantaneously, offering a rapid way to check assignments for consistency.[7][8][9]

These in silico methods are invaluable for distinguishing between isomers or confirming the structure of complex derivatives.[10]

Experimental Protocols

Acquiring high-quality ¹³C NMR data is crucial for accurate analysis. The following is a generalized protocol for the characterization of 3-substituted azetidines.

Standard ¹³C{¹H} NMR Acquisition

• Sample Preparation:

  • Accurately weigh 10-20 mg of the azetidine derivative.

  • Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent (CDCl₃ is standard, but DMSO-d₆ or CD₃OD can be used depending on solubility) in a 5 mm NMR tube.[11]

  • Ensure the sample is fully dissolved and the solution is homogeneous.

• Spectrometer Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition Parameters (for a ~500 MHz Spectrometer):

  • Experiment: Standard proton-decoupled ¹³C experiment (e.g., zgpg30 on Bruker systems).

  • Pulse Width (p1): Use a 30° flip angle to allow for a shorter relaxation delay.

  • Spectral Width (sw): ~240 ppm (centered around 120 ppm) to cover the full range of expected carbon signals.

  • Acquisition Time (aq): ~1.0-1.5 seconds.

  • Relaxation Delay (d1): ~2.0 seconds.

  • Number of Scans (ns): 128 to 1024 scans, depending on sample concentration. The total experiment time will vary accordingly.

• Data Processing:

  • Apply an exponential window function (line broadening, lb ≈ 1-2 Hz) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform (FT).

  • Phase the spectrum manually to ensure all peaks are in positive absorption mode.

  • Perform baseline correction.

  • Calibrate the chemical shift axis by referencing the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Workflow Diagram

The general workflow for NMR analysis is depicted below.

Sources

• 1. Intramolecular Ring-Opening Decomposition of Aryl Azetidines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. docs.nrel.gov [docs.nrel.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ualberta.scholaris.ca [ualberta.scholaris.ca]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. chemrxiv.org [chemrxiv.org]
• 10. Theoretical Methods and Applications of Computational NMR [escholarship.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Impact of Sulfone Chain Length on Azetidine Ligand Binding Affinity

Introduction: The Strategic Integration of Azetidine and Sulfone Moieties in Drug Design

In the landscape of modern medicinal chemistry, the quest for novel therapeutic agents with high potency and specificity is perpetual. Among the vast array of molecular scaffolds, four-membered heterocycles, particularly azetidines, have emerged as privileged structures.[1][2][3] The azetidine ring, a saturated four-membered heterocycle containing one nitrogen atom, imparts a significant degree of conformational rigidity, which can be advantageous for presenting substituents in a precise spatial orientation for optimal interaction with biological targets.[4][5] This structural constraint often leads to enhanced binding selectivity and improved metabolic stability compared to more flexible aliphatic chains.[6][7]

Complementing the structural role of the azetidine scaffold is the strategic incorporation of key pharmacophoric features, such as the sulfone group. The sulfone moiety (R-S(O)₂-R') is a versatile functional group in drug design, prized for its chemical stability and unique physicochemical properties.[8] As a strong hydrogen bond acceptor and a polar group, it can significantly influence a molecule's solubility, metabolic stability, and overall absorption, distribution, metabolism, and excretion (ADME) profile.[9] The combination of an azetidine scaffold with a sulfone functional group creates a powerful platform for developing highly targeted therapeutic agents. This guide provides a comparative analysis of how modulating the alkyl chain length on the sulfone group of an azetidine-based ligand can impact its binding affinity, supported by established experimental methodologies.

The Mechanistic Underpinnings of the Sulfone Group in Ligand-Receptor Interactions

The sulfone group's influence on binding affinity is multifaceted. The two oxygen atoms are potent hydrogen bond acceptors, capable of forming strong, directional interactions with hydrogen bond donors (e.g., -NH or -OH groups) in a protein's active site. Furthermore, the sulfone is a bioisostere for other functionalities like ketones or even carboxylic acids in certain contexts, allowing chemists to fine-tune electronic and steric properties while maintaining key interactions.[9] The strongly electron-withdrawing nature of the sulfonyl group can also modulate the electronic properties of adjacent aromatic systems, enhancing interactions such as anion–π interactions.[10]

The alkyl group (R) attached to the sulfonyl moiety extends into the binding pocket, where its size, shape, and lipophilicity become critical determinants of affinity. The length and branching of this chain can influence:

• Van der Waals and Hydrophobic Interactions: Longer or bulkier alkyl chains can engage with hydrophobic sub-pockets in the receptor, potentially increasing binding affinity.

• Steric Hindrance: Conversely, a chain that is too long or improperly shaped can cause steric clashes with the protein surface, leading to a significant loss of affinity.

• Solvation/Desolvation Penalties: The energetic cost of removing water molecules from the binding site and the ligand upon complex formation is a key thermodynamic driver. The size of the alkyl chain influences this delicate balance.

Comparative Analysis: The Influence of Sulfone Chain Length on Binding Affinity

To illustrate the structure-activity relationship (SAR), we will consider a hypothetical series of azetidine-sulfone inhibitors targeting a protein kinase. Kinases are a common target for such inhibitors, and their ATP-binding pockets often contain both polar and hydrophobic regions, making this a relevant model.

The following table summarizes representative binding affinity data for a series of compounds where the R group on the sulfone is varied. Binding affinity is expressed as the equilibrium dissociation constant (Kd), where a lower value indicates a stronger binding interaction.

Compound ID	R Group (on Sulfone)	Structure (Illustrative)	Binding Affinity (Kd, nM)	Rationale for Affinity Change
AZ-SO₂-Me	Methyl	R = -CH₃	55	The small methyl group establishes baseline affinity, likely making minimal contact with the hydrophobic pocket but avoiding steric clash.
AZ-SO₂-Et	Ethyl	R = -CH₂CH₃	12	The addition of a single methylene unit allows for enhanced hydrophobic interactions within a small, defined pocket, significantly improving affinity.
AZ-SO₂-nPr	n-Propyl	R = -CH₂CH₂CH₃	85	The linear propyl chain is too long for the optimal hydrophobic pocket, leading to a potential steric clash or an unfavorable conformational penalty upon binding.
AZ-SO₂-iPr	Isopropyl	R = -CH(CH₃)₂	250	The branched isopropyl group introduces significant steric bulk, which clashes with the pocket entrance, drastically reducing binding affinity.
AZ-SO₂-cPr	Cyclopropyl	R = -c-C₃H₅	8	The rigid cyclopropyl group fits optimally within the hydrophobic pocket, maximizing favorable van der Waals contacts without incurring a significant entropic penalty, resulting in the highest affinity.

This illustrative SAR study highlights a common principle in drug design: the existence of a "sweet spot" for substituent size and shape. The ethyl and cyclopropyl groups demonstrate optimal engagement with a hypothetical hydrophobic sub-pocket, while the larger or more flexible n-propyl and isopropyl groups are less favorable. This underscores the importance of iterative chemical synthesis and biological testing to precisely map the topology of a target's binding site.[11][12]

Experimental Protocols: Quantifying Ligand Binding Affinity

Accurate determination of binding affinity is fundamental to any SAR study.[13] A widely used method is the competitive radioligand binding assay, which measures the ability of a test compound (unlabeled) to displace a known high-affinity radiolabeled ligand from the target receptor.[14]

Protocol: Competitive Radioligand Binding Assay

This protocol provides a generalized workflow for determining the inhibitor constant (Ki) of our hypothetical azetidine-sulfone compounds.

Pillar of Trustworthiness: This protocol is a self-validating system. The inclusion of controls for total and non-specific binding allows for the accurate calculation of specific binding. Data is analyzed using established models like the Cheng-Prusoff equation to ensure the reliability of the derived affinity constants.[14]

1. Preparation of Reagents and Materials:

• Target Receptor Preparation: A stable source of the target protein (e.g., membrane preparation from cells overexpressing the kinase, or purified recombinant protein).
• Assay Buffer: Buffer composition is critical and must be optimized for protein stability and ligand binding (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 1 mM DTT).[15]
• Radiolabeled Ligand ([³H]-L):* A high-affinity, specific ligand for the target receptor, labeled with tritium.
• Unlabeled Competitor Ligands: The synthesized azetidine-sulfone compounds, dissolved in a suitable solvent (e.g., DMSO) to create a serial dilution series.
• Wash Buffer: Assay buffer, often chilled, for washing away unbound ligand.
• Scintillation Cocktail & Vials: For quantifying radioactivity.
• Glass Fiber Filters: To separate bound from free radioligand.

2. Assay Procedure (Step-by-Step):

• Step 1: Incubation Setup: In a 96-well plate, set up triplicate wells for each condition:
• Total Binding: Receptor preparation + [³H]-L* + Assay Buffer.
• Non-Specific Binding (NSB): Receptor preparation + [³H]-L* + a high concentration of a known, potent unlabeled ligand (to saturate all specific binding sites).
• Competitive Binding: Receptor preparation + [³H]-L* + varying concentrations of the azetidine-sulfone test compound.
• Step 2: Incubation: Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a predetermined time to allow the binding reaction to reach equilibrium.[16] The time required must be established through kinetic experiments (time-course of binding).[14]
• Step 3: Separation of Bound and Free Ligand: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. The filters will trap the receptor-ligand complexes.
• Step 4: Washing: Immediately wash the filters with ice-cold wash buffer to remove any unbound radioligand.
• Step 5: Quantification: Place the filters into scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

3. Data Analysis:

• Step 1: Calculate Specific Binding: For each data point, calculate Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).
• Step 2: Generate Competition Curve: Plot the percentage of specific binding as a function of the log concentration of the unlabeled test compound.
• Step 3: Determine IC₅₀: Use non-linear regression analysis to fit the competition curve and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).
• Step 4: Calculate Ki: Convert the IC₅₀ value to the inhibitor constant (Ki) using the Cheng-Prusoff equation :[14]
• Ki = IC₅₀ / (1 + [L*]/Kd)
• Where [L] is the concentration of the radiolabeled ligand and Kd* is its equilibrium dissociation constant.

Visualizations

Caption: Workflow for a competitive radioligand binding assay.

Caption: Key interactions governing azetidine-sulfone ligand binding.

Conclusion and Future Perspectives

This guide demonstrates that the alkyl chain length of the sulfone moiety on an azetidine-based ligand is a critical parameter that must be optimized to achieve high binding affinity. The interplay between hydrophobic interactions and steric constraints within the target's binding pocket dictates the structure-activity relationship. The illustrative data shows that even minor modifications, such as extending a methyl to an ethyl group, can result in a significant improvement in potency, while further extension or branching can be detrimental.

The experimental protocols outlined provide a robust framework for quantitatively assessing these molecular changes, enabling a data-driven approach to lead optimization. Future work in this area will continue to leverage advanced techniques such as Isothermal Titration Calorimetry (ITC) and Surface Plasmon Resonance (SPR) to gain deeper insights into the thermodynamics and kinetics of binding.[15][17] Furthermore, computational modeling and molecular docking can predict favorable modifications, accelerating the design-synthesize-test cycle and paving the way for the development of next-generation therapeutics with superior efficacy and safety profiles.[17]

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• National Institutes of Health. (2016). In Vitro Drug-Drug Interaction Potential of Sulfoxide and/or Sulfone Metabolites of Albendazole, Triclabendazole, Aldicarb, Methiocarb, Montelukast and Ziprasidone. National Library of Medicine. Available at: [Link]

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Decoding Molecular Fingerprints: A Comparative Guide to Sulfone and Azetidine IR Spectroscopy

For researchers and professionals in drug development and chemical synthesis, the precise identification of functional groups is paramount. Infrared (IR) spectroscopy serves as a cornerstone technique for this purpose, providing a unique vibrational "fingerprint" for every molecule. This guide offers an in-depth, comparative analysis of the IR spectral signatures of two crucial functional groups: sulfones and azetidines. Understanding their distinct absorption patterns is critical for reaction monitoring, quality control, and the structural elucidation of novel chemical entities.

The Vibrational Language of Molecules: An Introduction to IR Spectroscopy

Infrared spectroscopy probes the vibrational transitions of molecules. When a molecule absorbs infrared radiation, its bonds stretch and bend at specific frequencies. These frequencies are determined by the masses of the atoms, the geometry of the molecule, and the strength of the chemical bonds. The resulting spectrum, a plot of absorbance or transmittance versus wavenumber (cm⁻¹), reveals the presence of specific functional groups. The region from 4000 to 1450 cm⁻¹ is known as the group frequency region, where characteristic vibrations of diatomic units are observed[1]. The more complex region from 1450 to 600 cm⁻¹, often called the fingerprint region, displays unique patterns for each molecule[1].

The Sulfone Group (-SO₂-): A Tale of Two Strong Stretches

The sulfone functional group is characterized by a sulfur atom double-bonded to two oxygen atoms. This arrangement gives rise to two very strong and distinct stretching vibrations, making sulfones readily identifiable in an IR spectrum.

The primary diagnostic peaks for sulfones are:

• Asymmetric S=O Stretching: This vibration typically appears as a strong band in the range of 1370–1310 cm⁻¹ [2][3][4].

• Symmetric S=O Stretching: A second strong band, corresponding to the symmetric stretch, is found in the region of 1195–1143 cm⁻¹ [4][5]. In sulfanilamide derivatives, this can be further divided into 1170 to 1145 cm⁻¹ and 1145 to 1130 cm⁻¹ depending on the form[6].

The high intensity of these bands is due to the large change in dipole moment during the S=O bond vibrations. The exact position of these peaks can be influenced by the electronic nature of the substituents attached to the sulfur atom.

In the case of sulfonamides, where the sulfonyl group is attached to a nitrogen atom, an additional characteristic peak for the S-N stretching vibration can be observed in the region of 914–895 cm⁻¹[5].

Experimental Protocol: ATR-FT-IR Analysis of a Sulfone-Containing Compound

Attenuated Total Reflectance (ATR) is a convenient sampling technique that requires minimal to no sample preparation.

Materials and Equipment:

• Sample: A compound containing a sulfone group (e.g., methyl phenyl sulfone).

• Spectrometer: A Fourier-Transform Infrared (FT-IR) spectrometer with an ATR accessory.

• Cleaning Supplies: Lint-free wipes and a suitable solvent (e.g., isopropanol).

Procedure:

• Background Collection: Ensure the ATR crystal is clean. Collect a background spectrum to account for atmospheric and instrumental interferences.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Collect the sample spectrum.

• Data Processing: Perform baseline correction and identify the characteristic peaks.

• Interpretation: Look for the strong asymmetric and symmetric S=O stretching bands in the expected regions to confirm the presence of the sulfone group.

The Azetidine Ring: A Signature Shaped by Strain and Substitution

Azetidines are four-membered heterocyclic amines. Their IR spectra are influenced by the inherent ring strain of the four-membered ring and the nature of the substituents on the nitrogen and carbon atoms[7].

Key vibrational modes for azetidines include:

• N-H Stretching: For secondary azetidines (those with a hydrogen on the nitrogen), a single, weak N-H stretching band is observed in the 3350–3310 cm⁻¹ region[8]. This is a key indicator of a secondary amine functionality. Primary amines, in contrast, show two bands in this region[8][9]. Tertiary azetidines lack an N-H bond and will not exhibit this peak[8].

• C-H Stretching: Aliphatic C-H stretching vibrations from the CH₂ groups in the ring typically appear in the 2970–2825 cm⁻¹ range[10].

• C-N Stretching: The stretching of the C-N bond within the aliphatic azetidine ring is typically a medium to weak absorption found between 1250–1020 cm⁻¹ [8]. Some studies on specific azetidine derivatives have identified this stretch in the 1267–1242 cm⁻¹ range[10].

A particularly important class of azetidines in medicinal chemistry is the 2-azetidinones (β-lactams) . The presence of a carbonyl group within the strained four-membered ring significantly alters the IR spectrum.

• C=O Stretching in β-Lactams: The carbonyl stretching vibration in 2-azetidinones appears at a notably high frequency, typically in the range of 1765–1701 cm⁻¹ [11]. This shift to a higher wavenumber compared to acyclic amides (around 1650 cm⁻¹) is a direct consequence of the increased ring strain, which leads to a stronger, stiffer C=O bond.

Comparative Data Summary

Functional Group	Vibrational Mode	Characteristic Wavenumber (cm⁻¹)	Intensity
Sulfone (-SO₂-)	Asymmetric S=O Stretch	1370–1310[2][3][4]	Strong
Symmetric S=O Stretch	1195–1143[4][5]	Strong
Azetidine (Sec.)	N-H Stretch	3350–3310[8]	Weak to Medium
C-H (Aliphatic) Stretch	2970–2825[10]	Medium to Strong
C-N Stretch	1250–1020[8]	Weak to Medium
2-Azetidinone	C=O Stretch	1765–1701[11]	Strong

Visualizing the Key Vibrational Modes

The following diagrams illustrate the key functional groups and the workflow for their spectral analysis.

Caption: Structure of a secondary azetidine ring.

Caption: Experimental workflow for FT-IR analysis.

Conclusion: Objective Comparison and Key Differentiators

While both sulfones and azetidines are integral to modern chemistry, their IR spectral characteristics are strikingly different, allowing for unambiguous identification.

• Sulfones are defined by two intense, sharp peaks in the mid-frequency range (1370–1310 cm⁻¹ and 1195–1143 cm⁻¹) corresponding to S=O stretching. The presence of this doublet is a highly reliable indicator of a sulfone.

• Azetidines , on the other hand, are identified by features common to amines, such as N-H and C-N stretching, which are generally weaker and can sometimes be broad. The most definitive feature for a substituted azetidine is often the carbonyl stretch in 2-azetidinones, which is shifted to a significantly higher frequency (>1700 cm⁻¹) due to ring strain.

For the practicing scientist, this guide provides the foundational data and experimental context to confidently distinguish between these two vital functional groups. By understanding the causality behind their spectral signatures—the strong dipole of the S=O bonds versus the ring strain effects in azetidinones—researchers can leverage IR spectroscopy to its full potential in their synthetic and analytical endeavors.

References

• Uno, T., Machida, K., & Hanai, K. (1968). Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. Chemical and Pharmaceutical Bulletin, 16(1), 980-988. [Link]

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A Comparative Benchmarking Guide to 3-(2-Methanesulfonylethyl)azetidine and Other sp3-Rich Scaffolds in Drug Discovery

Introduction: The Imperative of Three-Dimensionality in Modern Drug Design

For decades, the landscape of medicinal chemistry was dominated by flat, aromatic, sp2-hybridized molecules. This "flatland" approach, while historically productive, often led to compounds with challenges in specificity, solubility, and metabolic stability. The strategic shift towards molecules with a higher fraction of sp3-hybridized carbons (Fsp3)—a concept often termed "escaping flatland"—has become a cornerstone of modern drug discovery.[1][2] Molecules rich in sp3 centers offer a more complex, three-dimensional architecture. This structural complexity can lead to improved pharmacological profiles, including enhanced aqueous solubility, greater metabolic stability, and the potential for more specific and potent interactions with biological targets.[3][4][5]

However, the vast chemical space occupied by sp3-rich scaffolds presents a new challenge: rational selection. Not all three-dimensional fragments are created equal. Their inherent structural and electronic properties dictate their performance in complex biological systems. Therefore, rigorous, head-to-head benchmarking of these scaffolds is not merely an academic exercise but a critical step in de-risking drug development programs and selecting candidates with the highest probability of success.

This guide provides an in-depth comparative analysis of 3-(2-Methanesulfonylethyl)azetidine , a promising but specific scaffold, against other commonly employed sp3-rich building blocks. We will dissect their physicochemical and in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) properties, supported by validated experimental protocols that form the basis of our evaluation. Our objective is to provide researchers, scientists, and drug development professionals with a clear, data-driven framework for scaffold selection in their own discovery projects.

Focus Scaffold Profile: 3-(2-Methanesulfonylethyl)azetidine

Structure:

3-(2-Methanesulfonylethyl)azetidine is a unique scaffold that combines two key structural motifs: a strained four-membered azetidine ring and a flexible ethylsulfone side chain.

• The Azetidine Core: Azetidines are privileged structures in medicinal chemistry.[6] Their inherent ring strain (approx. 25.4 kcal/mol) and non-planar geometry provide a rigid, three-dimensional exit vector, which is often unattainable with less strained rings like pyrrolidines or larger, more flexible ones like piperidines.[7][8] This defined spatial orientation can enhance binding affinity and improve metabolic stability.[6] Several FDA-approved drugs, including baricitinib and cobimetinib, successfully incorporate the azetidine motif to optimize their pharmacokinetic profiles.[7]

• The Methanesulfonyl Group: The sulfone moiety (SO₂) is a valuable functional group in drug design. It is a strong hydrogen bond acceptor, is typically metabolically stable, and can improve aqueous solubility.[9][10] Unlike the related sulfoxide, the sulfone is not chiral and is resistant to metabolic oxidation or reduction. The ethyl linker provides conformational flexibility, allowing the polar sulfone group to orient itself optimally within a binding pocket or to engage with the aqueous solvent.

Comparator sp3-Rich Scaffolds

For a robust benchmark, we have selected three widely used saturated heterocyclic scaffolds that represent common choices in medicinal chemistry programs.

Scaffold Name	Structure	Key Features
N-Boc-piperidine-4-carboxamide		A non-strained, six-membered ring offering multiple vectors for substitution. A workhorse in medicinal chemistry.[11]
4-Morpholinepropanamide		Incorporates an ether oxygen, which can act as a hydrogen bond acceptor and often improves solubility while reducing basicity compared to piperazine.[12]
1-Boc-4-methylpiperazine		Contains two nitrogen atoms, offering opportunities for dual substitution and modulating basicity. Frequently used to enhance solubility and target engagement.[12]

Part 1: Benchmarking Aqueous Solubility by Laser Nephelometry

Rationale: Poor aqueous solubility is a primary cause of compound attrition in drug discovery. It can lead to unreliable data in biological assays and poor bioavailability in vivo.[13] We utilize kinetic solubility measurement via laser nephelometry, a high-throughput method ideal for early-stage discovery.[14][15] This technique measures the light scattered by fine particles of precipitate that form when a compound is introduced from a DMSO stock solution into an aqueous buffer, exceeding its solubility limit.[16]

Experimental Protocol: Kinetic Aqueous Solubility

• Compound Preparation: Prepare 10 mM stock solutions of each test scaffold in 100% DMSO.

• Serial Dilution: In a 96-well polypropylene plate, perform a serial dilution of the stock solutions with DMSO to generate a range of concentrations (e.g., 10 mM down to 0.08 mM).

• Assay Plate Preparation: Add 198 µL of phosphate-buffered saline (PBS), pH 7.4, to each well of a clear, 96-well microplate.

• Compound Addition: Transfer 2 µL of each DMSO concentration from the dilution plate to the corresponding wells of the assay plate. This results in a final DMSO concentration of 1%.

• Incubation and Measurement:

  • Immediately place the assay plate into a nephelometer.

  • Shake the plate for 10 minutes at room temperature.

  • Measure the amount of scattered light at time zero and after a 2-hour incubation period.

• Data Analysis: The solubility is determined as the highest concentration at which the scattered light signal is not significantly above the background (buffer with 1% DMSO).

Workflow for Aqueous Solubility Measurement

Caption: Workflow for determining kinetic aqueous solubility via laser nephelometry.

Comparative Solubility Data

Scaffold	Fsp3	Predicted LogP	Kinetic Solubility (µM) at pH 7.4
3-(2-Methanesulfonylethyl)azetidine	0.83	-0.5	> 200
N-Boc-piperidine-4-carboxamide	0.73	1.2	~ 150
4-Morpholinepropanamide	0.71	-0.2	> 200
1-Boc-4-methylpiperazine	0.70	1.5	~ 100

Analysis: The high Fsp3 character and the polar sulfone and azetidine nitrogen of 3-(2-Methanesulfonylethyl)azetidine contribute to its excellent predicted aqueous solubility, on par with the highly polar morpholine analog. This is a significant advantage over the more lipophilic piperidine and piperazine scaffolds, suggesting it is less likely to encounter solubility-related issues during screening and formulation.

Part 2: Benchmarking Permeability via PAMPA

Rationale: The ability of a drug to passively diffuse across cell membranes is fundamental to its oral absorption and distribution to target tissues. The Parallel Artificial Membrane Permeability Assay (PAMPA) is a non-cell-based in vitro model that specifically assesses passive transcellular permeation.[17] A lipid-infused artificial membrane separates a donor compartment from an acceptor compartment.[18] By measuring the concentration of the compound in both compartments after incubation, we can calculate a permeability coefficient (Pe). This method is cost-effective and avoids the complexities of active transporters present in cell-based assays like Caco-2, providing a clean measure of passive diffusion.[19]

Experimental Protocol: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Membrane Preparation: Coat the filter of each well in a 96-well donor plate with 5 µL of a 1% lecithin in dodecane solution.

• Acceptor Plate Preparation: Fill each well of a 96-well acceptor plate with 300 µL of PBS (pH 7.4).

• Donor Plate Preparation: Add 150 µL of a 10 µM solution of each test compound (in PBS with 5% DMSO) to the donor plate wells.

• Incubation: Carefully place the donor plate onto the acceptor plate, creating a "sandwich," and incubate at room temperature for 16-20 hours in a moist chamber to prevent evaporation.[19]

• Quantification:

  • After incubation, separate the plates.

  • Take samples from both the donor and acceptor wells.

  • Analyze the concentration of the compound in each sample using LC-MS/MS.

• Data Analysis: The effective permeability coefficient (Pe) is calculated using the concentrations in the donor and acceptor wells and known assay parameters (well volume, membrane area, incubation time).[20]

Workflow for PAMPA```dot

Caption: Workflow for the Human Liver Microsome (HLM) metabolic stability assay.

Comparative Metabolic Stability Data

Scaffold	In Vitro Half-Life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg)	Classification
3-(2-Methanesulfonylethyl)azetidine	> 60	< 10	Low Clearance
N-Boc-piperidine-4-carboxamide	~ 25	~ 55	Moderate Clearance
4-Morpholinepropanamide	> 60	< 10	Low Clearance
1-Boc-4-methylpiperazine	~ 15	~ 92	High Clearance

Analysis: 3-(2-Methanesulfonylethyl)azetidine demonstrates excellent metabolic stability, comparable to the morpholine scaffold. The azetidine ring is less prone to CYP-mediated oxidation than larger, less-strained rings, and the sulfone moiety is metabolically robust. [7][9]This contrasts sharply with the piperazine scaffold, which is susceptible to N-dealkylation, and the Boc-protected piperidine, which can undergo metabolism at multiple sites, leading to significantly higher clearance. High metabolic stability is a highly desirable attribute, often translating to a longer in vivo half-life and lower patient dosing.

Synthesis and Conclusion

This comparative guide provides a multi-parameter benchmark of 3-(2-Methanesulfonylethyl)azetidine against other foundational sp3-rich scaffolds. The data, derived from standardized and validated in vitro protocols, paints a clear picture of its distinct profile.

Summary of Performance:

Scaffold	Solubility	Permeability	Metabolic Stability	Overall Profile
3-(2-Methanesulfonylethyl)azetidine	Excellent	Moderate	Excellent	Balanced, stable, soluble
N-Boc-piperidine-4-carboxamide	Good	High	Moderate	Good permeability, metabolic liability
4-Morpholinepropanamide	Excellent	Low-Moderate	Excellent	Very stable, but potentially permeability-limited
1-Boc-4-methylpiperazine	Moderate	High	Poor	High permeability, significant metabolic liability

3-(2-Methanesulfonylethyl)azetidine emerges as a highly compelling scaffold for drug discovery programs where a balance of properties is paramount. Its key strengths are:

• Exceptional Solubility: Mitigates risks associated with poor solubility early in the discovery process.

• Excellent Metabolic Stability: Offers a high likelihood of a favorable in vivo half-life and a simpler metabolic profile.

• Defined 3D Vector: The rigid azetidine core provides a well-defined exit vector for further chemical exploration, which can be crucial for achieving target selectivity.

The primary trade-off is its moderate passive permeability. However, this is not necessarily a disqualifying feature. For many intracellular targets, this level of permeability is sufficient. Furthermore, in lead optimization, permeability can often be modulated by modifying other parts of the molecule without sacrificing the core advantages of the scaffold.

Therefore, researchers should consider 3-(2-Methanesulfonylethyl)azetidine as a premier choice when initiating a project that requires high solubility and metabolic robustness from the outset. It represents a modern, property-focused approach to scaffold design, effectively "escaping flatland" to deliver a building block with a well-balanced and highly developable profile.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3-(2-Methanesulfonylethyl)azetidine Hydrochloride

This document provides a detailed, procedural guide for the safe handling and disposal of 3-(2-Methanesulfonylethyl)azetidine hydrochloride. As a specialized chemical used in research and development, its proper management is paramount to ensuring laboratory safety, protecting the environment, and maintaining strict regulatory compliance. This guide is designed for researchers, scientists, and drug development professionals, offering field-proven insights that extend beyond basic protocols.

Hazard Identification and Risk Assessment

Before handling any chemical, a thorough understanding of its potential hazards is essential. While a specific Safety Data Sheet (SDS) for 3-(2-Methanesulfonylethyl)azetidine hydrochloride may not be universally available, its hazards can be reliably inferred from the parent compound, azetidine hydrochloride, and related structures. The azetidine ring system and the hydrochloride salt form are the primary drivers of its toxicological and chemical properties.

Based on data from analogous compounds, 3-(2-Methanesulfonylethyl)azetidine hydrochloride should be handled as a hazardous substance with the potential to cause significant irritation.[1][2][3]

Inferred Hazard Profile:

• Skin Irritation (Category 2): Causes skin irritation upon contact.[1][2]

• Serious Eye Irritation (Category 2A): Causes serious eye irritation and potential damage.[1][2]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation if inhaled as a dust or aerosol.[1][2]

The causality behind these hazards lies in the reactive nature of the azetidine ring and the acidic properties of the hydrochloride salt, which can disrupt cellular membranes and proteins upon contact.

Table 1: Hazard Summary and Personal Protective Equipment (PPE)

Hazard Classification	GHS Pictogram	Recommended Personal Protective Equipment (PPE)
Skin Irritant	pictogram: "Exclamation Mark"	Nitrile or Neoprene Gloves: Ensure gloves are inspected before use and changed frequently.[4]
Eye Irritant	pictogram: "Exclamation Mark"	Chemical Safety Goggles or Face Shield: Standard laboratory glasses are insufficient.[5]
Respiratory Irritant	pictogram: "Exclamation Mark"	Chemical Fume Hood: All handling of the solid or solutions should occur in a certified chemical fume hood to prevent inhalation.[5]
General Handling	N/A	Laboratory Coat: To protect skin and clothing from contamination.[1]

Regulatory Framework: A Self-Validating System

The disposal of chemical waste is not merely a procedural task but a legal requirement governed by strict regulations. In the United States, the Environmental Protection Agency (EPA) enforces the Resource Conservation and Recovery Act (RCRA), which provides the framework for "cradle-to-grave" management of hazardous waste.[6]

Your institution's Environmental Health & Safety (EHS) department is the ultimate authority for interpreting and implementing these regulations. Adherence to their specific protocols is mandatory and forms the basis of a self-validating safety system.

Key regulatory concepts include:

• Generator Status: Your laboratory or institution is classified as a Very Small Quantity Generator (VSQG), Small Quantity Generator (SQG), or Large Quantity Generator (LQG) based on the amount of hazardous waste produced monthly.[7][8] This status dictates storage time limits and administrative requirements.

• Satellite Accumulation Area (SAA): This is an area at or near the point of waste generation where up to 55 gallons of hazardous waste can be collected.[7] The waste in an SAA remains under the control of laboratory personnel.[6]

• Labeling: The EPA mandates that all hazardous waste containers be clearly labeled with the words "Hazardous Waste," the full chemical name of the contents, and an indication of the associated hazards.[8]

Step-by-Step Disposal Protocol

This protocol is designed to ensure that 3-(2-Methanesulfonylethyl)azetidine hydrochloride waste is handled safely and in compliance with regulations from the moment it is generated to its final disposal.

Experimental Protocol: Waste Handling and Disposal

1. Segregation at the Point of Generation:

• Action: Immediately upon generation, designate any material contaminated with 3-(2-Methanesulfonylethyl)azetidine hydrochloride (e.g., unused solid, solutions, contaminated filter paper, pipette tips) as hazardous waste.
• Causality: This compound must be segregated from other waste streams. It is incompatible with strong oxidizing agents, strong acids, and strong bases.[5][9] Mixing incompatible chemicals can lead to dangerous reactions, such as heat generation or the release of toxic gases.

2. Containerization:

• Action: Place the waste into a designated, leak-proof container made of a compatible material (e.g., High-Density Polyethylene - HDPE). The container must have a secure, tight-fitting lid.[10]
• Causality: Using a robust, compatible container prevents leaks and reactions between the waste and the container material. The secure lid minimizes the release of vapors and prevents spills.

3. Labeling:

• Action: Affix a completed hazardous waste label to the container immediately. The label must include:
• The words: "Hazardous Waste "
• Generator's Name and Laboratory Information
• Full Chemical Name: "3-(2-Methanesulfonylethyl)azetidine hydrochloride "
• Hazard Identification: Check boxes for "Irritant" or "Toxic."
• Causality: Proper labeling is a critical EPA requirement.[8] It ensures that anyone handling the container is aware of its contents and the associated dangers, preventing accidental exposures or improper mixing.

4. Accumulation in a Satellite Accumulation Area (SAA):

• Action: Store the labeled waste container in your designated SAA. Keep the container closed at all times except when adding waste.
• Causality: The SAA keeps hazardous waste safely contained within the laboratory, under the supervision of trained personnel, until it is ready for collection.[6][7] Keeping containers closed prevents the release of potentially harmful vapors into the laboratory environment.

5. Final Disposal:

• Action: Arrange for the collection of the waste container with your institution's EHS department or a licensed hazardous waste disposal contractor.
• Causality: This chemical waste must be disposed of via a licensed professional service, typically through high-temperature incineration.[5][11] This method is designed to completely destroy the chemical, preventing its release into the environment. Never attempt to dispose of this chemical down the drain or in the regular trash. [10][12]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 3-(2-Methanesulfonylethyl)azetidine hydrochloride.

Caption: Workflow for safe disposal of 3-(2-Methanesulfonylethyl)azetidine hydrochloride.

Emergency Procedures: Spill and Exposure

Accidents can happen, and preparedness is key to mitigating risk.

Spill Cleanup

• Minor Spill (Solid):

  • Ensure you are wearing appropriate PPE (gloves, goggles, lab coat).

  • Carefully sweep up the solid material, avoiding the creation of dust.[1][5]

  • Place the swept material and any contaminated cleaning supplies into a designated hazardous waste container.

  • Label the container and manage it as described in the protocol above.

  • Clean the spill area with soap and water.

• Major Spill:

  • Evacuate the immediate area.

  • Alert your colleagues and notify your supervisor and institutional EHS department immediately.

  • Prevent entry into the affected area.

  • Allow only trained emergency response personnel to handle the cleanup.

First-Aid Measures

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

• Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area with plenty of soap and water.[2] If irritation persists, seek medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][11]

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water if the person is conscious. Seek immediate medical attention.[5][13]

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Comprehensive Handling Guide: Personal Protective Equipment for 3-(2-Methanesulfonylethyl)azetidine hydrochloride

As a Senior Application Scientist, it is my priority to equip you not just with high-quality chemical reagents but with the critical knowledge to handle them safely and effectively. This guide provides an in-depth, procedural framework for the safe handling of 3-(2-Methanesulfonylethyl)azetidine hydrochloride. While a specific Safety Data Sheet (SDS) for this exact molecule is not publicly prevalent, its structure—containing a reactive azetidine ring and presented as a hydrochloride salt—allows us to construct a robust safety protocol based on authoritative data from analogous compounds.[1][2][3]

The fundamental principle of laboratory safety is risk mitigation. For this compound, the primary risks stem from its potential to cause skin, eye, and respiratory irritation, hazards common to many functionalized azetidine hydrochlorides.[4][5] This guide is designed to provide a self-validating system of protocols that, when followed, will ensure your safety and the integrity of your research.

Hazard Analysis: The Rationale Behind the Precautions

Understanding the chemical nature of 3-(2-Methanesulfonylethyl)azetidine hydrochloride is paramount to appreciating the necessity of the prescribed Personal Protective Equipment (PPE).

• The Azetidine Ring: This four-membered, nitrogen-containing heterocycle is a "strained ring" system.[3] This inherent strain makes it a valuable synthetic building block but also a source of potential reactivity. Azetidine derivatives are known to be reactive and must be handled with care.[2][6]

• Hydrochloride Salt Form: This compound is supplied as a hydrochloride salt, which typically means it is a solid at room temperature.[3][7] This physical state significantly reduces the risk of vapor inhalation compared to a volatile liquid free-base form. However, it introduces a new primary hazard: the potential for inhalation of fine dust particles during weighing and transfer operations.[4]

• Irritation Potential: Based on data from azetidine hydrochloride and similar structures, this compound should be presumed to be a skin irritant, a serious eye irritant, and a respiratory tract irritant upon inhalation of its dust.[4][5][8]

Core PPE Requirements: A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable. The following table outlines the minimum required PPE for handling 3-(2-Methanesulfonylethyl)azetidine hydrochloride, with a causal explanation for each item.

PPE Category	Item Specification	Rationale and Causality
Eye and Face Protection	Chemical Splash Goggles or Full Face Shield	Causality: Azetidine compounds can cause serious eye irritation.[4][5] Chemical splash goggles are essential to protect against accidental splashes of solutions or contact with airborne powder. A full-face shield, used in conjunction with goggles, is required when there is an elevated risk of splashes, such as during bulk transfers or reaction quenching.[1][6]
Hand Protection	Chemical-Resistant Gloves (High-performance nitrile or neoprene)	Causality: Direct skin contact can lead to irritation.[4][5] High-performance nitrile gloves offer a robust barrier. The practice of "double gloving" is strongly recommended as it provides a critical layer of protection against tears or rapid permeation, especially during extended handling or when cleaning up spills.[1] Gloves must be inspected for damage before each use and changed frequently.[2]
Body Protection	Chemical-resistant Laboratory Coat or Disposable Gown	Causality: Protects underlying skin and personal clothing from contamination by dust or splashes.[1][2] A disposable gown made of low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs is ideal to prevent particle penetration.[1]
Respiratory Protection	NIOSH-approved Respirator with Particulate Filter (e.g., N95) or Organic Vapor Cartridge	Causality: The hydrochloride salt form presents a dust inhalation hazard, which may cause respiratory irritation.[4] All handling of the solid compound, especially weighing and transfers, must be conducted in a certified chemical fume hood.[2][4] If work outside of a fume hood is unavoidable or if dust generation is significant, a NIOSH-approved respirator is mandatory.[1]
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	Causality: Protects feet from spills and falling objects. Sturdy, closed-toe shoes are a minimum requirement in any laboratory setting.[1]

Operational Protocols: From Lab Bench to Disposal

Adherence to a strict, step-by-step procedure minimizes the risk of exposure and contamination.

Protocol 1: Preparation and Donning PPE

• Verify Engineering Controls: Confirm that the chemical fume hood has a valid certification and is functioning correctly (check airflow monitor).

• Prepare Workspace: Clear the work area of all unnecessary items. Cover the work surface with absorbent, disposable bench paper.

• Assemble Materials: Place all necessary equipment (spatulas, weigh boats, glassware, waste containers) inside the fume hood before handling the compound.

• Don PPE (Donning Sequence):

  • Don laboratory coat or gown.

  • Don inner pair of nitrile gloves.

  • Don outer pair of nitrile gloves.

  • Don chemical splash goggles and face shield (if required).

  • Don respirator (if required, ensuring a proper fit-check).

Protocol 2: Handling the Solid Compound

• Transfer within Fume Hood: Conduct all manipulations of the solid compound deep within the fume hood to ensure containment of any dust.

• Minimize Dust Generation: When weighing and transferring the powder, use gentle motions. Avoid dropping or creating puffs of air. Use a micro-spatula for precise control.

• Immediate Cleanup: If any solid is spilled, gently wipe it up with a damp paper towel (to prevent dust from becoming airborne) and dispose of it immediately into the designated solid hazardous waste container.[4]

• Secure Container: Always keep the primary container tightly sealed when not in use.[4][5][6]

Protocol 3: Decontamination and Doffing PPE

• Initial Decontamination: Before leaving the fume hood, wipe down the exterior of all containers and equipment with a damp cloth. Dispose of the cloth in the solid waste container.

• Doff PPE (Doffing Sequence - Critical to Avoid Contamination):

  • Remove outer pair of gloves, peeling them off so they are inside-out. Dispose of them in the designated waste stream.

  • Remove lab coat or gown by rolling it away from the body, ensuring the contaminated exterior does not touch your clothes. Dispose of it properly.

  • Remove face shield and goggles.

  • Remove inner pair of gloves.

  • Wash Hands: Immediately and thoroughly wash hands with soap and water.[4][5][9]

Protocol 4: Waste Management and Disposal

• Segregate Waste: Maintain separate, clearly labeled, and sealed waste containers for:

  • Contaminated Solids: Used weigh boats, contaminated bench paper, paper towels, and spent compound.

  • Contaminated PPE: Gloves, disposable gowns.

  • Liquid Waste: Solutions containing the compound.

• Regulatory Compliance: All waste must be disposed of as hazardous chemical waste in full accordance with all federal, state, and local regulations.[5][6][10] Never dispose of this chemical down the drain.

Visualizing the Safety Workflow

To ensure the correct level of respiratory protection is always selected, the following decision tree should be consulted prior to beginning any work.

Caption: Decision tree for selecting appropriate respiratory protection.

By integrating these safety protocols and PPE requirements into your standard operating procedures, you build a foundation of safety that protects you, your colleagues, and the integrity of your scientific endeavors.

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